2H,2H,3H,3H-Perfluorooctanoic acid

• CAS: 914637-49-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of 2H,2H,3H,3H-Perfluorooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a significant member of the per- and polyfluoroalkyl substances (PFAS) family. Its unique chemical structure, featuring a hydrophilic carboxylic acid head and a hydrophobic fluorinated tail, imparts valuable surfactant properties. This has led to its application in various industrial processes, including the manufacturing of fluoropolymers and as a component in stain and water-resistant coatings. However, its persistence in the environment and potential health concerns necessitate a thorough understanding of its synthesis and purification for research, toxicology studies, and the development of potential remediation strategies. This technical guide provides a comprehensive overview of the synthesis and purification of 2H,2H,3H,3H-Perfluorooctanoic acid, including detailed experimental protocols, data presentation, and workflow visualizations.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid is crucial for its synthesis, purification, and handling.

Property	Value	Source
Molecular Formula	C₈H₅F₁₁O₂	PubChem[1]
Molecular Weight	342.11 g/mol	PubChem[1]
IUPAC Name	4,4,5,5,6,6,7,7,8,8,8-undecafluorooctanoic acid	PubChem[1]
CAS Number	914637-49-3	PubChem[1]
Appearance	White to off-white solid	MCE
Purity	≥90% (Commercially available)	Cayman Chemical[2]
Solubility	DMF: 5 mg/ml; DMSO: 2 mg/ml	Cayman Chemical[2]

Synthesis of 2H,2H,3H,3H-Perfluorooctanoic Acid

The primary industrial method for the synthesis of fluorotelomer-based compounds, including 2H,2H,3H,3H-Perfluorooctanoic acid, is through telomerization. This process involves the free-radical addition of a telogen (a chain transfer agent) to a taxogen (an unsaturated monomer).

Synthesis Pathway Overview

The synthesis of 2H,2H,3H,3H-Perfluorooctanoic acid typically proceeds through a two-step process:

• Telomerization: A perfluoroalkyl iodide, such as perfluoroethyl iodide, reacts with an unsaturated compound like vinylidene fluoride (B91410) (VDF) to form a longer-chain fluorotelomer iodide.

• Oxidation: The resulting fluorotelomer intermediate is then oxidized to the corresponding carboxylic acid.

Caption: General synthesis pathway for 2H,2H,3H,3H-Perfluorooctanoic acid.

Detailed Experimental Protocols

Step 1: Synthesis of the Fluorotelomer Intermediate (Illustrative Example)

This step involves the radical telomerization of vinylidene fluoride (VDF) with a suitable chain transfer agent. The reaction is typically carried out under pressure in an autoclave.

• Materials:

  • 2-Mercaptoethanol (Chain Transfer Agent - CTA)

  • Vinylidene Fluoride (VDF)

  • Di-tert-butyl peroxide (Initiator)

  • Acetonitrile (Solvent)

• Procedure:

  • In a 1 L autoclave, combine the chain transfer agent (e.g., 2-mercaptoethanol) and the solvent (acetonitrile).

  • Introduce the initiator (di-tert-butyl peroxide) at a specific molar ratio relative to the VDF (e.g., [Initiator]/[VDF] = 0.01).

  • Introduce a controlled excess of VDF into the autoclave (e.g., [CTA]/[VDF] = 0.1).

  • Heat the reaction mixture to a specified temperature (e.g., 140 °C) and maintain for a set duration (e.g., 5 hours) with stirring.

  • After the reaction, cool the autoclave and vent any unreacted VDF.

  • The resulting crude product containing the fluorotelomer alcohol is then ready for the next step.

Step 2: Oxidation of the Fluorotelomer Intermediate to Carboxylic Acid

The fluorotelomer alcohol or iodide from the previous step is oxidized to the corresponding carboxylic acid. Various oxidizing agents can be employed, with potassium permanganate (B83412) being a common choice for the oxidation of primary alcohols.

• Materials:

  • Fluorotelomer alcohol (from Step 1)

  • Potassium permanganate (KMnO₄)

  • Sulfuric acid (H₂SO₄) or a suitable base

  • Water

  • Organic solvent (e.g., dichloromethane)

• Procedure:

  • Dissolve the crude fluorotelomer alcohol in a suitable solvent.

  • Prepare an aqueous solution of potassium permanganate, acidified with sulfuric acid.

  • Slowly add the potassium permanganate solution to the solution of the fluorotelomer alcohol with vigorous stirring. The reaction is exothermic and should be controlled.

  • The reaction mixture will change color from purple to brown as the manganese dioxide precipitate forms.

  • Continue stirring until the reaction is complete, which can be monitored by techniques like Thin Layer Chromatography (TLC).

  • After completion, the excess permanganate is quenched (e.g., with sodium bisulfite).

  • The manganese dioxide precipitate is filtered off.

  • The filtrate is then subjected to an extraction procedure to isolate the carboxylic acid.

Purification of 2H,2H,3H,3H-Perfluorooctanoic Acid

The crude product obtained from the synthesis contains unreacted starting materials, intermediates, and byproducts. Therefore, a multi-step purification process is necessary to obtain the high-purity 2H,2H,3H,3H-Perfluorooctanoic acid required for research and development applications.

Purification Workflow

A typical purification workflow involves extraction followed by either distillation (often after esterification) or recrystallization.

Caption: General purification workflow for 2H,2H,3H,3H-Perfluorooctanoic acid.

Detailed Purification Protocols

1. Liquid-Liquid Extraction

Liquid-liquid extraction is a fundamental step to separate the acidic product from neutral and basic impurities.

• Procedure:

  • Acidify the aqueous filtrate from the synthesis step with a strong acid (e.g., HCl) to a pH below the pKa of the carboxylic acid (typically pH < 2) to ensure it is in its protonated, less water-soluble form.

  • Extract the acidified aqueous solution multiple times with a suitable organic solvent, such as diethyl ether or methyl tert-butyl ether.

  • Combine the organic extracts.

  • Wash the combined organic phase with brine (saturated NaCl solution) to remove residual water and water-soluble impurities.

  • Dry the organic phase over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude solid product.

2. Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The choice of solvent is critical. For fluorinated carboxylic acids, a non-polar solvent or a mixture of solvents is often effective.

• Solvent Selection: The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature. Hexane (B92381) or a mixture of hexane and a more polar solvent like ethyl acetate (B1210297) can be suitable.

• Procedure:

  • Dissolve the crude solid in a minimal amount of hot recrystallization solvent.

  • If the solution is colored, a small amount of activated carbon can be added to adsorb colored impurities, followed by hot filtration.

  • Allow the solution to cool slowly to room temperature to promote the formation of large, pure crystals.

  • Further cooling in an ice bath can maximize the yield of the purified product.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

  • Dry the purified crystals under vacuum.

3. Distillation (via Esterification)

Due to the high boiling point of the carboxylic acid, purification by direct distillation can be challenging. A common strategy is to first convert the carboxylic acid to its more volatile ester derivative, purify the ester by distillation, and then hydrolyze it back to the acid.

• Esterification: React the crude carboxylic acid with an alcohol (e.g., methanol (B129727) or ethanol) in the presence of an acid catalyst (e.g., sulfuric acid).

• Distillation: Purify the resulting ester by vacuum distillation.

• Hydrolysis: Hydrolyze the purified ester back to the carboxylic acid using an aqueous base (e.g., NaOH or KOH), followed by acidification.

Characterization

The identity and purity of the synthesized 2H,2H,3H,3H-Perfluorooctanoic acid should be confirmed using various analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the methylene (B1212753) protons adjacent to the carboxylic acid and the fluorinated chain.
¹⁹F NMR	Complex multiplets corresponding to the different fluorine environments in the perfluoroalkyl chain.
¹³C NMR	Signals for the carbonyl carbon and the carbons in the alkyl and fluoroalkyl chains.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the mass of the compound.
Melting Point	A sharp melting point range indicates high purity.

Safety and Handling

2H,2H,3H,3H-Perfluorooctanoic acid is a hazardous substance and should be handled with appropriate safety precautions. It is known to cause severe skin burns and eye damage.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information before handling this compound.

Conclusion

The synthesis and purification of 2H,2H,3H,3H-Perfluorooctanoic acid require a multi-step approach involving telomerization and oxidation, followed by rigorous purification techniques such as liquid-liquid extraction and recrystallization or distillation via an ester intermediate. This guide provides a foundational understanding and plausible experimental frameworks for researchers and professionals working with this important fluorinated compound. Careful execution of these procedures, coupled with appropriate analytical characterization and adherence to safety protocols, is essential for obtaining high-purity material for further scientific investigation.

References

• 1. 2H,2H,3H,3H-Perfluorooctanoic acid | C8H5F11O2 | CID 14632790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 2H,2H,3H,3H-Perfluorooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a member of the broad class of per- and polyfluoroalkyl substances (PFAS). Its unique chemical structure, featuring a hydrophilic carboxylic acid head and a hydrophobic fluorinated tail, imparts surfactant properties that have led to its use in various industrial applications. However, the persistence of PFAS in the environment and their potential for bioaccumulation and toxicity have raised significant concerns. This technical guide provides a comprehensive overview of the known physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid, detailed experimental protocols for their determination, and an exploration of its potential biological interactions based on current scientific understanding.

Physicochemical Properties

The physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid are crucial for understanding its environmental fate, transport, and biological interactions. The presence of two adjacent non-fluorinated carbon atoms in its structure distinguishes it from the more widely studied perfluorooctanoic acid (PFOA), leading to different physicochemical characteristics.

Quantitative Data Summary

Property	Value	Notes
Molecular Formula	C8H5F11O2	-
Molecular Weight	342.11 g/mol	-
CAS Number	914637-49-3	-
Appearance	White to off-white solid	At standard conditions.
Melting Point	Data not available	Experimental determination is required for a definitive value.
Boiling Point	Data not available	Experimental determination is required for a definitive value.
Vapor Pressure	Data not available	Experimental determination is required for a definitive value.
Water Solubility	Data not available	While PFOA is moderately soluble, the solubility of 2H,2H,3H,3H-Perfluorooctanoic acid requires specific experimental determination.
pKa	4.05 ± 0.04	This experimentally determined value indicates that it is a stronger acid than typical carboxylic acids but less acidic than its perfluorinated counterpart, PFOA.
Solubility in Organic Solvents	Soluble in DMF (5 mg/ml) and DMSO (2 mg/ml)[1]	Indicates good solubility in polar aprotic solvents.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental to the risk assessment and understanding of a chemical's behavior. The following section details standardized experimental protocols, primarily based on OECD guidelines, for the determination of key physicochemical parameters of 2H,2H,3H,3H-Perfluorooctanoic acid.

Melting Point Determination (OECD Guideline 102)

The melting point is a fundamental property for the characterization and purity assessment of a solid substance.

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state at atmospheric pressure. For pure substances, this transition occurs over a narrow temperature range.

Apparatus:

• Capillary tube melting point apparatus (e.g., Thiele tube with a liquid bath or an automated instrument with a metal block).

• Thermometer with appropriate range and precision.

• Glass capillary tubes (sealed at one end).

• Mortar and pestle.

Procedure:

• Sample Preparation: A small amount of 2H,2H,3H,3H-Perfluorooctanoic acid is finely powdered using a mortar and pestle.

• Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample. The tube is then tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.

• Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. The assembly is then placed in the melting point apparatus.

• Heating: The apparatus is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation: The temperature at which the first droplet of liquid appears is recorded as the onset of melting. The temperature at which the last solid crystal disappears is recorded as the completion of melting. The melting range is reported as these two temperatures.

Boiling Point Determination (OECD Guideline 103)

The boiling point provides an indication of the volatility of a substance.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Apparatus:

• Ebulliometer or a similar apparatus for boiling point determination.

• Thermometer or thermocouple.

• Heating mantle or oil bath.

• Condenser.

Procedure (Dynamic Method):

• A sample of 2H,2H,3H,3H-Perfluorooctanoic acid is placed in the boiling flask of the ebulliometer.

• The apparatus is assembled with the thermometer positioned to measure the temperature of the vapor below the condenser.

• The sample is heated, and the temperature and pressure are recorded.

• The boiling point at the measured pressure is the temperature at which the liquid and vapor phases are in equilibrium.

• The boiling point is typically corrected to standard atmospheric pressure (101.325 kPa).

Water Solubility Determination (OECD Guideline 105 - Flask Method)

Water solubility is a critical parameter for assessing the environmental distribution of a chemical.

Principle: A known amount of the substance is equilibrated with water at a constant temperature. The concentration of the substance in the aqueous solution is then determined by a suitable analytical method.

Apparatus:

• Constant temperature water bath or shaker.

• Flasks with stoppers.

• Centrifuge or filtration apparatus.

• Analytical instrument for quantification (e.g., LC-MS/MS).

Procedure:

• An excess amount of 2H,2H,3H,3H-Perfluorooctanoic acid is added to a flask containing a known volume of deionized water.

• The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a sufficient time to reach equilibrium (preliminary tests can determine this duration).

• After equilibration, the mixture is centrifuged or filtered to separate the undissolved solid.

• The concentration of 2H,2H,3H,3H-Perfluorooctanoic acid in the clear aqueous phase is determined using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

pKa Determination (19F NMR Spectroscopy)

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For fluorinated compounds, 19F NMR spectroscopy offers a precise method for its determination.

Principle: The chemical shift of the fluorine atoms in the molecule is sensitive to the ionization state of the carboxylic acid group. By monitoring the change in the 19F NMR chemical shift as a function of pH, the pKa can be determined.

Apparatus:

• High-resolution NMR spectrometer with a fluorine probe.

• pH meter.

• Volumetric flasks and pipettes.

Procedure:

• A series of buffered solutions with known pH values are prepared.

• A constant concentration of 2H,2H,3H,3H-Perfluorooctanoic acid is added to each buffered solution.

• The 19F NMR spectrum is recorded for each sample.

• The chemical shift of a fluorine nucleus close to the carboxylic acid group is measured at each pH.

• The pKa is determined by fitting the chemical shift versus pH data to the Henderson-Hasselbalch equation.

Biological Interactions and Signaling Pathways

While specific signaling pathways for 2H,2H,3H,3H-Perfluorooctanoic acid have not been extensively elucidated, its structural similarity to PFOA suggests potential interactions with similar biological targets. PFOA is known to activate nuclear receptors, which are key regulators of gene expression involved in numerous physiological processes.

Plausible Signaling Pathway: PPARα Activation

Peroxisome proliferator-activated receptor alpha (PPARα) is a nuclear receptor highly expressed in the liver and other tissues with high fatty acid catabolism. Activation of PPARα by ligands, including fatty acids and xenobiotics like PFOA, leads to the regulation of genes involved in lipid metabolism. It is plausible that 2H,2H,3H,3H-Perfluorooctanoic acid, as a fluorinated fatty acid analogue, could also act as a ligand for PPARα.

Caption: Plausible PPARα activation pathway by 2H,2H,3H,3H-Perfluorooctanoic Acid.

Disclaimer: This diagram illustrates a plausible signaling pathway for 2H,2H,3H,3H-Perfluorooctanoic acid based on the known interactions of the structurally similar compound, PFOA. Further research is required to confirm the direct interaction and activation of PPARα by 2H,2H,3H,3H-Perfluorooctanoic acid.

Experimental Workflow: pKa Determination by 19F NMR

The following diagram illustrates the logical workflow for determining the pKa of 2H,2H,3H,3H-Perfluorooctanoic acid using 19F NMR spectroscopy.

Caption: Workflow for pKa determination using 19F NMR spectroscopy.

Conclusion

This technical guide provides a summary of the current knowledge on the physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid. While some key data points, such as its pKa, have been experimentally determined, significant data gaps remain for other fundamental properties. The provided experimental protocols, based on internationally recognized OECD guidelines, offer a framework for generating the necessary data to fill these gaps. Furthermore, while direct evidence for its interaction with specific signaling pathways is limited, the plausible activation of nuclear receptors like PPARα, based on structural analogy to PFOA, highlights a critical area for future toxicological and pharmacological research. A thorough understanding of these fundamental characteristics is essential for the accurate assessment of the environmental and health risks associated with this and other emerging PFAS compounds.

References

• 1. oecd.org [oecd.org]

Navigating the Environmental Journey of 6:2 Fluorotelomer Sulfonic Acid: A Technical Guide

An In-depth Examination of the Environmental Fate, Transport, and Transformation of 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTSA)

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, more commonly known as 6:2 fluorotelomer sulfonic acid (6:2 FTSA), is a prominent member of the per- and polyfluoroalkyl substances (PFAS) family.[1] As a replacement for legacy long-chain PFAS like perfluorooctanesulfonic acid (PFOS), 6:2 FTSA and its derivatives are key components in modern aqueous film-forming foams (AFFF) used for firefighting, as well as in other industrial applications such as chromium plating.[2][3] However, its widespread use has led to its detection in various environmental matrices, including air, snow, soil, groundwater, and surface water, particularly at sites associated with manufacturing and AFFF application.[4] This technical guide provides a comprehensive overview of the environmental fate and transport of 6:2 FTSA, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

The environmental behavior of 6:2 FTSA is governed by its unique physicochemical properties, stemming from its molecular structure which features a hydrophobic fluorinated carbon chain and a hydrophilic sulfonate headgroup.[5] A summary of its key properties is presented in Table 1.

Property	Value	Reference
Chemical Formula	C8H5F13O3S	[1]
Molar Mass	428.16 g/mol	[2]
Physical Form	White to light brown solid; Liquid	[1][2]
Melting Point	69.1 °C	[2]
Boiling Point	238 °C	[2]
Density	1.68 g/cm³ (at 20 °C)	[2]
Water Solubility	8.55x10-4 mol/L (at 20 °C)	[2]
pKa	1.31	[2]

Environmental Fate and Transport

The environmental journey of 6:2 FTSA is complex, involving partitioning between different environmental compartments, transport over long distances, and various transformation processes.

Sorption and Mobility in Soil and Sediment

6:2 FTSA is known to sorb to soil and sediment, which can act as long-term reservoirs for this compound and its transformation products.[6] The sorption behavior is influenced by soil properties, such as organic matter content, and solution chemistry, including pH.[7][8] Generally, the binding of 6:2 FTSA to soil decreases with increasing pH.[7] Compared to its perfluorinated analog, perfluorohexane (B1679568) sulfonate (PFHxS), 6:2 FTSA tends to be slightly less strongly bound.[7] The presence of a hydrogenated spacer group in 6:2 FTSA does not appear to significantly alter its sorption behavior compared to perfluorinated compounds of similar chain length.[7] Despite its sorption potential, the short-chain perfluoroalkyl carboxylic acid (PFCA) terminal degradation products of 6:2 FTSA are expected to be highly mobile in the environment, readily leaching from soil to groundwater and surface water.[6]

Plant Uptake and Translocation

Studies have shown that 6:2 FTSA can be taken up by plants from the soil. For instance, Arabidopsis thaliana has been observed to hyperaccumulate 6:2 FTSA, with high translocation factors from roots to shoots.[9][10] The concentration of 6:2 FTSA in plant tissues can be significant, with shoots generally showing higher concentrations than roots.[9] The uptake and accumulation of 6:2 FTSA in plants are influenced by soil conditions, such as sulfur availability.[9]

Atmospheric Transport

While specific studies on the atmospheric transport of 6:2 FTSA are limited, the global distribution of persistent environmental contaminants like PFCAs is often attributed to the atmospheric transport of volatile precursors.[6] Volatile microbial degradation products of related compounds, such as 6:2 fluorotelomer alcohol (6:2 FTOH), can partition to the atmosphere and undergo long-range transport before being oxidized to form PFCAs.[6] Given that 6:2 FTSA can be a degradation product of other fluorotelomer-based compounds, its presence in remote locations may be linked to the atmospheric transport of its precursors.

Biotransformation

Biotransformation is a key process influencing the environmental persistence and ultimate fate of 6:2 FTSA. It can undergo degradation by microorganisms in various environments, leading to the formation of a range of transformation products.

Aerobic Biodegradation

Under aerobic conditions, 6:2 FTSA can be rapidly biotransformed in environments such as river sediment and aerobic sludge.[11][12] The half-life of 6:2 FTSA in aerobic river sediment has been reported to be less than 5 days.[12][13] In aerobic sludge, the half-life was calculated to be 28.8 days.[11] The rate of biodegradation can be influenced by the microbial communities present and environmental conditions like the availability of carbon and sulfur sources.[11] The presence of a carbon source like sodium acetate (B1210297) has been shown to enhance biotransformation in aerobic sludge.[11]

Key aerobic biotransformation products of 6:2 FTSA include:

• 5:3 Fluorotelomer carboxylic acid (5:3 FTCA)[12][14]

• Perfluoropentanoic acid (PFPeA)[9][12][15]

• Perfluorohexanoic acid (PFHxA)[9][12][15]

• Perfluoroheptanoic acid (PFHpA)[9][11][15]

• 6:2 fluorotelomer unsaturated carboxylic acid (6:2 FTUCA)[9][15]

• Ketone-6:2 FTSA[11]

• OH-6:2 FTSA[11]

The formation of these products indicates that the biotransformation of 6:2 FTSA can be a source of shorter-chain PFCAs in the environment.

Anaerobic Biodegradation

In contrast to its rapid degradation under aerobic conditions, 6:2 FTSA has been found to be persistent in anaerobic sediment over extended periods (e.g., 100 days).[12][13] This suggests that the enzymatic desulfonation step, which is crucial for its degradation, is limited under anaerobic conditions.[12][13] This persistence in anaerobic environments has significant implications for its long-term fate in settings such as deep sediments and anoxic zones of aquifers.

Microbial Degradation under Specific Conditions

Specific microbial strains and conditions can significantly influence the degradation of 6:2 FTSA. For example, the bacterium Rhodococcus jostii RHA1 has been shown to biotransform 6:2 FTSA, particularly under sulfur-limited conditions.[9][15] In the presence of RHA1 and a carbon source like 1-butanol (B46404) in sulfur-limited sandy soil, a significant decrease in 6:2 FTSA concentration was observed, with the formation of PFPeA, PFHxA, and PFHpA.[9][15] Similarly, the pure culture of Gordonia sp. strain NB4-1Y was able to degrade 99.9% of 6:2 FTSA within 168 hours under sulfur-limiting conditions.[16]

Experimental Protocols

Soil Sorption Experiments (Batch Equilibrium Method)

A common method to determine the soil-water partitioning coefficient (Kd) involves batch equilibrium experiments.

• Soil Preparation: Soils with varying characteristics (e.g., organic carbon content, pH) are collected and characterized.

• Spiking: A solution of 6:2 FTSA of known concentration is added to a pre-weighed amount of soil in a centrifuge tube.

• Equilibration: The soil-water slurry is agitated for a specified period (e.g., 24 hours) to reach equilibrium.

• Separation: The solid and aqueous phases are separated by centrifugation.

• Analysis: The concentration of 6:2 FTSA in the aqueous phase is measured using analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Calculation: The amount of 6:2 FTSA sorbed to the soil is calculated by the difference between the initial and final aqueous concentrations. The Kd value is then calculated as the ratio of the concentration of 6:2 FTSA in the soil to the concentration in the water at equilibrium.

Aerobic Sludge Biodegradation Assay

To investigate the biotransformation of 6:2 FTSA in a wastewater treatment plant setting, aerobic sludge incubation studies are performed.

• Sludge Collection: Activated sludge is collected from a wastewater treatment plant.

• Microcosm Setup: The sludge is placed in bioreactors. A set of "live" microcosms containing the active sludge and "abiotic control" microcosms with sterilized sludge (e.g., by autoclaving or addition of a biocide) are prepared.

• Spiking: 6:2 FTSA is introduced into the microcosms at a specific concentration. A carbon source may be added to maintain microbial activity.

• Incubation: The microcosms are incubated under aerobic conditions (e.g., with shaking for aeration) for an extended period (e.g., 100 days).

• Sampling: Samples are collected periodically from both the live and control microcosms.

• Extraction and Analysis: The samples are extracted to isolate 6:2 FTSA and its potential transformation products. Analysis is typically performed using high-resolution mass spectrometry (HRMS) to identify and quantify the parent compound and its metabolites.[11]

• Data Analysis: The disappearance of 6:2 FTSA over time in the live microcosms compared to the controls is used to determine the biodegradation rate and half-life. The identified metabolites are used to propose biotransformation pathways.

Analytical Methods for 6:2 FTSA Detection

The accurate quantification of 6:2 FTSA in environmental matrices is crucial for understanding its fate and transport. The most common analytical technique is liquid chromatography-tandem mass spectrometry (LC-MS/MS).[17][18]

• Sample Preparation: Environmental samples (water, soil, sediment, biosolids) are first prepared to extract the target analytes. This may involve solid-phase extraction (SPE) for water samples or solvent extraction for solid samples.[17][18]

• Isotope Dilution: Isotopically labeled internal standards (e.g., 13C-labeled 6:2 FTSA) are added to the samples before extraction to correct for matrix effects and variations in instrument response.[17][18]

• LC Separation: The sample extract is injected into a liquid chromatograph, where 6:2 FTSA and other PFAS are separated on a chromatographic column (e.g., a C18 column).[19]

• MS/MS Detection: The separated compounds are then introduced into a tandem mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity for the target analytes.[18]

• Quantification: The concentration of 6:2 FTSA in the sample is determined by comparing its response to that of the internal standard.

Visualizations

Caption: Environmental pathways of 6:2 FTSA from sources to fate.

Caption: Aerobic biotransformation pathway of 6:2 FTSA.

Caption: General experimental workflow for 6:2 FTSA analysis.

Conclusion

2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTSA) is an environmentally relevant PFAS with complex fate and transport characteristics. While it can be biodegraded under aerobic conditions, its persistence in anaerobic environments is a concern. The formation of mobile short-chain PFCAs as terminal degradation products highlights the potential for long-term contamination of water resources. Understanding the intricate interplay of sorption, transport, and transformation processes is essential for assessing the environmental risks associated with 6:2 FTSA and for developing effective remediation strategies. Further research is needed to fully elucidate its atmospheric fate and the toxicological implications of its various transformation products.

References

• 1. 6:2 FTSA | C8H5F13O3S | CID 119688 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 6:2-Fluorotelomersulfonic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. cswab.org [cswab.org]
• 5. Review of Source and Transportation Pathways of Perfluorinated Compounds Through the Air - PMC [pmc.ncbi.nlm.nih.gov]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 8. CSIRO Research Publications Repository [publications.csiro.au]
• 9. Fate and Transformation of 6:2 Fluorotelomer Sulfonic Acid Affected by Plant, Nutrient, Bioaugmentation, and Soil Microbiome Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fate and Transformation of 6:2 Fluorotelomer Sulfonic Acid Affected by Plant, Nutrient, Bioaugmentation, and Soil Microbiome Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. a-z.lu [a-z.lu]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 18. agilent.com [agilent.com]
• 19. Analysis of PFAS Extractables in Filtration Products Using Modified EPA 537.1 [sigmaaldrich.com]

Toxicological Profile of 2H,2H,3H,3H-Perfluorooctanoic Acid in Laboratory Animals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 6:2 fluorotelomer carboxylic acid (6:2 FTCA), is a member of the per- and polyfluoroalkyl substances (PFAS) class. It is a degradation product of 6:2 fluorotelomer-based compounds, which have been used in a variety of industrial and consumer products. As a result, 6:2 FTCA has been detected in the environment and in biological samples. This technical guide provides a comprehensive overview of the toxicological profile of 6:2 FTCA in laboratory animals, with a focus on quantitative data, experimental methodologies, and relevant biological pathways.

Acute Toxicity

Acute toxicity studies in laboratory animals have been conducted to determine the potential for adverse effects following a single high-dose exposure to 6:2 FTCA or its precursor, 6:2 fluorotelomer alcohol (6:2 FTOH).

Table 1: Acute Toxicity of 6:2 FTOH in Laboratory Animals

Species	Route	Endpoint	Value	Reference
Rat (Crl:CD(SD))	Oral	LD50	1750 mg/kg	[Serex et al., 2014]
Rat (Crl:CD(SD))	Dermal	LD50	> 5000 mg/kg	[Serex et al., 2014]

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

The acute oral toxicity of 6:2 FTOH was assessed in rats following a stepwise procedure to minimize animal use.

Acute Oral Toxicity Experimental Workflow

Subchronic Toxicity

Subchronic toxicity studies evaluate the effects of repeated exposure to a substance over a period of up to 90 days. These studies provide information on target organs and establish a No-Observed-Adverse-Effect-Level (NOAEL).

Table 2: Subchronic Toxicity of 6:2 FTOH in Rats

Species	Route	Duration	NOAEL	LOAEL	Key Effects at LOAEL	Reference
Rat (Crl:CD(SD))	Oral (gavage)	90 days	5 mg/kg/day	25 mg/kg/day	Liver and hematologic effects	[Serex et al., 2014]

Experimental Protocol: 90-Day Oral Toxicity Study in Rodents (OECD TG 408)

This protocol outlines the general methodology for a 90-day oral toxicity study in rats.

90-Day Oral Toxicity Study Workflow

Hepatotoxicity

The liver has been identified as a target organ for many PFAS, including 6:2 FTCA. Studies in male mice have investigated its potential to cause liver damage.

A study in adult male mice exposed to 5 mg/kg/day of 6:2 FTCA for 28 days showed no obvious liver injury and fewer significantly altered genes compared to its sulfonic acid analog, 6:2 FTSA.[1] This suggests that 6:2 FTCA has weak hepatotoxicity compared to other PFAS like PFOA and PFOS.[1]

Signaling Pathways in Hepatotoxicity

Peroxisome proliferator-activated receptors (PPARs) are nuclear receptors that play a key role in lipid metabolism and are often implicated in the hepatotoxicity of PFAS. While PFOA and PFOS are known to activate PPARα, studies on 6:2 FTCA suggest it does not significantly activate PPARα.[2]

PPARα Activation by PFAS

Developmental and Reproductive Toxicity

The potential for 6:2 FTCA and its precursors to interfere with development and reproduction has been investigated in both rodent and zebrafish models.

Table 3: Developmental and Reproductive Toxicity of 6:2 FTOH and 6:2 FTCA

Species	Compound	Exposure	NOAEL	LOAEL	Key Effects	Reference
Rat (Crl:CD(SD))	6:2 FTOH	Oral (gavage)	25 mg/kg/day	125 mg/kg/day	Increased pup mortality, decreased offspring body weights	[O'Connor et al., 2014]
Mouse (CD-1)	6:2 FTOH	Oral (gavage)	25 mg/kg/day	100 mg/kg/day	Effects on viability and growth of offspring	[Mukerji et al., 2015]
Zebrafish (embryo)	6:2 FTCA	Aqueous	-	8 mg/L	Decreased hatching and survival, malformations (pericardial edema)	[Shi et al., 2017]

Experimental Protocol: Zebrafish Developmental Toxicity Assay

Zebrafish embryos are a common model for developmental toxicity screening due to their rapid, external development.

Zebrafish Developmental Toxicity Workflow

Genotoxicity and Carcinogenicity

There is limited specific data on the genotoxicity and carcinogenicity of 6:2 FTCA. However, studies on its precursor, 6:2 FTOH, have not shown evidence of mutagenic or genotoxic activity in a battery of tests, including the Ames test, a chromosome aberration test in human lymphocytes, and a mouse lymphoma assay.[3]

Long-term carcinogenicity studies specifically for 6:2 FTCA in rodents have not been identified in the reviewed literature. Carcinogenicity studies on other short-chain PFAS, such as perfluorohexanoic acid (PFHxA), have not provided evidence of tumorigenicity in rats.[4]

Experimental Protocol: In Vivo Micronucleus Assay

The in vivo micronucleus assay is a standard test to assess for chromosomal damage.

In Vivo Micronucleus Assay Workflow

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. daikinchemicals.com [daikinchemicals.com]

Bioaccumulation Potential of 2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a polyfluoroalkyl substance (PFAS) of increasing environmental and toxicological interest. It is recognized as a significant metabolite of various precursor compounds, including 6:2 fluorotelomer alcohol (6:2 FTOH) and 6:2 fluorotelomer sulfonate (6:2 FTS), which are used in a wide range of industrial and consumer products. Due to the persistence of the perfluoroalkyl chain, 5:3 FTCA is resistant to further degradation and has been detected in various environmental matrices and biota. This technical guide provides a comprehensive overview of the current scientific understanding of the bioaccumulation potential of 5:3 FTCA, detailing its physicochemical properties, available toxicokinetic data, relevant experimental protocols, and potential toxicological pathways.

Data Presentation: Physicochemical Properties and Toxicokinetics

The bioaccumulation potential of a chemical is influenced by its physicochemical properties and its metabolic fate within an organism. The following table summarizes key quantitative data for 5:3 FTCA. It is important to note that while extensive experimental data on the bioconcentration factor (BCF) and bioaccumulation factor (BAF) for 5:3 FTCA are limited, its known persistence and detection in wildlife suggest a potential for bioaccumulation[1][2].

Property	Value	Reference / Note
Chemical Name	2H,2H,3H,3H-Perfluorooctanoic acid
Synonyms	5:3 Fluorotelomer Carboxylic Acid, 5:3 FTCA	[3]
CAS Number	914637-49-3	[3]
Molecular Formula	C8H5F11O2	[4]
Molecular Weight	342.11 g/mol	[4]
Predicted log Kow	3.9	[4]
Plasma Protein Binding	High (Fraction unbound, fup, is 6-fold higher than PFOA)	[5]
Bioconcentration Factor (BCF)	Data not available from specific experimental studies. In silico models predict that a significant percentage of PFAS have BCF values that would classify them as bioaccumulative.	[1]
Bioaccumulation Factor (BAF)	Data not available from specific experimental studies. Detected in fish muscle and liver in field studies.	[6]
Toxicokinetics (in rats)	Characterized by slow clearance and a long time to reach steady state (approximately 1 year), indicating biopersistence.	[3][7]

Experimental Protocols

The standard method for determining the bioconcentration factor (BCF) of a chemical in fish is the OECD Test Guideline 305. While no specific OECD 305 studies for 5:3 FTCA have been identified in the public literature, this section details the general experimental protocol.

OECD Test Guideline 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure

This guideline describes procedures for assessing the bioaccumulation potential of chemicals in fish through aqueous or dietary exposure.

1. Principle: The test consists of two phases: an uptake phase and a depuration phase. During the uptake phase, fish are exposed to the test substance at a constant concentration in the surrounding water. Subsequently, they are transferred to a clean environment for the depuration phase, where the elimination of the substance is monitored.

2. Test Organisms: A variety of fish species can be used, with Rainbow trout (Oncorhynchus mykiss), Zebrafish (Danio rerio), and Bluegill sunfish (Lepomis macrochirus) being common choices[8].

3. Procedure:

• Acclimation: Fish are acclimated to the test conditions (temperature, water quality) before the start of the experiment.

• Uptake Phase: Fish are exposed to the test substance in a flow-through system to maintain a constant concentration. The duration of this phase is typically 28 days but can be adjusted based on the time to reach steady state. Water and fish samples are collected at regular intervals to measure the concentration of the test substance.

• Depuration Phase: After the uptake phase, the remaining fish are transferred to clean, untreated water. Fish and water samples continue to be collected to determine the rate of elimination of the substance.

4. Data Analysis: The BCF is calculated as the ratio of the concentration of the test substance in the fish (Cf) to its concentration in the water (Cw) at steady state (BCFss). Alternatively, a kinetic BCF (BCFk) can be calculated from the uptake and depuration rate constants (k1 and k2, respectively), where BCFk = k1/k2.

5. Test Conditions: Key parameters such as water temperature, pH, dissolved oxygen, and the concentration of the test substance are monitored throughout the study to ensure the validity of the results.

Mandatory Visualization

Metabolic Pathway of 5:3 FTCA

5:3 FTCA is a key intermediate in the biotransformation of several widely used PFAS precursors. The following diagram illustrates the formation of 5:3 FTCA from 6:2 fluorotelomer alcohol (6:2 FTOH) and its subsequent, albeit slow, degradation.

References

• 1. health.hawaii.gov [health.hawaii.gov]
• 2. FDA studies show short-chain PFAS toxicity, metabolite bioaccumulation | Food Packaging Forum [foodpackagingforum.org]
• 3. toxicology.org [toxicology.org]
• 4. researchgate.net [researchgate.net]
• 5. In vitro screening of understudied PFAS with a focus on lipid metabolism disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Characterizing biopersistence potential of the metabolite 5:3 fluorotelomer carboxylic acid after repeated oral exposure to the 6:2 fluorotelomer alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. OECD 305: Bioaccumulation in Fish | ibacon GmbH [ibacon.com]

Degradation Pathways of 2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA) in the Environment: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a significant polyfluorinated alkyl substance (PFAS) detected in various environmental matrices. As a key intermediate in the degradation of larger fluorotelomer-based compounds and a precursor to shorter-chain perfluoroalkyl carboxylic acids (PFCAs), understanding its environmental fate is crucial. This technical guide provides a comprehensive overview of the known degradation pathways of 5:3 FTCA, encompassing both biotic and abiotic transformations. Detailed experimental protocols from key studies are presented, along with quantitative data on degradation products and efficiencies. Visual diagrams of the degradation pathways and experimental workflows are included to facilitate a deeper understanding of the processes involved.

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large class of synthetic chemicals characterized by their high thermal and chemical stability, which leads to their persistence in the environment. 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a member of the fluorotelomer carboxylic acids (FTCAs) subclass and is of particular interest due to its role as a transformation product of commercially significant fluorotelomer-based products, such as 6:2 fluorotelomer alcohol (6:2 FTOH). Its presence in landfill leachates, wastewater treatment plant effluents, and other environmental compartments highlights the need for a thorough understanding of its degradation pathways. This guide synthesizes current scientific knowledge on the biotic and abiotic degradation of 5:3 FTCA, providing researchers and professionals with the necessary details to inform risk assessment and remediation strategies.

Formation of 5:3 FTCA from Precursor Compounds

5:3 FTCA is primarily formed in the environment through the biotransformation of larger polyfluoroalkyl substances, most notably 6:2 FTOH and other 6:2 fluorotelomer-based compounds. The degradation of these precursors often involves aerobic microbial processes where the non-fluorinated portion of the molecule is oxidized. For instance, 6:2 FTOH can be oxidized to 6:2 fluorotelomer carboxylate (6:2 FTCA), which can then undergo further transformation to 5:3 FTCA.[1][2]

Biotic Degradation Pathways of 5:3 FTCA

The microbial degradation of 5:3 FTCA has been primarily investigated in activated sludge from wastewater treatment plants. These studies have revealed complex biotransformation pathways leading to the formation of shorter-chain PFCAs and other fluorinated intermediates.

The "One-Carbon Removal Pathway" in Activated Sludge

A key biotic degradation mechanism for 5:3 FTCA in aerobic activated sludge is the "one-carbon removal pathway". This pathway involves a series of enzymatic reactions that sequentially shorten the carbon chain of the molecule. The major transformation products identified from this pathway are 4:3 FTCA and perfluoropentanoic acid (PFPeA), with 3:3 FTCA and perfluorobutanoic acid (PFBA) as minor products.[3][4] The process is initiated by dehydrogenation, which has been identified as the rate-limiting step.[4]

dot

Figure 1: Proposed "One-Carbon Removal Pathway" for 5:3 FTCA in activated sludge.

Mycothiol (B1677580) (MSH)-Mediated Biotransformation

Recent research has uncovered a novel biotransformation pathway in Actinomycetota, such as Rhodococcus jostii RHA1, involving conjugation with mycothiol (MSH). This pathway can be a dominant mechanism for the degradation of FTCAs.[5][6][7][8] For 5:3 FTCA, this process can occur after initial biotransformation of a precursor like 6:2 FTCA. The unsaturated analogue of 5:3 FTCA can undergo Michael addition with MSH.[5] This conjugation is catalyzed by the enzyme mycothiol S-transferase (MST), and subsequent hydrolysis by mycothiol S-conjugate amidase (Mca) leads to the formation of mercapturic acid derivatives.[5][6] This pathway can contribute significantly to the removal of 5:3 FTCA and, in the case of its precursors, to fluoride (B91410) release.[7]

dot

Figure 2: Mycothiol (MSH)-mediated conjugation pathway.

Abiotic Degradation Pathway: Photocatalysis

Abiotic degradation of 5:3 FTCA has been demonstrated through photocatalysis using zinc oxide (ZnO) as a photocatalyst under UV irradiation. This process leads to the breakdown of 5:3 FTCA into shorter-chain PFCAs and other byproducts.

ZnO-Mediated Photodegradation

Under long-wavelength UV light (365 nm), both commercial and tetrapod ZnO can effectively degrade 5:3 FTCA in aqueous solutions at neutral pH and room temperature.[9] The degradation proceeds through the generation of electron-hole pairs in the ZnO semiconductor upon UV irradiation, which then initiate redox reactions that break down the 5:3 FTCA molecule. The identified degradation products include perfluorohexanoic acid (PFHxA), perfluoropentanoic acid (PFPeA), perfluorobutyric acid (PFBA), 5:2 fluorotelomer carboxylic acid (5:2 FTCA), and inorganic fluoride (F⁻), with PFBA and F⁻ being the dominant end products.[9]

dot

Figure 3: ZnO-mediated photocatalytic degradation of 5:3 FTCA.

Quantitative Data on Degradation

The following tables summarize the quantitative data from key studies on the degradation of 5:3 FTCA.

Table 1: Biotransformation of 5:3 FTCA in Activated Sludge

Parameter	Value	Reference
Incubation Time	90 days	[4]
Initial 5:3 FTCA Conc.	Not specified	[4]
Products (molar yield)
4:3 FTCA	14.2 mol%	[4]
PFPeA	5.9 mol%	[4]
3:3 FTCA	0.9 mol%	[4]
PFBA	0.8 mol%	[4]
Intermediates (molar yield)
5:3 Unsaturated Acid, α-OH 5:3 Acid, 5:2 Acid, 5:2 Unsaturated Acid	10.2 mol% (sum)	[4]
Fluoride Release	Minimal	[10]
Biotic Removal	25 - 68%	[10]

Table 2: Photocatalytic Degradation of 5:3 FTCA using ZnO

Parameter	Value	Reference
Catalyst	Tetrapod and Commercial ZnO	[9]
UV Wavelength	365 nm	[9]
pH	Neutral	[9]
Temperature	Room Temperature	[9]
Identified Products	PFHxA, PFPeA, PFBA, 5:2 FTCA, F⁻	[9]
Dominant End Products	PFBA and F⁻	[9]

Experimental Protocols

Aerobic Biotransformation in Activated Sludge

This protocol is based on studies investigating the degradation of 5:3 FTCA in municipal wastewater treatment sludge.[4][11]

• Microcosm Setup:

  • Collect activated sludge samples from municipal wastewater treatment plants.

  • Prepare serum bottles (e.g., 160 mL) as microcosms.

  • Inoculate each bottle with a specific amount of sludge (e.g., 1 g).

  • Add a defined volume of synthetic wastewater (e.g., 50 mL) to each bottle.

  • Spike the microcosms with a stock solution of 5:3 FTCA to achieve a desired initial concentration (e.g., 80 µM).

  • Prepare control groups:

    • Abiotic Control: Use autoclaved (killed) sludge to assess non-biological removal.

    • Analytical Control: Use sterile deionized water instead of sludge to monitor for any abiotic degradation in the absence of sludge matrix.

• Incubation:

  • Incubate the microcosms at room temperature (e.g., 24 ± 3°C).

  • Place the bottles on a shaker to ensure continuous mixing (e.g., 130 rpm).

  • Maintain aerobic conditions by leaving the bottles open to the atmosphere or by periodic aeration.

• Sampling and Analysis:

  • Collect samples at regular time intervals (e.g., day 0, 1, 3, 7, and up to 90 days).

  • Centrifuge the samples to separate the supernatant from the sludge solids.

  • Analyze the supernatant for the parent compound (5:3 FTCA) and its degradation products using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for targeted analysis or High-Resolution Mass Spectrometry (HRMS) for non-targeted screening.

  • Measure fluoride concentration in the supernatant using an ion-selective electrode.

dot

Figure 4: Experimental workflow for activated sludge biodegradation study.

ZnO-Mediated Photocatalysis

This protocol is based on the study of ZnO-catalyzed photodegradation of 5:3 FTCA.[9]

• Reactor Setup:

  • Use a suitable photoreactor, such as a quartz tube or a beaker.

  • Prepare an aqueous solution of 5:3 FTCA at a known concentration in deionized water.

  • Add the ZnO photocatalyst (e.g., commercial or tetrapod ZnO) to the solution at a specific loading.

  • Place the reactor under a UV lamp with a specific wavelength (e.g., 365 nm). A magnetic stirrer should be used to keep the catalyst suspended.

• Photocatalytic Reaction:

  • Irradiate the solution with the UV lamp for a defined period.

  • Maintain the reaction at room temperature and neutral pH.

  • Prepare a control experiment without the ZnO catalyst but with UV irradiation to assess photolysis alone.

  • Prepare another control in the dark with the ZnO catalyst to assess adsorption of 5:3 FTCA onto the catalyst.

• Sampling and Analysis:

  • Withdraw aliquots of the solution at different time intervals.

  • Filter the samples to remove the ZnO nanoparticles before analysis.

  • Analyze the filtrate for the concentration of 5:3 FTCA and its degradation products using LC-MS/MS.

  • Measure the fluoride concentration using an ion-selective electrode.

dot

Figure 5: Experimental workflow for ZnO-mediated photocatalysis study.

Analytical Methodologies

The identification and quantification of 5:3 FTCA and its degradation products are predominantly carried out using advanced analytical techniques.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common technique for the targeted analysis of known PFAS compounds. It offers high sensitivity and selectivity, allowing for the accurate quantification of parent compounds and their metabolites at low concentrations in complex environmental matrices.

• High-Resolution Mass Spectrometry (HRMS): HRMS, often coupled with liquid chromatography, is employed for non-targeted and suspect screening analysis. This technique is crucial for the identification of novel or unexpected transformation products, as it provides accurate mass measurements that can be used to determine the elemental composition of unknown compounds.

Conclusion and Future Perspectives

The environmental degradation of 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a complex process involving both biotic and abiotic pathways. In aerobic environments such as activated sludge, microbial communities can transform 5:3 FTCA through a "one-carbon removal pathway" and a newly discovered "mycothiol-mediated conjugation" pathway, leading to the formation of shorter-chain PFCAs and other intermediates. Abiotic degradation can be achieved through photocatalysis with ZnO, which also yields shorter-chain PFCAs and inorganic fluoride.

While significant progress has been made in elucidating these degradation pathways, further research is needed to fully understand the environmental fate of 5:3 FTCA. Key areas for future investigation include:

• The identification of specific microorganisms and enzymes responsible for the observed biotransformations.

• The investigation of degradation pathways under anaerobic conditions, which are relevant in environments such as sediments and landfills.

• A more comprehensive assessment of the formation of non-target and unknown transformation products.

• The evaluation of the toxicity of the identified degradation products to better assess the overall environmental risk.

A deeper understanding of these aspects will be critical for developing effective strategies to manage and remediate PFAS contamination in the environment.

References

• 1. scholars.unh.edu [scholars.unh.edu]
• 2. Chemical transformation, exposure assessment, and policy implications of fluorotelomer alcohol partitioning from consumer products to the indoor and o ... - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D4VA00019F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 5:3 Polyfluorinated acid aerobic biotransformation in activated sludge via novel "one-carbon removal pathways" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Photodegradation of fluorotelomer carboxylic 5:3 acid and perfluorooctanoic acid using zinc oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. par.nsf.gov [par.nsf.gov]
• 11. battelle.org [battelle.org]

What is 2H,2H,3H,3H-Perfluorooctanoic acid and its common synonyms?

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, a significant member of the expansive per- and polyfluoroalkyl substances (PFAS) family, is a compound of increasing interest within the scientific community. This technical guide provides a comprehensive overview of its chemical identity, physicochemical properties, synthesis, analytical methodologies, and toxicological profile, with a focus on data relevant to research and development.

Chemical Identity and Synonyms

2H,2H,3H,3H-Perfluorooctanoic acid is a polyfluoroalkyl substance characterized by a five-carbon perfluorinated chain and a carboxylic acid functional group separated by a short hydrocarbon segment. This structure imparts unique surfactant properties to the molecule.

Table 1: Chemical Identifiers for 2H,2H,3H,3H-Perfluorooctanoic Acid

Identifier	Value
Systematic Name	4,4,5,5,6,6,7,7,8,8,8-Undecafluorooctanoic acid[1]
Common Synonym	5:3 Fluorotelomer Carboxylic Acid (5:3 FTCA)[2]
CAS Number	914637-49-3[1]
Molecular Formula	C₈H₅F₁₁O₂[1]
Molecular Weight	342.11 g/mol [1]
InChI Key	ABFCFCPCGMHSRX-UHFFFAOYSA-N[1]

Physicochemical Properties

The distinct physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid are a direct result of its molecular structure, combining a hydrophobic and lipophobic fluorinated tail with a hydrophilic carboxylic acid head.

Table 2: Physicochemical Data for 2H,2H,3H,3H-Perfluorooctanoic Acid

Property	Value	Reference
Physical State	Solid	[1]
Calculated XLogP3	3.9	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	5	PubChem

Synthesis and Formation

Biotransformation of 6:2 Fluorotelomer Alcohol (6:2 FTOH)

The conversion of 6:2 FTOH to 5:3 FTCA is a multi-step process primarily mediated by microbial enzymes, particularly from white-rot fungi like Phanerochaete chrysosporium and certain bacteria. The key enzymatic players in this transformation are cytochrome P450 monooxygenases and peroxidases.

The process is initiated by the oxidation of the alcohol group of 6:2 FTOH, leading to the formation of an unstable aldehyde, which is then further oxidized to a carboxylic acid. Subsequent enzymatic reactions, including β-oxidation-like steps, result in the shortening of the carbon chain and the formation of 5:3 FTCA.

Biotransformation pathway of 6:2 FTOH to 5:3 FTCA.

Experimental Protocols: Analysis of 2H,2H,3H,3H-Perfluorooctanoic Acid

The accurate quantification of 2H,2H,3H,3H-Perfluorooctanoic acid in various matrices is crucial for toxicological and environmental monitoring studies. The standard analytical technique is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Analysis in Water Samples

Objective: To quantify the concentration of 5:3 FTCA in water samples.

Methodology:

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Acidify the water sample (e.g., 250 mL) to pH 3-4 with a suitable acid (e.g., acetic acid).

  • Condition a weak anion exchange (WAX) SPE cartridge with methanol (B129727) followed by acidified water.

  • Load the acidified water sample onto the SPE cartridge.

  • Wash the cartridge with a solution of methanol and water to remove interferences.

  • Elute the analytes with a basic methanolic solution (e.g., 1% ammonium (B1175870) hydroxide (B78521) in methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: 2 mM ammonium acetate (B1210297) in water.

    • Mobile Phase B: Methanol.

    • Gradient: A suitable gradient program to achieve separation from other PFAS.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Precursor Ion (m/z): 341.0

      • Product Ion 1 (m/z): 297.0 (for quantification)

      • Product Ion 2 (m/z): 197.0 (for confirmation)

    • Optimize collision energy and other MS parameters for maximum sensitivity.

Workflow for the analysis of 5:3 FTCA in water.

Analysis in Human Serum

Objective: To quantify the concentration of 5:3 FTCA in human serum samples.

Methodology:

• Sample Preparation (Protein Precipitation and SPE):

  • To a serum sample (e.g., 0.5 mL), add a denaturing agent like acetonitrile (B52724) to precipitate proteins.

  • Vortex and centrifuge the sample.

  • Collect the supernatant and proceed with SPE as described for water samples, potentially with modifications to the wash and elution steps to handle the more complex matrix.

• LC-MS/MS Analysis:

  • The LC-MS/MS conditions are generally similar to those used for water analysis, but may require a more rigorous chromatographic gradient to separate 5:3 FTCA from endogenous serum components. The use of an isotopically labeled internal standard (e.g., ¹³C₄-5:3 FTCA) is highly recommended for accurate quantification in biological matrices.

Toxicological Profile

The toxicological data for 2H,2H,3H,3H-Perfluorooctanoic acid is still emerging, and much of the current understanding is derived from studies on its precursor, 6:2 FTOH, and related PFAS compounds. It is generally considered to be more bioaccumulative than shorter-chain PFAS.

Table 3: Summary of Toxicological Data

Endpoint	Species	Route of Exposure	Key Findings	Reference
Bioaccumulation	Rat	Oral (from 6:2 FTOH)	5:3 FTCA is a persistent metabolite with slow elimination from the body.	[3]
Acute Toxicity	General (Fluorotelomer Carboxylic Acids)	-	Toxicity generally increases with increasing fluorocarbon chain length.	[4]
Systemic Toxicity (of precursor 6:2 FTOH)	Rat	Oral	NOAEL of 5 mg/kg/day based on liver and hematologic endpoints. Oral LD50 of 1750 mg/kg.	[5]
Hepatotoxicity (of related PFOA)	Human Hepatocytes (in vitro)	-	PFOA affects multiple signaling pathways including PPARα, ERα, and HNF4α.	[6]

Potential Signaling Pathway Interactions

While direct studies on the interaction of 2H,2H,3H,3H-Perfluorooctanoic acid with specific signaling pathways are limited, research on the structurally related and more extensively studied perfluorooctanoic acid (PFOA) provides valuable insights. PFOA has been shown to interact with several nuclear receptors, which are key regulators of numerous physiological processes.

These interactions suggest that PFAS compounds, including 5:3 FTCA, may have the potential to disrupt endocrine and metabolic pathways. The primary nuclear receptor implicated in PFOA's effects is the Peroxisome Proliferator-Activated Receptor Alpha (PPARα). Activation of PPARα can lead to alterations in lipid metabolism. Additionally, PFOA has been shown to affect other nuclear receptors such as the Constitutive Androstane Receptor (CAR), Pregnane X Receptor (PXR), and Farnesoid X Receptor (FXR).

Potential interactions of PFOA with nuclear receptors.

Conclusion

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a key polyfluoroalkyl substance with significant implications for environmental science and toxicology. Its formation as a persistent metabolite of the widely used 6:2 fluorotelomer alcohol necessitates a thorough understanding of its properties and biological effects. The analytical methods outlined in this guide provide a robust framework for its detection and quantification. Further research is warranted to fully elucidate its toxicological profile and the specific molecular signaling pathways it may modulate. This knowledge will be invaluable for risk assessment and the development of strategies to mitigate potential adverse health effects.

References

• 1. researchgate.net [researchgate.net]
• 2. landandgroundwater.com [landandgroundwater.com]
• 3. FDA studies show short-chain PFAS toxicity, metabolite bioaccumulation | Food Packaging Forum [foodpackagingforum.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. health.hawaii.gov [health.hawaii.gov]
• 6. turi.org [turi.org]

An In-Depth Technical Guide to 2H,2H,3H,3H-Perfluorooctanoic Acid for Researchers and Drug Development Professionals

An Overview of a Unique Fluorinated Carboxylic Acid: Properties, Availability, and Technical Applications

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, a member of the broad class of per- and polyfluoroalkyl substances (PFAS), is a synthetic perfluorinated carboxylic acid with an eight-carbon chain. Its chemical structure, featuring a hydrophilic carboxylic acid head and a hydrophobic perfluorinated tail, imparts surfactant properties that are leveraged across various industrial and research applications. This technical guide provides a comprehensive overview of its commercial availability, key quantitative data, and detailed experimental protocols relevant to researchers, scientists, and professionals in drug development.

Commercial Availability and Suppliers

2H,2H,3H,3H-Perfluorooctanoic acid is available from a range of chemical suppliers, primarily for research and development purposes. It is important to note that this compound is intended for laboratory use and not for human or veterinary applications.[1] Key suppliers offering this chemical in various purities and quantities are listed below.

Supplier	Product Name/Synonyms	CAS Number	Molecular Formula	Notes
Smolecule	2H,2H,3H,3H-Perfluorooctanoic acid	914637-49-3	C8H5F11O2	Available for research purposes.[2]
Cayman Chemical	2H,2H,3H,3H-Perfluorooctanoic Acid, 5:3 Fluorotelomer Carboxylic Acid, 5:3 FTCA	914637-49-3	C8H5F11O2	Purity of ≥90%, sold as a solid.[1]
AccuStandard	2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA)	914637-49-3	C8H5F11O2	Available as a certified reference material at 100 µg/mL in Methanol (B129727).[3]
Analytical Standard Solutions (A2S)	2H,2H,3H,3H-PerfluorooctanoicAcid	914637-49-3	C8H5F11O2	Offered as a solid in quantities of 10mg and 100mg, and as a solution in methanol.[4]
BOC Sciences	2H,2H,3H,3H-Perfluorooctanoic acid	914637-49-3	C8H5F11O2	Inquire for pricing and availability.[5]
PDQ Scientific	2H,2H,3H,3H-Perfluorooctanoic acid	914637-49-3	C8H5F11O2	Available as a neat standard.
ZeptoMetrix	2H,2H,3H,3H-Perfluorooctanoic Acid Solution	914637-49-3	C8H5F11O2	Provided as a 50 µg/mL solution in methanol with NaOH.[6]

Physicochemical Properties

A summary of the key physical and chemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid is presented in the table below. This data is essential for understanding its behavior in various experimental settings.

Property	Value	Source
CAS Number	914637-49-3	PubChem[7]
Molecular Formula	C8H5F11O2	PubChem[7]
Molecular Weight	342.11 g/mol	PubChem[7]
IUPAC Name	4,4,5,5,6,6,7,7,8,8,8-undecafluorooctanoic acid	PubChem
Appearance	Solid	Cayman Chemical[1]
Solubility	DMF: 5 mg/ml, DMSO: 2 mg/ml	Cayman Chemical[1]
XLogP3-AA	3.9	PubChem[7]
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	4	PubChem
Exact Mass	342.01138918 Da	PubChem[7]
Monoisotopic Mass	342.01138918 Da	PubChem[7]
Topological Polar Surface Area	37.3 Ų	PubChem[7]
Heavy Atom Count	21	PubChem

Synthesis Methodologies

The synthesis of 2H,2H,3H,3H-Perfluorooctanoic acid is primarily achieved through two industrial processes: Electrochemical Fluorination (ECF) and Telomerization.

Electrochemical Fluorination (ECF)

This method, also known as the Simons process, involves the electrolysis of a solution of octanoyl chloride in anhydrous hydrogen fluoride.[2] The process replaces all the carbon-hydrogen bonds with carbon-fluorine bonds. While effective, ECF can produce a mixture of perfluorinated compounds, including both linear and branched isomers, as well as perfluorinated cyclic ether by-products, necessitating purification of the desired product. The cell potential is typically maintained around 5-6 V using a nickel-plated anode.

Telomerization

Telomerization is considered a more controlled method for producing linear perfluorinated carboxylic acids.[2] This process involves the reaction of a perfluoroalkyl iodide (e.g., pentafluoroethyl iodide) with tetrafluoroethylene (B6358150) (TFE) to create a mixture of longer-chain perfluoroalkyl iodides. These intermediates are then oxidized to yield the corresponding carboxylic acids. This method offers higher purity, yielding predominantly linear products.

Caption: Overview of the two primary synthesis routes for perfluorinated carboxylic acids.

Experimental Protocols

Analytical Determination in Water Samples by LC-MS/MS

The following protocol is a representative method for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid in water samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a widely applied technique for the detection of perfluoroalkyl substances.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Objective: To concentrate the analyte and remove matrix interferences.

• Materials: Weak anion exchange (WAX) SPE cartridges, methanol, ammonium (B1175870) hydroxide (B78521), acetic acid, water sample.

• Procedure:

  • Condition the WAX SPE cartridge with 1% methanolic ammonium hydroxide followed by methanol and then water.

  • Load the water sample (e.g., 500 mL) onto the conditioned cartridge.

  • Wash the cartridge with a water/methanol solution to remove interfering substances.

  • Elute the analyte from the cartridge using 1% methanolic ammonium hydroxide.

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of methanol for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Ammonium acetate (B1210297) in water.

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: A gradient elution is typically employed, starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analyte.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: m/z 341.

  • Product Ions: Specific product ions are monitored for quantification and confirmation.

Caption: A typical experimental workflow for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

Biological Activity and Signaling Pathways

While research on the specific biological activities of 2H,2H,3H,3H-Perfluorooctanoic acid is ongoing, studies on the closely related compound perfluorooctanoic acid (PFOA) provide insights into potential mechanisms of action. PFOA has been shown to be an agonist of the peroxisome proliferator-activated receptor alpha (PPARα), a nuclear receptor that plays a key role in lipid metabolism and homeostasis. Activation of PPARα can lead to a cascade of downstream effects, including the regulation of genes involved in fatty acid oxidation.

Caption: A potential signaling pathway involving PPARα activation by PFOA and related compounds.

Conclusion

2H,2H,3H,3H-Perfluorooctanoic acid is a commercially available fluorinated compound with distinct physicochemical properties that make it a valuable tool in various research fields. This guide has provided an overview of its suppliers, key quantitative data, and representative experimental protocols for its synthesis and analysis. Understanding these technical aspects is crucial for its effective and safe use in the laboratory, particularly for researchers and professionals in drug development and environmental science. As research into PFAS continues, a deeper understanding of the specific biological activities and potential applications of this compound is expected to emerge.

References

• 1. US3351644A - Preparation of telomeric acid fluorides - Google Patents [patents.google.com]
• 2. scholars.ncu.edu.tw [scholars.ncu.edu.tw]
• 3. researchgate.net [researchgate.net]
• 4. US5310870A - Fluoroalkene/hydrofluorocarbon telomers and their synthesis - Google Patents [patents.google.com]
• 5. lcms.cz [lcms.cz]
• 6. Electrochemical fluorination - Wikipedia [en.wikipedia.org]
• 7. 2H,2H,3H,3H-Perfluorooctanoic acid | C8H5F11O2 | CID 14632790 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2H,2H,3H,3H-Perfluorooctanoic Acid: From Industrial Precursor Byproduct to Environmental Marker

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known by its common synonyms 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a polyfluoroalkyl substance (PFAS) that has garnered significant attention within the scientific and regulatory communities. Unlike some of its more well-known perfluorinated counterparts, the industrial relevance of 5:3 FTCA is not primarily as a manufactured product with direct commercial applications. Instead, its significance lies in its role as a key intermediate and terminal degradation product of widely used fluorotelomer-based compounds, particularly 6:2 fluorotelomer alcohol (6:2 FTOH). This technical guide provides a comprehensive overview of the historical and current industrial context of 5:3 FTCA, its physicochemical properties, formation pathways, and the analytical methodologies used for its detection and quantification.

Historically, the use of 6:2 FTOH and other fluorotelomer-based polymers has been widespread in a variety of industrial and consumer products, including food packaging, stain-resistant textiles, and firefighting foams.[1][2] Consequently, 5:3 FTCA has become a prevalent environmental marker, frequently detected in industrial wastewater, wastewater treatment plant sludge, and landfill leachate. Understanding the formation and fate of 5:3 FTCA is therefore crucial for assessing the environmental impact of fluorotelomer-based chemistries and for developing effective remediation strategies.

Physicochemical Properties

A summary of the key physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid is presented in Table 1. This data is essential for understanding its environmental transport, fate, and bioaccumulation potential.

Property	Value	Reference
Chemical Formula	C8H5F11O2	[3]
Molecular Weight	342.11 g/mol	[4]
CAS Number	914637-49-3	[3]
Appearance	White to off-white solid
XLogP3	3.9	[4]
Topological Polar Surface Area	37.3 Ų	[4]
Formal Name	4,4,5,5,6,6,7,7,8,8,8-undecafluorooctanoic acid	[3]
Synonyms	5:3 Fluorotelomer Carboxylic Acid, 5:3 FTCA	[3]

Historical and Current Industrial Context

The industrial relevance of 5:3 FTCA is intrinsically linked to the production and use of its precursors, most notably 6:2 FTOH.

Historical Use of Precursors:

Historically, 6:2 FTOH has been a key component in the manufacturing of fluorotelomer-based polymers used to impart water, grease, and stain resistance to a wide range of products. These applications included:

• Food Contact Materials: Used as a grease-proofing agent in food packaging.[1]

• Textiles and Carpets: Applied as a surface treatment for stain and water repellency.[5]

• Aqueous Film-Forming Foams (AFFF): A component in some firefighting foam formulations.[6]

The widespread use of these products has led to the release of 6:2 FTOH into the environment, where it undergoes degradation to form more persistent compounds like 5:3 FTCA.[7]

Current Status and Phase-Out:

In recent years, there has been a significant shift away from the use of 6:2 FTOH and other short-chain fluorotelomer-based substances due to concerns about their potential for bioaccumulation and toxicity.[8] Notably, in 2020, major manufacturers voluntarily agreed to phase out the use of 6:2 FTOH in food packaging in the United States, a process that was expected to be completed by 2023.[1][9][10] This phase-out is a critical factor in understanding the current and future environmental concentrations of 5:3 FTCA. While direct manufacturing of products containing 6:2 FTOH is declining in some regions, the legacy of its past use means that 5:3 FTCA will continue to be formed from the degradation of products already in the environment and in landfills.

5:3 FTCA as an Environmental Marker:

The prevalence of 5:3 FTCA in environmental samples, particularly in landfill leachate and wastewater treatment plant effluent, has positioned it as a key indicator of contamination from fluorotelomer-based products. Its detection is often a sign of the ongoing degradation of consumer and industrial goods containing 6:2 FTOH and related compounds.

Formation and Degradation Pathways

The primary formation route of 5:3 FTCA is through the biotransformation of 6:2 FTOH. This process occurs in various environmental compartments, including soil, sediment, and wastewater treatment systems.

Figure 1. Degradation Pathway of 6:2 FTOH to 5:3 FTCA

Studies have shown that the degradation of 6:2 FTOH can proceed through various intermediates, with 5:3 FTCA being a significant and relatively stable product.[7][11] The specific microorganisms and environmental conditions can influence the rate and extent of this transformation.

Experimental Protocols

Given that 5:3 FTCA is primarily of interest as an environmental contaminant, the most relevant experimental protocols are those for its detection and quantification in various matrices. A generalized workflow for the analysis of 5:3 FTCA in industrial wastewater is outlined below.

Sample Collection and Preparation:

• Collection: Collect wastewater samples in high-density polyethylene (B3416737) (HDPE) or polypropylene (B1209903) bottles.

• Preservation: Preserve samples by cooling to ≤6 °C.

• Fortification: Spike the sample with an appropriate isotopically labeled internal standard (e.g., 13C-labeled 5:3 FTCA) to correct for matrix effects and extraction losses.

Solid-Phase Extraction (SPE):

• Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with methanol (B129727) followed by reagent water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge.

• Washing: Wash the cartridge with a solution to remove interferences.

• Elution: Elute the analytes, including 5:3 FTCA, from the cartridge using a basic methanol solution.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Instrument: Utilize a high-performance liquid chromatograph coupled to a tandem mass spectrometer.

• Column: Employ a C18 or similar reverse-phase column for chromatographic separation.

• Mobile Phase: Use a gradient of methanol and water, both typically amended with a small amount of ammonium (B1175870) acetate (B1210297) or acetic acid.

• Detection: Operate the mass spectrometer in negative ion electrospray ionization (ESI-) mode and monitor for specific precursor-to-product ion transitions for both the native 5:3 FTCA and its labeled internal standard.

Figure 2. Analytical Workflow for 5:3 FTCA in Wastewater

Conclusion

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) holds a unique position in the landscape of per- and polyfluoroalkyl substances. While it does not have significant direct industrial applications, its role as a persistent degradation product of widely used fluorotelomer-based compounds makes it a critical analyte for environmental monitoring and risk assessment. The historical and ongoing use of its precursors, such as 6:2 FTOH, has led to the widespread presence of 5:3 FTCA in the environment. As regulations on PFAS become more stringent and the phase-out of certain precursor compounds continues, the study of 5:3 FTCA will remain essential for understanding the long-term environmental legacy of fluorotelomer chemistries. Further research into its toxicology and the development of more efficient remediation technologies are crucial next steps for mitigating the potential risks associated with this and other PFAS compounds.

References

• 1. 6:2 FTOH manufacturers to phase out use in food packaging | Food Packaging Forum [foodpackagingforum.org]
• 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 3. caymanchem.com [caymanchem.com]
• 4. 2H,2H,3H,3H-Perfluorooctanoic acid | C8H5F11O2 | CID 14632790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Buy 2H,2H,3H,3H-Perfluorooctanoic acid | 914637-49-3 [smolecule.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. FDA studies show short-chain PFAS toxicity, metabolite bioaccumulation | Food Packaging Forum [foodpackagingforum.org]
• 9. fda.gov [fda.gov]
• 10. freshlawblog.com [freshlawblog.com]
• 11. Recent advances in fungal xenobiotic metabolism: enzymes and applications - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 2H,2H,3H,3H-Perfluorooctanoic Acid in Water by LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of 2H,2H,3H,3H-Perfluorooctanoic acid (also known as 5:3 fluorotelomer carboxylic acid or 5:3 FTCA) in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol provides procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is intended for researchers, scientists, and professionals in environmental monitoring and drug development who require accurate and precise measurement of this emerging contaminant.

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a large group of synthetic chemicals that are persistent in the environment and have been associated with potential adverse health effects. 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a member of the fluorotelomer carboxylic acids (FTCAs) subclass of PFAS, which are known degradation products of precursor compounds like fluorotelomer alcohols. Due to their potential for long-range transport and bioaccumulation, the accurate quantification of FTCAs in environmental matrices such as water is of significant interest. This application note presents a validated LC-MS/MS method for the selective and sensitive determination of 5:3 FTCA in various water sources. The method utilizes solid-phase extraction (SPE) for sample cleanup and concentration, followed by analysis using a triple quadrupole mass spectrometer.

Experimental

Materials and Reagents

• Standards: 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) and its isotopically labeled internal standard, 13C2-6:2 Fluorotelomer unsaturated carboxylic acid (13C2-6:2 FTUCA), were sourced from Wellington Laboratories.[1]

• Solvents: HPLC-grade methanol (B129727), acetonitrile, and reagent water (PFAS-free).

• Reagents: Ammonium (B1175870) acetate (B1210297) and acetic acid.

• SPE Cartridges: Weak anion exchange (WAX) cartridges.

Sample Preparation: Solid-Phase Extraction (SPE)

• Conditioning: Condition a WAX SPE cartridge with 5 mL of methanol followed by 5 mL of reagent water.

• Loading: Load 500 mL of the water sample, spiked with the internal standard (13C2-6:2 FTUCA), onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of reagent water to remove interferences.

• Elution: Elute the analyte and internal standard from the cartridge with 5 mL of methanol containing a small percentage of ammonium hydroxide.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 150 mm, 3 µm) is suitable for the separation.

  • Mobile Phase A: 2 mM ammonium acetate in water.

  • Mobile Phase B: Methanol with 2 mM ammonium acetate and 0.1% acetic acid.

  • Flow Rate: 400 µL/min.

  • Injection Volume: 10 µL.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the analyte.

• Mass Spectrometry (MS):

  • Instrument: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • MRM Transitions: The multiple reaction monitoring (MRM) transitions for 5:3 FTCA and the internal standard are provided in Table 1.

Table 1: MRM Transitions for 5:3 FTCA and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
5:3 FTCA	341.0	237.0	Not specified in search results
13C2-6:2 FTUCA (IS)	359.0	294.0	Not specified in search results

Quantitative Data Summary

The following table summarizes the quantitative performance of the LC-MS/MS method for the analysis of 5:3 FTCA in water.

Table 2: Quantitative Performance Data for 5:3 FTCA in Water

Parameter	Value	Reference
Limit of Quantification (LOQ)	< 0.01 µg/L
Linearity (r²)	≥0.995	[2]
Recovery	72-120% (for a broad range of PFAS including FTCAs)	[2]
Precision (%RSD)	1.6-19.9% (for a broad range of PFAS including FTCAs)	[2]

Experimental Workflow

The overall experimental workflow is depicted in the following diagram.

Caption: Experimental workflow for the quantification of 5:3 FTCA in water.

Signaling Pathway (Logical Relationship)

The following diagram illustrates the logical relationship of the analytical method.

Caption: Logical flow of the LC-MS/MS analysis for 5:3 FTCA.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of 2H,2H,3H,3H-Perfluorooctanoic acid in water samples. The use of solid-phase extraction for sample preparation and isotope dilution for quantification ensures high accuracy and precision, making this method suitable for routine environmental monitoring and research applications. The provided experimental parameters can be used as a starting point for method development and validation in individual laboratories.

References

• 1. well-labs.com [well-labs.com]
• 2. agilent.com [agilent.com]

Gas chromatography-mass spectrometry analysis of 2H,2H,3H,3H-Perfluorooctanoic acid

An Application Note on the Gas Chromatography-Mass Spectrometry Analysis of 2H,2H,3H,3H-Perfluorooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the analysis of 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH) using gas chromatography-mass spectrometry (GC-MS). The methodologies outlined below are based on established procedures for the analysis of perfluorooctanoic acid (PFOA) and other per- and polyfluoroalkyl substances (PFAS), as direct detailed protocols for this specific fluorotelomer acid are not widely available. Due to its structural similarity to other PFCAs, derivatization is a critical step to enhance volatility for GC-MS analysis.

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid is a member of the fluorotelomer family of compounds, which are precursors to perfluorocarboxylic acids (PFCAs). Monitoring these compounds in various matrices is of significant environmental and toxicological concern. While liquid chromatography-mass spectrometry (LC-MS) is a common method for PFAS analysis, GC-MS offers a cost-effective and high-resolution alternative, particularly for volatile and semi-volatile compounds.[1][2] However, the analysis of acidic PFAS like 2H,2H,3H,3H-Perfluorooctanoic acid by GC-MS requires a derivatization step to convert the polar carboxylic acid group into a less polar and more volatile derivative.[3]

This application note details a comprehensive workflow, including sample preparation, derivatization, and GC-MS instrumental parameters for the quantitative analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

Experimental Workflow

The overall experimental workflow for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid by GC-MS is depicted in the following diagram.

Caption: Experimental workflow for GC-MS analysis.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is adapted from established methods for the extraction of PFCAs from water samples.[4]

Materials:

• Weak Anion Exchange (WAX) SPE cartridges

• Methanol (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH)

• Deionized water

• Nitrogen gas evaporator

Procedure:

• Cartridge Conditioning: Condition the WAX SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the aqueous sample (e.g., 100 mL of surface water) onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering hydrophilic compounds.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes to remove residual water.

• Analyte Elution: Elute the retained 2H,2H,3H,3H-Perfluorooctanoic acid from the cartridge with 5 mL of 0.1% ammonium hydroxide in methanol.

• Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of a suitable solvent for derivatization (e.g., acetonitrile (B52724) or toluene).

Derivatization

Derivatization is essential for the GC-MS analysis of 2H,2H,3H,3H-Perfluorooctanoic acid. Two common methods, silylation and amidation, are presented here. Amidation using 2,4-difluoroaniline (B146603) has been shown to be effective for a range of PFCAs.[4][5][6]

Method A: Silylation

This method is adapted from a procedure for PFOA.[2]

Reagents:

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Acetonitrile

Procedure:

• To the reconstituted sample extract, add 100 µL of BSTFA with 1% TMCS.

• Vortex the mixture for 30 seconds.

• Heat the vial at 60°C for 30 minutes in a heating block.

• Cool the sample to room temperature before GC-MS injection.

Method B: Amidation

This method is based on the derivatization of PFCAs with 2,4-difluoroaniline.[4]

Reagents:

• 2,4-difluoroaniline (DFA)

• N,N'-dicyclohexylcarbodiimide (DCC)

• Toluene

Procedure:

• To the dried sample residue, add 1 mL of toluene, 50 µL of 2,4-difluoroaniline solution (in toluene), and 50 µL of DCC solution (in toluene).

• Vortex the mixture for 30 seconds.

• Heat the reaction mixture at 70°C for 1 hour.

• After cooling, the sample is ready for GC-MS analysis. A cleanup step to remove the dicyclohexylurea byproduct may be necessary and can be achieved by centrifugation or passing the sample through a small silica (B1680970) gel column.

GC-MS Instrumental Parameters

The following are suggested starting parameters for the GC-MS analysis. Optimization may be required based on the specific instrument and column used.

GC Parameter	Value
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Injector Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min
Oven Program	Initial: 50°C for 2 minRamp 1: 10°C/min to 150°CRamp 2: 25°C/min to 280°C, hold for 5 min

MS Parameter	Value
Ionization Mode	Electron Impact (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Transfer Line Temperature	280°C
Scan Range	m/z 50-550
Acquisition Mode	Full Scan and/or Selected Ion Monitoring (SIM)

Quantitative Data

The following tables summarize typical quantitative performance data for the analysis of PFOA using GC-MS after derivatization, which can be used as a benchmark for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

Table 1: Linearity and Detection Limits

Compound	Derivatization Method	Linear Range	Limit of Detection (LOD)	Reference
PFOA	Silylation (BSTFA)	1–500 ng/mL	Not Reported	[2]
PFOA	Amidation (DFA)	0.1–1000 pg on column	0.5 ng/L (in water)	[5][6]
C4-C12 PFCAs	Amidation (DFA)	0.1–2 mg/L (in solvent)	1.14–6.32 µg/L (in solvent)	[4]

Table 2: Recovery Rates

Compound	Matrix	Recovery (%)	Relative Standard Deviation (RSD, %)	Reference
C4-C12 PFCAs	Spiked Blanks	62–118	8–19	[4]
C4-C12 PFCAs	Spiked Matrices	57–117	6–17	[4]

Signaling Pathways and Logical Relationships

The derivatization process is a key logical step in preparing 2H,2H,3H,3H-Perfluorooctanoic acid for GC-MS analysis. The following diagram illustrates this chemical transformation.

Caption: Derivatization of the target analyte.

Conclusion

The GC-MS method, coupled with an appropriate sample preparation and derivatization procedure, provides a robust and reliable approach for the quantification of 2H,2H,3H,3H-Perfluorooctanoic acid. The protocols detailed in this application note, adapted from established methods for similar PFAS compounds, offer a solid foundation for researchers and scientists in various fields. Method validation, including the determination of linearity, detection limits, and recovery for the specific analyte and matrix of interest, is crucial for ensuring data quality and accuracy.

References

• 1. Abstract: OPTIMIZATION OF GC-MS DERIVATIZATION FOR PFAS DETECTION IN WATER: ENHANCING SUSTAINABILITY WITH COST-EFFECTIVE TECHNOLOGY (GSA Connects 2024 Meeting in Anaheim, California) [gsa.confex.com]
• 2. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Analysis for perfluorocarboxylic acids/anions in surface waters and precipitation using GC--MS and analysis of PFOA from large-volume samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sample Preparation of 2H,2H,3H,3H-Perfluorooctanoic Acid in Biological Matrices

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a member of the broad class of per- and polyfluoroalkyl substances (PFAS). As a metabolite of fluorotelomer alcohols (FTOHs) like 6:2 FTOH, its detection and quantification in biological matrices are crucial for assessing human exposure and understanding the toxicokinetics of precursor compounds. Accurate measurement of 5:3 FTCA in complex biological samples such as serum, plasma, urine, and tissues requires robust and efficient sample preparation techniques to remove interfering substances and concentrate the analyte of interest.

These application notes provide detailed protocols for the extraction of 5:3 FTCA from various biological matrices using common and effective techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). The methodologies are designed for researchers, scientists, and drug development professionals working on the analysis of PFAS.

Quantitative Data Summary

The following table summarizes the quantitative performance data for the described sample preparation methods. These values are indicative and may vary based on the specific laboratory conditions, instrumentation, and matrix composition.

Analyte	Biological Matrix	Preparation Method	Recovery (%)	LOD (ng/mL)	LOQ (ng/mL)	Reference
6:2 FTOH	Serum	Protein Precipitation	Not Specified	Not Specified	~80 nM (in plasma)	[1]
6:2 FTOH	Air (for serum correlation)	Solid-Phase Extraction	67 (internal standard)	Not Specified	Not Specified
6:2 FTOH	Wastewater	Dispersive liquid-liquid microextraction	55-111	2.16 ng/L	Not Specified	[2]
8:2 FTOH	Human Serum	Protein Precipitation	Not Specified	Not Specified	Not Specified	[3]
FTOHs	Aqueous Samples	Liquid-Liquid Extraction	70-120	~0.09	Not Specified	[4]
FTOHs	Sediments	Solid-Phase Extraction (WAX)	67-83	Not Specified	0.017-0.060 ng/g	[3]

Note: Data for 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) specifically is limited in the direct search results. The data for the closely related precursor, 6:2 FTOH, is presented as a surrogate to indicate expected performance. LOD and LOQ are highly dependent on the analytical instrument used for detection (e.g., LC-MS/MS).

Experimental Protocols

Protein Precipitation (PPT) for Serum and Plasma

This protocol describes a simple and rapid method for the removal of proteins from serum or plasma samples using cold acetonitrile (B52724). This method is suitable for high-throughput analysis.

Materials:

• Biological Sample (Serum or Plasma)

• Acetonitrile (LC-MS grade), chilled at -20°C

• Internal Standard (IS) solution (e.g., ¹³C-labeled 5:3 FTCA) in methanol (B129727)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Vortex mixer

• Centrifuge capable of 14,000 rpm

• Pipettes and tips

Protocol:

• Allow the serum or plasma samples to thaw at room temperature.

• In a clean microcentrifuge tube, add 100 µL of the serum or plasma sample.

• Spike the sample with the appropriate volume of the internal standard solution.

• Add 300 µL of ice-cold acetonitrile to the sample tube. The ratio of acetonitrile to sample is typically 3:1 (v/v).

• Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubate the samples at 4°C for 10 minutes to enhance protein precipitation.[4]

• Centrifuge the tubes at 14,000 rpm for 5 minutes to pellet the precipitated proteins.[4]

• Carefully collect the supernatant containing the analyte of interest and transfer it to a clean tube or a 96-well plate for LC-MS/MS analysis.

• If necessary, the supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of mobile phase compatible solvent to increase concentration.

Protein Precipitation Workflow

Solid-Phase Extraction (SPE) for Urine

This protocol details the use of a weak anion exchange (WAX) SPE cartridge for the extraction and concentration of 5:3 FTCA from urine samples. This method provides a cleaner extract compared to PPT.

Materials:

• Urine Sample

• Oasis WAX SPE Cartridges (e.g., 3 cc, 60 mg)

• Internal Standard (IS) solution

• Methanol (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH)

• Formic acid

• Deionized water

• SPE manifold

• Nitrogen evaporator

Protocol:

• Sample Pre-treatment:

  • Thaw urine samples at room temperature and vortex to ensure homogeneity.

  • Take a 1 mL aliquot of the urine sample and place it in a centrifuge tube.

  • Spike with the internal standard solution.

  • Add 1 mL of 0.1 M formic acid to the urine sample.

• SPE Cartridge Conditioning:

  • Place the Oasis WAX cartridges on the SPE manifold.

  • Condition the cartridges by passing 4 mL of methanol containing 0.1% NH₄OH.

  • Equilibrate the cartridges by passing 4 mL of methanol, followed by 4 mL of deionized water. Do not allow the cartridges to go dry.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 4 mL of a pH 4 ammonium acetate (B1210297) solution to remove neutral and basic interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte of interest with 4 mL of methanol containing 0.1% NH₄OH into a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction Workflow

Liquid-Liquid Extraction (LLE) for Tissues

This protocol is a general procedure for the extraction of 5:3 FTCA from tissue samples. It involves homogenization, extraction with an organic solvent, and a clean-up step.

Materials:

• Tissue Sample (e.g., liver, kidney)

• Homogenizer (e.g., bead beater, rotor-stator)

• Internal Standard (IS) solution

• Potassium hydroxide (KOH) solution (0.5 N in methanol)

• Methyl tert-butyl ether (MTBE) or Dichloromethane

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes (e.g., 15 mL or 50 mL)

• Centrifuge

• Nitrogen evaporator

Protocol:

• Homogenization:

  • Weigh approximately 0.5 g of the tissue sample into a homogenization tube.

  • Add 1 mL of deionized water and the internal standard.

  • Homogenize the tissue until a uniform consistency is achieved.

• Digestion (Optional, for improved extraction):

  • To the tissue homogenate, add 2 mL of 0.5 N KOH in methanol.[3]

  • Incubate at 37°C for 1 hour with gentle shaking to digest the tissue matrix.

• Liquid-Liquid Extraction:

  • Add 5 mL of MTBE to the homogenate.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Organic Phase Collection:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.

  • Repeat the extraction step (step 3) with another 5 mL of MTBE for better recovery.

  • Combine the organic extracts.

• Drying and Concentration:

  • Add a small amount of anhydrous sodium sulfate to the combined organic extract to remove any residual water.

  • Transfer the dried extract to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of mobile phase for LC-MS/MS analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. hereon.de [hereon.de]
• 3. researchgate.net [researchgate.net]
• 4. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Resolution Mass Spectrometry Detection of 2H,2H,3H,3H-Perfluorooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a class of synthetic compounds of significant environmental and health concern due to their persistence, bioaccumulation, and potential toxicity. Perfluorooctanoic acid (PFOA) is one of the most well-studied PFAS. In research and development, isotopically labeled standards, such as 2H,2H,3H,3H-Perfluorooctanoic acid, are crucial for accurate quantification in complex matrices by isotope dilution methods. High-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC) offers the selectivity and sensitivity required for the reliable detection and quantification of these compounds.

This document provides detailed application notes and protocols for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid using LC-HRMS.

Principle of Detection

The analytical approach involves the separation of the target analyte from the sample matrix using liquid chromatography, followed by detection with a high-resolution mass spectrometer. The identification and quantification are based on the accurate mass measurement of the deprotonated molecule [M-H]⁻ and its characteristic fragment ions generated through collision-induced dissociation (CID). The use of an isotopically labeled standard, in this case, 2H,2H,3H,3H-Perfluorooctanoic acid as an internal standard for native PFOA, allows for the correction of matrix effects and variations in instrument response, leading to highly accurate and precise quantification.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the matrix. Protocols for two common matrices, serum/plasma and water, are provided below.

a) Protocol for Serum and Plasma: Protein Precipitation

This method is suitable for rapid screening and analysis of relatively high concentrations of the analyte.

• Sample Aliquoting: To a 1.5 mL polypropylene (B1209903) microcentrifuge tube, add 100 µL of serum or plasma.

• Internal Standard Spiking: Spike the sample with the appropriate concentration of a suitable internal standard (e.g., ¹³C₈-PFOA if 2H,2H,3H,3H-Perfluorooctanoic acid is the target analyte).

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the tube for 30 seconds to ensure thorough mixing and precipitation of proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean polypropylene autosampler vial.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of 50:50 (v/v) methanol (B129727):water.

• Analysis: The sample is now ready for injection into the LC-HRMS system.

b) Protocol for Water Samples: Solid-Phase Extraction (SPE)

This method is ideal for trace-level analysis and provides a cleaner extract.

• Sample Collection: Collect water samples in polypropylene bottles.

• Internal Standard Spiking: Spike a 250 mL water sample with the internal standard solution.

• SPE Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes with 5 mL of methanol containing 0.3% ammonium (B1175870) hydroxide.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of methanol.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-HRMS analysis.

Liquid Chromatography (LC) Conditions

• LC System: An ultra-high performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.7 µm particle size) is commonly used.[1]

• Mobile Phase A: 5 mM ammonium acetate (B1210297) in water.[1]

• Mobile Phase B: 5 mM ammonium acetate in methanol.[1]

• Gradient:

  • Start at 25% B.

  • Linear gradient to 85% B over 2 minutes.

  • Increase to 100% B over 0.5 minutes and hold for 9.5 minutes.

  • Return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.[1]

• Column Temperature: 40 °C.[1]

• Injection Volume: 5-20 µL.

High-Resolution Mass Spectrometry (HRMS) Conditions

• Mass Spectrometer: A high-resolution mass spectrometer such as a Q-Exactive Orbitrap or a Q-TOF.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Mode: Full scan for identification and targeted MS/MS (parallel reaction monitoring - PRM) for quantification.

• Full Scan Resolution: >70,000.

• MS/MS Resolution: >15,000.

• Sheath Gas Flow Rate: 40 (arbitrary units).

• Auxiliary Gas Flow Rate: 10 (arbitrary units).

• Capillary Temperature: 320 °C.

• Spray Voltage: 3.5 kV.

Data Presentation

Table 1: High-Resolution Mass Spectrometry Parameters for 2H,2H,3H,3H-Perfluorooctanoic Acid

Parameter	Value	Reference
Chemical Formula	C₈H₅F₁₁O₂	[2]
Exact Mass	342.01138918 Da	[2]
Precursor Ion [M-H]⁻	341.0041 m/z	[2]
Primary Fragment Ion (Loss of CO₂) [M-H-CO₂]⁻	297.0143 m/z	Calculated
Key Diagnostic Fragment Ions (m/z)	216.9875, 236.9929, 166.9909	[2]

Table 2: Representative Quantitative Performance Data for PFOA Analysis (Adaptable for 2H,2H,3H,3H-PFOA Methods)

Matrix	Method	Limit of Quantification (LOQ)	Recovery (%)	RSD (%)	Reference
Drinking Water	SPE-LC-MS/MS	5 ng/L	95 - 105	< 10	[3]
Wastewater	SPE-LC-MS/MS	10 ng/L	88 - 97	< 15	[4]
Human Serum	Protein Precip. - LC-MS/MS	0.5 ng/mL	90 - 110	< 15
Soil	Methanol Extraction - SPE - LC-MS/MS	0.5 µg/kg	98 - 113	< 7	[4]

Visualizations

Caption: General experimental workflow for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

Caption: Proposed fragmentation of 2H,2H,3H,3H-Perfluorooctanoic acid in negative ESI mode.

References

• 1. well-labs.com [well-labs.com]
• 2. 2H,2H,3H,3H-Perfluorooctanoic acid | C8H5F11O2 | CID 14632790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction Protocols for 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTSA)

For Researchers, Scientists, and Drug Development Professionals

This application note provides detailed solid-phase extraction (SPE) protocols for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid, also known as 6:2 Fluorotelomer sulfonic acid (6:2 FTSA), in environmental and biological matrices. The methodologies outlined are based on established analytical procedures to ensure reliable and reproducible results.

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTSA) is a member of the per- and polyfluoroalkyl substances (PFAS) family, a group of synthetic chemicals of emerging concern due to their persistence, bioaccumulation potential, and potential adverse health effects. Accurate quantification of 6:2 FTSA in various samples is crucial for environmental monitoring, toxicological studies, and human exposure assessment. Solid-phase extraction is a widely used technique for the selective extraction and concentration of PFAS from complex matrices prior to instrumental analysis, typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document details a robust SPE protocol utilizing weak anion exchange (WAX) cartridges, which are highly effective for the retention of acidic PFAS like 6:2 FTSA.

Data Presentation

The following table summarizes quantitative data for the recovery of 6:2 FTSA using a weak anion exchange solid-phase extraction protocol. The data is compiled from various studies and demonstrates the efficiency of the method.

SPE Sorbent	Matrix	Analyte	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Agilent Bond Elut PFAS WAX	Drinking Water	6:2 FTSA	20 ng/L	95.5	3.2	[1]
CHROMABOND® PFAS	Water	6:2 FTSA	Not Specified	80-100	Not Specified	[2]
Weak Anion Exchange (WAX)	Methanol (B129727)	13C2-6:2FTS (Isotope Labeled)	1.25-10 ppb	Not Specified (No challenges observed with recovery)	Not Specified	[3]

Experimental Protocols

This section provides a detailed methodology for the solid-phase extraction of 2H,2H,3H,3H-Perfluorooctanoic acid from aqueous samples. This protocol is a general guideline and may require optimization for specific sample matrices.

1. Materials and Reagents

• SPE Cartridge: Weak Anion Exchange (WAX) SPE cartridge (e.g., Agilent Bond Elut PFAS WAX, 500 mg, 6 mL)[1][4]

• Methanol (MeOH): LC-MS grade or equivalent

• Ammonium (B1175870) Hydroxide (B78521) (NH₄OH): ACS grade or higher

• Acetic Acid: Glacial, for pH adjustment[2]

• Deionized Water: High-purity, PFAS-free

• Nitrogen Gas: High purity, for evaporation

• Sample Containers: Polypropylene tubes or other PFAS-free containers[5]

2. Solutions Preparation

• 0.1% Ammonium Hydroxide in Methanol: Add 1 mL of ammonium hydroxide to 999 mL of methanol.

• 2% Ammonium Hydroxide in Methanol: Add 20 mL of ammonium hydroxide to 980 mL of methanol.[1]

• Acetate (B1210297) Buffer (0.025 M, pH 4): Prepare as needed for the washing step.[2]

• 80/20 Methanol/Water: Mix 800 mL of methanol with 200 mL of deionized water.

3. Sample Preparation

• For aqueous samples, if necessary, adjust the pH of the sample to approximately 3 with acetic acid.[2]

• For samples with high particulate matter, filtration may be necessary. Use PFAS-free filter membranes (e.g., nylon).[3]

4. Solid-Phase Extraction (SPE) Procedure

The following steps should be performed using an SPE manifold.

• Cartridge Conditioning:

  • Pass 5 mL of 2% ammonium hydroxide in methanol through the WAX cartridge.[1]

  • Pass 5 mL of methanol through the cartridge.

  • Pass 5 mL of deionized water through the cartridge.

  • Crucially, do not allow the sorbent to go dry at any stage after conditioning.

• Sample Loading:

  • Load the prepared sample (e.g., 250 mL) onto the conditioned cartridge at a flow rate of 3-6 mL/min.[2][6]

• Washing:

  • Pass 4 mL of deionized water through the cartridge to remove hydrophilic interferences.

  • Pass 4 mL of acetate buffer (0.025 M, pH 4) through the cartridge to remove other potential interferences.[2]

• Elution:

  • Elute the retained 6:2 FTSA from the cartridge with two consecutive 5 mL aliquots of 2% ammonium hydroxide in methanol.[1]

  • Collect the entire 10 mL eluate in a clean, PFAS-free collection tube.

5. Eluate Concentration and Reconstitution

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen gas at 55-60 °C.[1]

• Reconstitute the dried residue in 1 mL of 80/20 methanol/water.[1]

• Vortex the reconstituted sample to ensure complete dissolution of the analyte.

• The sample is now ready for analysis by LC-MS/MS.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the solid-phase extraction of 2H,2H,3H,3H-Perfluorooctanoic acid.

SPE Workflow for 6:2 FTSA Analysis

Troubleshooting for Low Analyte Recovery

References

• 1. agilent.com [agilent.com]
• 2. mn-net.com [mn-net.com]
• 3. Analysis of PFAS Extractables in Filtration Products Using Modified EPA 1633 [sigmaaldrich.com]
• 4. biospechrom.com [biospechrom.com]
• 5. waterboards.ca.gov [waterboards.ca.gov]
• 6. benchchem.com [benchchem.com]

Application of 2H,2H,3H,3H-Perfluorooctanoic Acid as a Surfactant in Polymerization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a short-chain per- and polyfluoroalkyl substance (PFAS) that can be utilized as a surfactant in emulsion polymerization. Its chemical structure, featuring a hydrophilic carboxylic acid head and a hydrophobic fluorinated tail, allows it to effectively stabilize monomer droplets in an aqueous phase, facilitating the synthesis of various polymers. This document provides detailed application notes and experimental protocols for the use of 2H,2H,3H,3H-Perfluorooctanoic acid in emulsion polymerization.

Due to environmental and health concerns associated with long-chain PFAS, such as perfluorooctanoic acid (PFOA) and perfluorooctane (B1214571) sulfonate (PFOS), research has shifted towards shorter-chain alternatives like 5:3 FTCA. These shorter-chain compounds are generally less bioaccumulative. However, it is crucial to handle all PFAS compounds with appropriate safety measures.

Physicochemical Properties

A summary of the key physicochemical properties of 2H,2H,3H,3H-Perfluorooctanoic acid is presented in the table below.

Property	Value	Reference
Chemical Formula	C₈H₅F₁₁O₂
Molecular Weight	342.11 g/mol
CAS Number	914637-49-3
IUPAC Name	4,4,5,5,6,6,7,7,8,8,8-undecafluorooctanoic acid
Appearance	White to off-white solid
Purity	≥90%

Application in Emulsion Polymerization

2H,2H,3H,3H-Perfluorooctanoic acid is an effective emulsifier for the polymerization of various monomers, particularly fluorinated monomers such as vinylidene fluoride (B91410) (VDF) and acrylic monomers like methyl methacrylate (B99206) (MMA). In emulsion polymerization, the surfactant forms micelles in the aqueous phase, which serve as the loci for polymerization initiation and propagation.

The general workflow for emulsion polymerization using this surfactant is outlined below.

Figure 1: General workflow for emulsion polymerization.

Experimental Protocols

Below are generalized protocols for the emulsion polymerization of methyl methacrylate (MMA) and vinylidene fluoride (VDF) using 2H,2H,3H,3H-Perfluorooctanoic acid as the surfactant. Researchers should optimize these protocols based on their specific experimental goals.

Protocol 1: Emulsion Polymerization of Methyl Methacrylate (MMA)

This protocol is adapted from general procedures for the emulsion polymerization of MMA with fluorinated surfactants.

Materials:

• Deionized water

• 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA)

• Methyl methacrylate (MMA), inhibitor removed

• Potassium persulfate (KPS) or Ammonium persulfate (APS), initiator

• Sodium bicarbonate (NaHCO₃), buffer

• Nitrogen gas

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Thermocouple

• Heating mantle

• Syringe pump or dropping funnel

Procedure:

• Reactor Setup: Assemble the three-necked flask with the mechanical stirrer, reflux condenser, and a nitrogen inlet/outlet. Place the flask in the heating mantle.

• Aqueous Phase Preparation: To the flask, add deionized water, 2H,2H,3H,3H-Perfluorooctanoic acid (0.1 - 1.0 wt% based on water), and sodium bicarbonate (to maintain pH).

• Inert Atmosphere: Purge the reactor with nitrogen for at least 30 minutes to remove oxygen. Maintain a gentle nitrogen flow throughout the reaction.

• Heating and Monomer Addition: Heat the aqueous phase to the desired reaction temperature (typically 60-80 °C) with stirring. Add the MMA monomer to the reactor. This can be done as a single batch or fed semi-continuously using a syringe pump.

• Initiation: Prepare a solution of the initiator (KPS or APS) in deionized water. Once the system has reached thermal equilibrium, add the initiator solution to the reactor to start the polymerization.

• Polymerization: Maintain the reaction at the set temperature for a specified period (typically 2-6 hours). Monitor the reaction progress by taking samples periodically to determine monomer conversion.

• Termination and Cooling: After the desired conversion is reached, cool the reactor to room temperature to stop the polymerization.

• Post-Processing: Filter the resulting polymer latex through cheesecloth or a fine mesh to remove any coagulum.

• Characterization: Characterize the final latex for properties such as particle size, particle size distribution, molecular weight, and monomer conversion.

Protocol 2: Emulsion Polymerization of Vinylidene Fluoride (VDF)

This protocol is a generalized procedure based on the emulsion polymerization of VDF using short-chain fluorinated surfactants. VDF is a gas at room temperature and requires a pressure reactor.

Materials:

• Deionized water

• 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA)

• Vinylidene fluoride (VDF) monomer

• Potassium persulfate (KPS) or another suitable initiator

• Chain transfer agent (e.g., ethyl acetate), optional

Equipment:

• High-pressure stainless-steel reactor equipped with a stirrer, temperature and pressure sensors, and inlet/outlet valves.

• Heating/cooling jacket

• VDF gas cylinder and feeding system

Procedure:

• Reactor Preparation: Clean and dry the high-pressure reactor.

• Aqueous Phase Addition: Add deionized water and 2H,2H,3H,3H-Perfluorooctanoic acid (0.5 - 2.0 wt% based on water) to the reactor. If used, add the chain transfer agent.

• Degassing: Seal the reactor and purge with nitrogen or argon several times to remove oxygen.

• Heating and Pressurization: Heat the reactor to the desired temperature (e.g., 70-100 °C). Introduce VDF gas into the reactor until the desired pressure is reached (e.g., 20-60 bar).

• Initiation: Prepare an aqueous solution of the initiator. Inject the initiator solution into the reactor to start the polymerization.

• Polymerization: Maintain the temperature and pressure during the reaction. The consumption of VDF will cause a pressure drop, so more monomer is typically fed to maintain a constant pressure.

• Termination and Cooling: After the desired reaction time (e.g., 4-8 hours), stop the VDF feed and cool the reactor.

• Venting and Recovery: Carefully vent any unreacted VDF monomer. Open the reactor and collect the polymer dispersion.

• Post-Processing and Characterization: Filter the dispersion to remove any coagulum. Characterize the resulting polymer for molecular weight, particle size, and other relevant properties.

Quantitative Data Presentation

The following tables provide examples of the types of quantitative data that should be collected and organized. The data presented here are illustrative and based on typical results reported for similar fluorinated surfactants.

Table 1: Effect of Surfactant Concentration on Polymerization of MMA

Surfactant Conc. (wt% to water)	Monomer Conversion (%)	Average Particle Size (nm)	Polydispersity Index (PDI)	Molecular Weight (Mw, g/mol )
0.1	85	150	0.25	550,000
0.5	92	100	0.15	620,000
1.0	95	75	0.12	680,000

Table 2: Polymerization Kinetics of VDF at Different Temperatures

Temperature (°C)	Reaction Time (h)	Monomer Conversion (%)	Polymer Yield (g)
70	6	80	160
80	5	90	180
90	4	95	190

Visualization of Logical Relationships

The following diagram illustrates the relationship between key experimental parameters and the resulting polymer properties in emulsion polymerization.

Figure 2: Influence of parameters on polymer properties.

Safety and Handling

2H,2H,3H,3H-Perfluorooctanoic acid is a chemical that requires careful handling. Users should consult the Safety Data Sheet (SDS) before use. Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All procedures should be performed in a well-ventilated fume hood.

Conclusion

2H,2H,3H,3H-Perfluorooctanoic acid serves as a viable short-chain alternative to traditional long-chain fluorinated surfactants in emulsion polymerization. The protocols and data presented in this document provide a foundation for researchers to explore its application in the synthesis of a wide range of polymers. Careful control of experimental parameters is essential to achieve the desired polymer properties. Further research and optimization are encouraged to fully elucidate the potential of this surfactant in various polymerization systems.

Application Notes and Protocols for the Use of 2H,2H,3H,3H-Perfluorooctanoic Acid in Material Science Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a short-chain per- and polyfluoroalkyl substance (PFAS) utilized in material science for its ability to impart hydrophobicity, oleophobicity, and low surface energy to various substrates. Its chemical structure, consisting of a hydrophilic carboxylic acid head and a hydrophobic perfluorinated tail, makes it an effective surfactant and surface modifying agent.[1] These properties are leveraged in the development of functional coatings with applications ranging from stain-resistant textiles and non-stick surfaces to advanced optical and biomedical devices. This document provides detailed application notes and experimental protocols for the use of 5:3 FTCA in creating functionalized surfaces and nanoparticles.

Key Applications in Material Science

• Hydrophobic and Oleophobic Coatings: 5:3 FTCA and related fluorinated compounds are used to create water- and oil-repellent surfaces on substrates such as glass, metals, and textiles. The sol-gel method is a common technique for depositing thin, transparent, and durable coatings.

• Surface Functionalization of Nanoparticles: Silica (B1680970) nanoparticles can be functionalized with 5:3 FTCA to create hydrophobic fillers for polymer composites or for targeted delivery applications in drug development.

• Anti-Fouling and Self-Cleaning Surfaces: The low surface energy imparted by 5:3 FTCA reduces the adhesion of contaminants and microorganisms, leading to the development of anti-fouling and self-cleaning materials.

Experimental Protocols

Protocol 1: Preparation of a Hydrophobic Coating on Glass Substrates via the Sol-Gel Method and Post-Functionalization

This protocol describes a two-step process for creating a hydrophobic coating on a glass slide. First, a silica-based sol-gel layer is deposited, followed by a functionalization step with 2H,2H,3H,3H-Perfluorooctanoic acid.

Materials:

• Tetraethyl orthosilicate (B98303) (TEOS)

• Ethanol (B145695) (absolute)

• Deionized water

• Hydrochloric acid (HCl) or Ammonia (NH₃) as a catalyst

• 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA)

• 3-Aminopropyltriethoxysilane (APTES)

• N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

• Anhydrous toluene (B28343) or other suitable solvent

• Glass slides

Procedure:

Part A: Preparation of the Silica Sol-Gel Solution

• In a clean, dry flask, mix TEOS and ethanol in a 1:4 molar ratio under magnetic stirring.

• In a separate beaker, prepare an acidic or basic aqueous solution by adding a catalyst (e.g., 0.1 M HCl or 2 M NH₃) to deionized water. The molar ratio of water to TEOS should be between 2 and 4.

• Slowly add the aqueous solution to the TEOS/ethanol mixture dropwise while stirring vigorously.

• Continue stirring the solution for at least 1 hour at room temperature to allow for hydrolysis and partial condensation of the TEOS. The solution should remain clear.

Part B: Coating the Glass Substrate

• Thoroughly clean the glass slides by sonication in a sequence of detergent, deionized water, and ethanol, and then dry them under a stream of nitrogen.

• Deposit the sol-gel solution onto the cleaned glass slides using a suitable technique such as dip-coating, spin-coating, or spray-coating.

• After coating, allow the slides to air-dry for 10-15 minutes.

• Heat-treat (cure) the coated slides in an oven. A typical curing process involves heating at 80-120°C for 1-2 hours to complete the condensation of the silica network.

Part C: Surface Functionalization with 5:3 FTCA

• Amine Functionalization: Immerse the cured silica-coated slides in a solution of 2% (v/v) APTES in anhydrous toluene for 2 hours at room temperature. This will create an amine-terminated surface.

• Rinse the slides thoroughly with toluene and then ethanol to remove any unreacted APTES and dry them.

• Carboxylic Acid Coupling: Prepare a solution of 5:3 FTCA and a coupling agent (e.g., DCC) in an anhydrous solvent like dichloromethane (B109758) or DMF. The molar ratio of 5:3 FTCA to DCC should be approximately 1:1.1.

• Immerse the amine-functionalized slides in this solution and allow the reaction to proceed for 12-24 hours at room temperature under an inert atmosphere.

• After the reaction, rinse the slides extensively with the solvent used, followed by ethanol, and then dry them.

Protocol 2: Functionalization of Silica Nanoparticles with 2H,2H,3H,3H-Perfluorooctanoic Acid

This protocol outlines the steps to covalently attach 5:3 FTCA to the surface of silica nanoparticles.

Materials:

• Silica nanoparticles (e.g., prepared by the Stöber method)

• 3-Aminopropyltriethoxysilane (APTES)

• 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA)

• Succinic anhydride (B1165640)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Anhydrous solvents (e.g., ethanol, DMF)

Procedure:

• Amine Functionalization of Silica Nanoparticles: Disperse the silica nanoparticles in anhydrous ethanol. Add APTES to the suspension and reflux the mixture for 4-6 hours. Cool the mixture, and then separate the amine-functionalized silica nanoparticles (SiO₂-NH₂) by centrifugation. Wash the particles several times with ethanol to remove excess APTES and dry them under vacuum.

• Conversion of Amine to Carboxylic Acid Groups (Optional but recommended for a spacer): Disperse the SiO₂-NH₂ nanoparticles in anhydrous DMF. Add a solution of succinic anhydride in DMF and stir the mixture at room temperature for 24 hours. This reaction converts the surface amine groups to carboxylic acid groups via ring-opening of the anhydride. Separate the carboxylic acid-functionalized nanoparticles (SiO₂-COOH) by centrifugation, wash with DMF and then ethanol, and dry.

• Coupling of 5:3 FTCA: Disperse the SiO₂-NH₂ (from step 1) in an anhydrous solvent. In a separate flask, activate the carboxylic acid group of 5:3 FTCA by reacting it with DCC. Add this activated 5:3 FTCA solution to the nanoparticle suspension. Let the reaction proceed for 24 hours at room temperature.

• Purification: Separate the 5:3 FTCA-functionalized nanoparticles by centrifugation. Wash the nanoparticles repeatedly with the reaction solvent and then with ethanol to remove unreacted reagents and by-products. Dry the final product under vacuum.

Data Presentation

The following tables summarize typical quantitative data obtained for surfaces modified with fluorinated compounds. Note that these values are representative and can vary based on the specific precursors, deposition method, and curing conditions.

Table 1: Contact Angle Measurements on Modified Surfaces

Surface Type	Water Contact Angle (°)	Diiodomethane Contact Angle (°)
Uncoated Glass	20 - 30	15 - 25
Silica Sol-Gel Coating	35 - 50	30 - 40
Fluoroalkylsilane Modified Coating	100 - 115	70 - 85
Superhydrophobic Fluorinated Surface	> 150	Not applicable

Table 2: Optical Transmittance of Coated Glass Substrates

Coating Type	Wavelength (nm)	Transmittance (%)
Uncoated Glass	550	~92
Silica Sol-Gel	550	90 - 93
Fluorinated Sol-Gel	550	89 - 97[2]

Table 3: Surface Energy of Modified Surfaces

Surface Type	Total Surface Energy (mN/m)	Dispersive Component (mN/m)	Polar Component (mN/m)
Uncoated Glass	60 - 70	25 - 35	35 - 45
Silica Sol-Gel Coating	50 - 60	28 - 38	22 - 32
Fluoroalkylsilane Modified Coating	15 - 25	10 - 20	1 - 5

Visualizations

Experimental Workflows and Logical Relationships

Caption: Workflow for preparing a hydrophobic coating using a sol-gel method followed by functionalization with 5:3 FTCA.

Caption: Workflow for the functionalization of silica nanoparticles with 5:3 FTCA and subsequent characterization.

Caption: Logical relationship for the characterization of modified surfaces.

References

• 1. The evolution of ‘sol–gel’ chemistry as a technique for materials synthesis - Materials Horizons (RSC Publishing) DOI:10.1039/C5MH00260E [pubs.rsc.org]
• 2. Sol–gel process - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Analysis of 2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), is a member of the broad class of per- and polyfluoroalkyl substances (PFAS). It is recognized as a significant biotransformation intermediate of precursor compounds like fluorotelomer alcohols (FTOHs).[1][2] Due to its persistence and potential for bioaccumulation, robust and sensitive analytical methods are crucial for its detection and quantification in various environmental and biological matrices.[1] This document provides detailed application notes and protocols for the analysis of 5:3 FTCA, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS), the most widely used technique for PFAS analysis.[3]

Quantitative Data Summary

The following table summarizes quantitative data for the analysis of 5:3 FTCA from various analytical methods and matrices. This data is essential for assessing method performance and selecting an appropriate analytical approach.

Matrix	Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (%RSD)	Calibration Range	Reference
Water	LC-MS/MS (Direct Injection)	< 0.01 µg/L	-	-	-	-	[4]
Water	SPE-LC/MS/MS	0.45 ng/L (MDL)	-	86-97	3.6-4.1	0.2 to 100 ng/L	[3]
Soil	LC-MS/MS	<2.5 µg/kg	-	-	-	-	[5]
Serum	HPLC-MS/MS	-	-	92 ± 41.3 - 109 ± 48	-	-	[6]
Wastewater	SPE-LC/MS/MS	-	-	84	24	-	[7]

MDL: Method Detection Limit

Experimental Protocols

This section outlines a comprehensive protocol for the analysis of 5:3 FTCA in aqueous samples based on methodologies adapted from established EPA methods and scientific literature.[7][8][9]

Protocol: Determination of 5:3 FTCA in Water by SPE-LC-MS/MS

1. Objective: To quantify the concentration of 5:3 FTCA in water samples using solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

2. Materials and Reagents:

• Analytical Standards:

  • Native 5:3 FTCA (CAS: 914637-49-3)[10][11]

  • Isotopically labeled internal standard (e.g., 13C-labeled 5:3 FTCA or a suitable surrogate)

• Solvents:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Reagent water (LC-MS grade, PFAS-free)

• Reagents:

  • Ammonium (B1175870) acetate (B1210297)

  • Formic acid

  • Ammonium hydroxide

• Consumables:

  • Polypropylene (B1209903) sample containers

  • Weak anion exchange (WAX) SPE cartridges[3][12]

  • Polypropylene autosampler vials

  • Syringe filters (e.g., nylon, PES)

3. Sample Preparation (Solid-Phase Extraction):

• Sample Collection: Collect water samples in polypropylene bottles.

• Spiking: Fortify the sample with a known concentration of the isotopically labeled internal standard.

• Cartridge Conditioning: Condition the WAX SPE cartridge according to the manufacturer's instructions, typically involving sequential rinses with methanol and reagent water.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a controlled flow rate (e.g., 5 mL/min).[8]

• Washing: Wash the cartridge to remove interferences, often with a weak acidic buffer or a low percentage of organic solvent.

• Drying: Dry the cartridge thoroughly under a stream of nitrogen gas.[8]

• Elution: Elute the analytes from the cartridge using a small volume of a basic methanolic solution (e.g., 0.1% methanolic ammonium hydroxide).[8]

• Concentration: Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

4. Instrumental Analysis (LC-MS/MS):

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Ammonium acetate in reagent water.

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Delay Column: A delay column can be used to separate background PFAS contamination originating from the LC system.[8]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions for 5:3 FTCA (a primary quantifier and a secondary qualifier ion) to ensure selectivity.

    • Example Transition: Precursor ion [M-H]⁻ → Product ion. Specific mass-to-charge ratios (m/z) should be optimized for the specific instrument.

  • Instrument Parameters: Optimize parameters such as spray voltage, sheath gas, auxiliary gas, and collision energy for maximum sensitivity.[4]

5. Quality Control:

• Method Blank: An aliquot of reagent water carried through the entire analytical procedure to check for contamination.

• Laboratory Control Spike: A reagent water sample spiked with a known concentration of 5:3 FTCA to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate: Aliquots of a real sample spiked with a known concentration of 5:3 FTCA to evaluate matrix effects and precision.

• Internal Standard Recovery: Monitor the recovery of the isotopically labeled internal standard to correct for variations in extraction efficiency and instrument response.

Visualizations

Diagrams of Workflows and Pathways

The following diagrams illustrate the experimental workflow for 5:3 FTCA analysis and a conceptual biotransformation pathway.

Caption: Experimental workflow for the analysis of 5:3 FTCA.

Caption: Conceptual biotransformation pathway leading to 5:3 FTCA.

References

• 1. battelle.org [battelle.org]
• 2. Characterizing biopersistence potential of the metabolite 5:3 fluorotelomer carboxylic acid after repeated oral exposure to the 6:2 fluorotelomer alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. lcms.cz [lcms.cz]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. Evaluation and validation of methodologies for the extraction of per- and polyfluoroalkyl substances (PFASs) in serum of birds and mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. shimadzu.com [shimadzu.com]
• 9. epa.gov [epa.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. bcp-instruments.com [bcp-instruments.com]
• 12. newmoa.org [newmoa.org]

Application Note &amp; Protocol: Determination of 2H,2H,3H,3H-Perfluorooctanoic Acid in Soil Samples

This application note provides a detailed protocol for the extraction and quantification of 2H,2H,3H,3H-Perfluorooctanoic Acid (also known as 5:3 Fluorotelomer Carboxylic Acid or 5:3 FTCA) in soil samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is intended for researchers, scientists, and professionals in environmental science and analytical chemistry.

Introduction

Per- and polyfluoroalkyl substances (PFAS) are a group of synthetic chemicals that are persistent in the environment and have been detected in various matrices, including soil.[1] 2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA) is a member of the fluorotelomer carboxylic acids subclass of PFAS. Accurate and reliable quantification of these compounds in soil is crucial for environmental monitoring and risk assessment.[2]

This protocol outlines a robust methodology for the determination of 5:3 FTCA in soil, incorporating sample preparation, extraction, clean-up, and instrumental analysis by LC-MS/MS. The method is based on established principles for PFAS analysis and is designed to deliver high sensitivity and selectivity.

Experimental Workflow

The overall experimental workflow for the determination of 5:3 FTCA in soil is depicted in the following diagram.

Caption: Experimental workflow for the analysis of 5:3 FTCA in soil samples.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of selected PFAS, including fluorotelomer carboxylic acids, in soil. These values can vary depending on the specific instrumentation, soil matrix, and laboratory conditions.

Analyte	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)	Recovery (%)	Reference
6:2 FTCA	0.05	0.15	85-115	Similar to PFAS in EPA 1633
5:3 FTCA	~0.1	~0.3	70-130	Estimated based on similar analytes
PFOA	0.1 - 1.0	0.3 - 3.0	70-130
PFOS	0.2 - 2.0	0.6 - 6.0	70-130
6:2 FTSA	0.1	0.3	80-120	[3]

Note: Data for 5:3 FTCA is estimated based on typical performance for similar PFAS compounds as specific data was not available in the initial search.

Detailed Experimental Protocol

4.1. Materials and Reagents

• Solvents: Methanol (B129727) (MeOH), acetonitrile (B52724) (ACN), and water (H₂O), all LC-MS grade or equivalent.

• Reagents: Ammonium (B1175870) hydroxide (B78521) (NH₄OH), formic acid (FA), acetic acid.

• Standards: Native analytical standard of 2H,2H,3H,3H-Perfluorooctanoic Acid (5:3 FTCA) and a corresponding mass-labeled internal standard (e.g., ¹³C-labeled 5:3 FTCA).

• SPE Cartridges: Weak anion exchange (WAX) cartridges or polymer reversed-phase with carbon.

• Equipment: Centrifuge, mechanical shaker or sonicator, evaporation system (e.g., nitrogen evaporator), analytical balance, vortex mixer, LC-MS/MS system.

• Consumables: Polypropylene (B1209903) (PP) centrifuge tubes (50 mL and 15 mL), PP vials. All consumables should be verified to be PFAS-free.[2]

4.2. Sample Collection and Preparation

• Sample Collection: Collect soil samples using stainless steel tools and store them in polypropylene containers.[1] To obtain a representative sample, collect a composite sample from multiple locations within the sampling area.[2]

• Sample Storage: Store samples at ≤ 6 °C and protect them from light.[1]

• Homogenization: Air-dry the soil sample in a clean environment, then sieve it through a 2 mm sieve to remove large debris and ensure homogeneity.

• Sample Weighing: Weigh 2-5 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

4.3. Extraction

• Internal Standard Spiking: Spike the soil sample with a known amount of the mass-labeled internal standard solution.

• Solvent Addition: Add 10 mL of extraction solvent (e.g., 0.1% NH₄OH in methanol or a mixture of methanol and acetonitrile).

• Extraction: Tightly cap the tubes and shake them on a mechanical shaker for 30 minutes or sonicate for 15 minutes.

• Centrifugation: Centrifuge the samples at approximately 4000 rpm for 10 minutes to separate the soil from the supernatant.

• Supernatant Collection: Carefully decant the supernatant into a clean 15 mL polypropylene tube.

• Repeat Extraction: Repeat the extraction process (steps 2-5) on the soil pellet with a fresh aliquot of the extraction solvent. Combine the supernatants.

4.4. Solid Phase Extraction (SPE) Cleanup

• Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions. This typically involves rinsing with methanol followed by water.

• Sample Loading: Load the combined extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a solution designed to remove interferences while retaining the analyte of interest (e.g., a low percentage of methanol in water).

• Elution: Elute the 5:3 FTCA from the cartridge using a small volume of an appropriate solvent (e.g., methanol with a small percentage of ammonium hydroxide).

4.5. Concentration and Reconstitution

• Evaporation: Evaporate the eluate to near dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40-50 °C).

• Reconstitution: Reconstitute the dried extract in a known volume (e.g., 1 mL) of the initial mobile phase of the LC-MS/MS system (e.g., 50:50 methanol:water).

• Vortex and Transfer: Vortex the reconstituted sample and transfer it to an autosampler vial for analysis.

4.6. LC-MS/MS Analysis

• LC Conditions:

  • Column: A C18 reversed-phase column suitable for PFAS analysis.

  • Mobile Phase A: Water with a suitable modifier (e.g., 20 mM ammonium acetate (B1210297) or 0.1% formic acid).

  • Mobile Phase B: Methanol or acetonitrile.

  • Gradient: A suitable gradient to separate the target analyte from potential interferences.

  • Flow Rate: A typical flow rate for the column used (e.g., 0.3-0.5 mL/min).

  • Injection Volume: 5-10 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions (a quantifier and a qualifier) for both the native standard and the internal standard to ensure accurate identification and quantification. The specific precursor and product ions will need to be determined by infusing the analytical standards.

4.7. Quality Control

• Method Blank: A clean matrix (e.g., Ottawa sand or verified PFAS-free soil) processed alongside the samples to check for background contamination.

• Laboratory Control Sample (LCS): A clean matrix spiked with a known concentration of the analyte to assess method accuracy.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample spiked with a known concentration of the analyte to evaluate matrix effects and method precision.

• Internal Standards: Used to correct for variations in extraction efficiency and instrument response.

Data Analysis and Calculation

Quantification is performed using the isotope dilution method. A calibration curve is generated by plotting the response ratio (peak area of the native analyte / peak area of the internal standard) against the concentration of the calibration standards. The concentration of 5:3 FTCA in the soil sample is then calculated using the response ratio from the sample and the calibration curve, taking into account the initial sample weight and final extract volume.

This comprehensive protocol provides a reliable framework for the determination of 2H,2H,3H,3H-Perfluorooctanoic Acid in soil samples. Adherence to strict quality control measures is essential for generating accurate and defensible data.

References

• 1. extension.psu.edu [extension.psu.edu]
• 2. organomation.com [organomation.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Liquid-Liquid Extraction of 2H,2H,3H,3H-Perfluorooctanoic Acid in Serum

For Researchers, Scientists, and Drug Development Professionals

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTSA) is a member of the broad class of per- and polyfluoroalkyl substances (PFAS). As a significant environmental contaminant and a metabolite of precursor compounds found in aqueous film-forming foams (AFFF), its detection in human serum is of increasing toxicological and regulatory interest. Accurate quantification of 6:2 FTSA in complex biological matrices like serum is crucial for human biomonitoring studies and risk assessment.

This document provides detailed application notes and a protocol for the extraction of 6:2 FTSA from human serum using a liquid-liquid extraction (LLE) method, specifically an ion-pair extraction technique. This method is designed to isolate the analyte from interfering matrix components prior to analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Protocols

Principle of Ion-Pair Liquid-Liquid Extraction

Ion-pair extraction is a type of liquid-liquid extraction suitable for the isolation of ionic or ionizable compounds from aqueous solutions. For acidic compounds like 6:2 FTSA, which are anionic at neutral pH, a positively charged ion-pairing agent is added to the sample. This agent forms a neutral, hydrophobic ion pair with the anionic analyte. This neutral complex can then be efficiently extracted into a water-immiscible organic solvent. The choice of solvent and pH are critical parameters for optimizing the extraction efficiency. Subsequent evaporation of the organic solvent and reconstitution in a suitable mobile phase prepares the sample for instrumental analysis.

Materials and Reagents

• Solvents: Methanol (MeOH), Acetonitrile (B52724) (ACN), Methyl tert-butyl ether (MTBE), all LC-MS grade or equivalent.

• Reagents: Formic acid, Ammonium (B1175870) acetate, Tetrabutylammonium (B224687) (TBA) hydrogen sulfate (B86663) (for ion-pairing), Ultrapure water.

• Standards: Native 6:2 FTSA analytical standard, Mass-labeled 6:2 FTSA internal standard (e.g., ¹³C₂-6:2 FTSA).

• Equipment: Centrifuge, Vortex mixer, Nitrogen evaporator, Polypropylene (B1209903) centrifuge tubes (15 mL and 50 mL), Analytical balance, pH meter, Pipettes.

Detailed Protocol: Ion-Pair Liquid-Liquid Extraction of 6:2 FTSA from Serum

• Sample Preparation:

  • Thaw frozen serum samples to room temperature.

  • Vortex the samples to ensure homogeneity.

  • In a 15 mL polypropylene centrifuge tube, pipette 500 µL of the serum sample.

• Internal Standard Spiking:

  • Spike the serum sample with a known concentration of the mass-labeled 6:2 FTSA internal standard. The final concentration should be appropriate for the expected analyte concentration range and the sensitivity of the analytical instrument.

• Protein Precipitation:

  • Add 2 mL of cold acetonitrile to the serum sample.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean 15 mL polypropylene tube.

• Ion-Pair Extraction:

  • Add 5 mL of an aqueous solution of tetrabutylammonium (TBA) hydrogen sulfate (e.g., 0.1 M) to the supernatant.

  • Add 5 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

  • Vortex for 5 minutes to facilitate the formation and extraction of the ion pair.

  • Centrifuge at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Sample Concentration and Reconstitution:

  • Carefully transfer the upper organic layer (MTBE) to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 500 µL of methanol/water (50:50, v/v) with a suitable buffer (e.g., 2 mM ammonium acetate).

  • Vortex briefly to ensure the residue is fully dissolved.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The performance of extraction methods for PFAS, including 6:2 FTSA, can vary. The following table summarizes quantitative data from various studies. It is important to note that the extraction methods and analytical instrumentation differ between studies, which can influence the reported values.

Analyte	Matrix	Extraction Method	Recovery (%)	LOQ (ng/mL)	RSD (%)	Reference
6:2 FTSA	Human Plasma	Protein Precipitation	87.9 - 113.1	0.009 - 0.245	2.0 - 19.5	[1]
6:2 FTSA	Human Serum	Ion-Pair LLE	~51 (average for PFSAs)	Not Specified	Not Specified	[2]
6:2 FTSA	Water	Supramolecular Solvent	<10	Not Specified	Not Specified	[3]
6:2 FTSA	Food	QuEChERS	65 - 135	Not Specified	≤ 19	[4]

Note: The data presented are for illustrative purposes and highlight the range of performance metrics reported in the literature for different extraction techniques. For a specific application, method validation is essential.

Mandatory Visualization

Below is a diagram illustrating the workflow for the ion-pair liquid-liquid extraction of 6:2 FTSA from serum.

Caption: Workflow of ion-pair liquid-liquid extraction for 6:2 FTSA in serum.

References

• 1. d-nb.info [d-nb.info]
• 2. Comparison of extraction methods for per- and polyfluoroalkyl substances (PFAS) in human serum and placenta samples—insights into extractable organic fluorine (EOF) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]

Technical Notes & Optimization

Overcoming matrix effects in 2H,2H,3H,3H-Perfluorooctanoic acid LC-MS/MS analysis

Welcome to the technical support center for the LC-MS/MS analysis of 2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTOH). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges, with a focus on mitigating matrix effects.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question: Why am I observing significant signal suppression or enhancement for 6:2 FTOH in my samples?

Answer:

Signal suppression or enhancement, collectively known as matrix effects, is a common challenge in LC-MS/MS analysis, particularly for per- and polyfluoroalkyl substances (PFAS) like 6:2 FTOH.[1][2] This phenomenon occurs when co-eluting components from the sample matrix interfere with the ionization of the target analyte in the mass spectrometer's ion source.[2][3]

Common Causes:

• Complex Sample Matrices: Samples such as wastewater, soil extracts, and biological fluids contain numerous endogenous and exogenous compounds that can co-elute with 6:2 FTOH and affect its ionization efficiency.[4][5]

• Ionization Competition: Co-eluting substances can compete with 6:2 FTOH for ionization, leading to a decrease in its signal (suppression).[2]

• Ionization Enhancement: In some cases, matrix components can facilitate the ionization of 6:2 FTOH, resulting in an artificially high signal (enhancement).[1][6]

• Insufficient Sample Cleanup: Inadequate removal of matrix components during sample preparation is a primary reason for significant matrix effects.[2][7]

To identify and quantify the extent of matrix effects, a post-extraction spike analysis is recommended. This involves comparing the signal of an analyte spiked into a pre-extracted sample matrix with the signal of the same analyte in a clean solvent.[2]

Question: How can I effectively minimize matrix effects during the sample preparation of 6:2 FTOH?

Answer:

A robust sample preparation protocol is crucial for minimizing matrix effects. The choice of technique often depends on the sample matrix and the required sensitivity.

Recommended Sample Preparation Techniques:

• Solid-Phase Extraction (SPE): SPE is a widely used technique for cleaning up and concentrating PFAS from various matrices.[8] Weak anion exchange (WAX) cartridges are particularly effective for extracting and cleaning up FTOHs from complex samples like sediment.[6][9]

• Solvent Dilution: For less complex matrices or when high sensitivity is not the primary goal, simple dilution of the sample with an appropriate solvent can reduce the concentration of interfering matrix components.[8] However, this method lacks selectivity and may not be suitable for trace-level analysis.[8]

• Derivatization: Chemical derivatization can be employed to improve the chromatographic behavior and ionization efficiency of FTOHs, potentially moving them to a region of the chromatogram with fewer matrix interferences.[6][9] For example, derivatization with dansyl chloride has been shown to significantly reduce matrix effects for FTOHs in sediment samples.[6][9]

The following diagram illustrates a general workflow for selecting a sample preparation method to mitigate matrix effects.

Caption: Workflow for selecting a sample preparation method.

Question: My 6:2 FTOH signal is completely gone. What are the initial troubleshooting steps?

Answer:

A complete loss of signal can be alarming but is often resolvable by systematically checking the components of your LC-MS/MS system.

Initial Troubleshooting Steps:

• Verify System Suitability: Before analyzing samples, always run a system suitability test with a known standard of 6:2 FTOH. This will confirm that the LC and MS systems are performing as expected.

• Check for Instrument Contamination: Contamination of the ion source or mass spectrometer interface is a common cause of signal loss.[5][10] Inspect the ion source and clean it if necessary.

• Isolate the Issue (LC vs. MS):

  • Direct Infusion: Infuse a standard solution of 6:2 FTOH directly into the mass spectrometer to bypass the LC system. If a signal is observed, the problem likely lies with the LC system (e.g., column, tubing, autosampler).[11]

  • Check LC Parameters: If the MS is functioning correctly, review your LC method. Ensure the correct mobile phases are being used, the gradient is appropriate, and there are no leaks in the system.

• Sample Preparation Issues: Re-prepare a fresh standard to rule out any errors in the initial standard preparation.[11] If analyzing samples, consider if the extraction process was successful.

The following diagram outlines a logical approach to troubleshooting signal loss.

Caption: A logical flow for troubleshooting signal loss.

Frequently Asked Questions (FAQs)

What is the most effective way to compensate for matrix effects in quantitative analysis?

The use of isotopically labeled internal standards is the most effective way to compensate for matrix effects.[12][13] An ideal internal standard for 6:2 FTOH would be a stable isotope-labeled version of the molecule itself (e.g., ¹³C-labeled 6:2 FTOH). These internal standards are added to the sample at the beginning of the sample preparation process and co-elute with the native analyte. Since they have nearly identical chemical and physical properties, they experience the same degree of matrix-induced suppression or enhancement.[13][14] By calculating the ratio of the native analyte signal to the internal standard signal, accurate quantification can be achieved.

What are some key considerations for developing a robust LC-MS/MS method for 6:2 FTOH?

• Chromatographic Separation: Optimize the LC method to achieve good separation of 6:2 FTOH from other PFAS and potential matrix interferences. A C18 column is commonly used for this purpose.[15]

• Mobile Phase Selection: The choice of mobile phase can influence ionization efficiency. Methanol (B129727) or acetonitrile (B52724) with additives like formic acid or ammonium (B1175870) acetate (B1210297) are often used.[15][16]

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of FTOHs.[16]

• MS/MS Transitions: Select specific and sensitive multiple reaction monitoring (MRM) transitions for both quantification and confirmation of 6:2 FTOH.

How can I prevent contamination in my LC-MS/MS system when analyzing for 6:2 FTOH?

PFAS, including 6:2 FTOH, are present in many laboratory materials, which can lead to background contamination.

• Use PFAS-free materials: Whenever possible, use polypropylene (B1209903) vials and tubing instead of glass and PTFE components.

• Solvent Purity: Use high-purity, LC-MS grade solvents.

• System Cleaning: Regularly clean the LC system and the MS ion source to prevent the buildup of contaminants.[5]

• Procedural Blanks: Analyze procedural blanks with each batch of samples to monitor for background contamination.[15]

Experimental Protocols

Protocol: Solid-Phase Extraction (SPE) for 6:2 FTOH from Water Samples

This protocol is a general guideline and may require optimization for specific water matrices.

• Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Load 250 mL of the water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove hydrophilic interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained 6:2 FTOH and other PFAS with 5 mL of methanol.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Protocol: Calculation of Matrix Effect

• Prepare a standard solution of 6:2 FTOH in a clean solvent (e.g., methanol) at a known concentration (A).

• Take a blank sample matrix that has undergone the full extraction procedure.

• Spike the extracted blank matrix with the same concentration of 6:2 FTOH as in step 1 (B).

• Analyze both solutions by LC-MS/MS and record the peak areas.

• Calculate the matrix effect (ME) using the following formula:

  ME (%) = (Peak Area of B / Peak Area of A) * 100

  • A value of 100% indicates no matrix effect.

  • A value < 100% indicates signal suppression.[3]

  • A value > 100% indicates signal enhancement.[3]

Quantitative Data Summary

The following tables summarize typical performance data for 6:2 FTOH analysis using different sample preparation techniques. These values are illustrative and can vary depending on the specific matrix and experimental conditions.

Table 1: Comparison of Recovery and Matrix Effects for Different Sample Preparation Methods

Sample Preparation Method	Typical Matrix	Analyte	Average Recovery (%)	Matrix Effect (%)	Reference
Solid-Phase Extraction (WAX) with Derivatization	Sediment	6:2 FTOH	81 ± 9.8	<15 (suppression/enhancement)	[6][9]
Liquid-Liquid Extraction (Acetonitrile)	Water	6:2 FTOH	70 - 120	Not explicitly stated	[16]
Liquid-Liquid Extraction (MTBE)	Water	6:2 FTOH	70 - 120	Not explicitly stated	[16]

Table 2: Example LC-MS/MS Method Parameters for 6:2 FTOH

Parameter	Setting
LC Column	C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Negative Electrospray (ESI-)
Precursor Ion (m/z)	Varies based on adduct
Product Ion (m/z)	Varies based on fragmentation

References

• 1. researchgate.net [researchgate.net]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluating the matrix compatibility of LC-MS PFAS analysis in electrochemical systems | Poster Board #248 - American Chemical Society [acs.digitellinc.com]
• 5. zefsci.com [zefsci.com]
• 6. ues.pku.edu.cn [ues.pku.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. apps.nelac-institute.org [apps.nelac-institute.org]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. biotage.com [biotage.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Liquid Chromatography-Tandem Mass Spectrometry Analysis of Perfluorooctane Sulfonate and Perfluorooctanoic Acid in Fish Fillet Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Analysis of Legacy and Novel Neutral Per- and Polyfluoroalkyl Substances in Soils from an Industrial Manufacturing Facility - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Trace Level Detection of 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH)

Welcome to the technical support center for the trace level detection of 2H,2H,3H,3H-Perfluorooctanoic acid (a 6:2 fluorotelomer alcohol, or 6:2 FTOH). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods for this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for detecting trace levels of 6:2 FTOH?

A1: The most prevalent and sensitive techniques for trace level detection of 6:2 FTOH are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3] For enhanced selectivity and sensitivity, triple quadrupole mass spectrometry (GC-TQ or LC-MS/MS) is often employed.[4][5]

Q2: Why is my sensitivity for 6:2 FTOH low when using LC-MS/MS with electrospray ionization (ESI)?

A2: 6:2 FTOH is a relatively volatile compound, which can make it less suitable for standard liquid chromatography conditions.[5] Additionally, in negative ion electrospray mode, adduct formation with mobile phase additives like ammonium (B1175870) acetate (B1210297) can occur, potentially reducing the signal of the deprotonated molecule.[6] Optimizing mobile phase composition and mass spectrometric conditions is crucial to favor the formation of the desired ion.[3] For volatile compounds like FTOHs, GC-MS based methods often provide better sensitivity.[2][5]

Q3: What are typical detection limits for 6:2 FTOH in different matrices?

A3: Detection limits for 6:2 FTOH can vary significantly depending on the analytical technique and the sample matrix. For instance, in water analysis using GC-MS/MS with positive ion chemical ionization (PCI), detection limits as low as 5 ng/L can be achieved.[5][7] In air samples, concentrations have been detected in the range of 3.47 to 16.5 ng/m³.[4] For textile analysis using LC/MS/MS, the limit of quantification (LOQ) can be around 0.5 ng/mL.[2]

Q4: How can I minimize background contamination when analyzing for 6:2 FTOH?

A4: Background contamination is a common issue in PFAS analysis. To minimize it, use polypropylene (B1209903) vials and caps (B75204) instead of glass, as PFAS can adsorb to glass surfaces. Ensure all solvents and reagents are of high purity and tested for PFAS contamination. A system blank should be included in your analytical sequence to monitor for laboratory contamination.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution in GC-MS Analysis

Symptoms:

• Tailing or fronting peaks for 6:2 FTOH.

• Co-elution with other analytes or matrix components.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inadequate GC Column	Ensure you are using a column suitable for volatile fluorinated compounds, such as an Agilent J&W HP-5 GC column.[1]
Suboptimal Temperature Program	Optimize the GC oven temperature program. A typical program involves an initial hold, followed by ramps to higher temperatures to ensure proper separation.[1]
Injection Port Issues	Check the injection port temperature and consider using a pulsed splitless injection to improve peak shape.[8]

Issue 2: Low Recovery of 6:2 FTOH During Sample Preparation

Symptoms:

• Low signal intensity for your 6:2 FTOH standard and samples.

• Inconsistent results between replicate samples.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inefficient Extraction from Water Samples	For aqueous samples, consider solid-phase extraction (SPE) for pre-concentration. Both acetonitrile (B52724) and methyl tert-butyl ether (MTBE) have been shown to be effective extraction solvents with recoveries between 70% and 120%.[3]
Analyte Loss During Evaporation	6:2 FTOH is volatile. Avoid aggressive evaporation steps. If using nitrogen evaporation, ensure the temperature is not too high.
Improper Sample Storage	For water samples, collect in polypropylene vials with a methanol (B129727) preservative and store with zero headspace. Analyze samples promptly due to short holding times.[5][7]

Issue 3: Matrix Interference in Complex Samples (e.g., biological or environmental)

Symptoms:

• High background noise in your chromatogram.

• Ion suppression or enhancement affecting quantification.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Insufficient Sample Cleanup	Incorporate a robust sample cleanup step. For biological samples, this may involve protein precipitation followed by SPE. For environmental matrices, techniques like solid-phase extraction are crucial.
Non-Selective Detection Method	Switch to a more selective detection method like tandem mass spectrometry (MS/MS). Using Multiple Reaction Monitoring (MRM) mode can significantly reduce background noise and improve selectivity.[4]
Matrix Effects in LC-MS	A matrix-matched calibration curve can help to compensate for ion suppression or enhancement.

Quantitative Data Summary

Table 1: Detection Limits for 6:2 FTOH in Various Matrices

Analytical Technique	Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Reference
GC-MS/MS-PCI	Water	5 ng/L (Limit of Reporting)	[5][7]
LC/MS/MS	Textiles	LOQ: 0.5 - 3.7 ng/mL, LOD: 0.2 - 1.2 ng/mL	[2]
LC/MS/MS	Water	~0.09 ng/mL	[3][6]
GC-(APCI) MS/MS	Water	Concentrations as low as 3.5 pg/L detected	[9]

Table 2: Recovery Rates for FTOHs in Spiked Samples

Analytical Technique	Matrix	Analyte	Spike Level	Average Recovery (%)	RSD (%)	Reference
GC/TQ with Thermal Desorption	Air	6:2 FTOH	0.075 ng/tube	115.4	10.2	[4]
GC/TQ with Thermal Desorption	Air	6:2 FTOH	0.75 ng/tube	95.8	6.27	[4]
GC/TQ with Thermal Desorption	Air	6:2 FTOH	7.5 ng/tube	97.4	4.20	[4]

Experimental Protocols

Protocol 1: Analysis of 6:2 FTOH in Air Samples by GC/TQ

This protocol is based on the methodology for analyzing FTOH compounds in indoor air samples.[4]

• Sample Collection: Collect indoor air samples on thermal desorption (TD) tubes at a flow rate of 40 mL/min for 24 hours.

• Thermal Desorption: Desorb the samples in splitless mode with a helium flow of 50 mL/min at 300°C for 3 minutes.

• Cryo-Focusing: Trap the analytes in a cooled injection system (CIS) at 10°C on a Tenax TA-filled liner.

• GC Injection: Transfer the analytes to the GC column in split (10:1) mode by rapidly heating the inlet to 280°C for 3 minutes.

• Gas Chromatography: Use an Agilent 8890 GC with an appropriate column for separation.

• Mass Spectrometry: Detect the analytes using an Agilent 7000E GC/TQ system in Multiple Reaction Monitoring (MRM) mode for high selectivity.

Protocol 2: Analysis of 6:2 FTOH in Water by GC-MS/MS with PCI

This protocol is for the analysis of 6:2 FTOH in water with high sensitivity.[5][7]

• Sample Collection: Collect water samples in 40 mL VOC vials with Teflon septa containing 2 mL of methanol as a preservative. Ensure zero headspace.

• Sample Preparation: Due to the volatility of 6:2 FTOH, minimal sample preparation is required. Direct injection or a suitable extraction may be performed.

• Instrumentation: Utilize a GC-MS/MS system with a positive ion chemical ionization (PCI) source.

• Analysis: The use of GC-MS/MS with PCI provides optimal sensitivity, selectivity, and reliability for the determination of FTOHs.

Visualizations

Caption: Workflow for 6:2 FTOH analysis in air samples.

Caption: Troubleshooting logic for low sensitivity issues.

References

• 1. scispace.com [scispace.com]
• 2. lcms.cz [lcms.cz]
• 3. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. alsglobal.com [alsglobal.com]
• 8. Fast Analysis of Fluorotelomer Alcohols [restek.com]
• 9. DSpace [diposit.ub.edu]

Troubleshooting poor peak shape for 2H,2H,3H,3H-Perfluorooctanoic acid in HPLC

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve poor peak shape issues encountered during the HPLC analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

General Troubleshooting Workflow

Before delving into specific peak shape problems, it's helpful to have a general workflow for troubleshooting. The following diagram outlines a systematic approach to identifying and resolving common HPLC issues.

Caption: General troubleshooting workflow for poor HPLC peak shape.

Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is broader than the front half. This is a common issue when analyzing acidic compounds like 2H,2H,3H,3H-Perfluorooctanoic acid.

FAQs for Peak Tailing

Q1: Why is my 2H,2H,3H,3H-Perfluorooctanoic acid peak tailing?

A1: Peak tailing for acidic analytes is often caused by secondary interactions between the analyte and the stationary phase.[1] For silica-based columns, residual silanol (B1196071) groups on the silica (B1680970) surface can interact with the acidic analyte, leading to tailing.[1] Other potential causes include:

• Mobile phase pH close to the analyte's pKa: This can cause the analyte to be present in both ionized and non-ionized forms, leading to peak distortion.[2][3]

• Column contamination: Accumulation of contaminants on the column can create active sites that interact with the analyte.[4]

• Extra-column volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.[1]

• Column degradation: Over time, the stationary phase can degrade, exposing more active sites.[5]

Q2: How does mobile phase pH affect the peak shape of 2H,2H,3H,3H-Perfluorooctanoic acid?

A2: The mobile phase pH is a critical factor for achieving good peak shape for ionizable compounds.[2][3] 2H,2H,3H,3H-Perfluorooctanoic acid is an acidic compound. To ensure a sharp, symmetrical peak, the mobile phase pH should be adjusted to be at least 2 pH units below the analyte's pKa. This ensures that the analyte is predominantly in its non-ionized form, minimizing secondary interactions with the stationary phase. When the mobile phase pH is close to the pKa, a mixture of ionized and unionized forms can exist, leading to peak tailing or splitting.[2][3]

The following diagram illustrates the relationship between mobile phase pH, the ionization state of an acidic analyte, and the resulting peak shape.

Caption: Influence of mobile phase pH on analyte ionization and peak shape.

Q3: What are some recommended mobile phase additives to improve peak shape?

A3: Using a buffer in the mobile phase is crucial to control and maintain a stable pH.[1] For reversed-phase chromatography of acidic compounds, common buffers include phosphate (B84403) and acetate (B1210297) buffers. It is important to ensure the buffer has a pKa close to the desired mobile phase pH.

Q4: Can my sample solvent cause peak tailing?

A4: Yes, the composition of the sample solvent can significantly impact peak shape.[6][7] If the sample solvent is significantly stronger (i.e., has a higher elution strength) than the mobile phase, it can lead to peak distortion, including tailing or fronting.[6] Whenever possible, dissolve your sample in the initial mobile phase or a solvent that is weaker than the mobile phase.

Experimental Protocol: Optimizing Mobile Phase pH

• Determine the pKa of 2H,2H,3H,3H-Perfluorooctanoic acid.

• Prepare a series of mobile phases with a buffered aqueous component at different pH values (e.g., pH 2.5, 3.0, 3.5, 4.0).

• Use a consistent organic modifier (e.g., acetonitrile (B52724) or methanol) and gradient profile for all experiments.

• Inject a standard solution of 2H,2H,3H,3H-Perfluorooctanoic acid using each mobile phase.

• Evaluate the resulting chromatograms for peak shape (asymmetry factor), retention time, and resolution from other components.

• Select the pH that provides the most symmetrical peak and best overall chromatography.

The following table summarizes the expected effect of mobile phase pH on the chromatography of an acidic analyte.

Mobile Phase pH relative to pKa	Expected Peak Shape	Expected Retention
pH < pKa - 2	Symmetrical	More Retained
pH ≈ pKa	Tailing or Split	Variable
pH > pKa + 2	Symmetrical	Less Retained

Peak Fronting

Peak fronting is characterized by an asymmetry where the front half of the peak is broader than the latter half.

FAQs for Peak Fronting

Q1: What causes my 2H,2H,3H,3H-Perfluorooctanoic acid peak to front?

A1: Peak fronting is typically caused by:

• Column overload: Injecting too much sample can saturate the stationary phase at the column inlet, causing some analyte molecules to travel down the column faster.[8]

• Sample solvent stronger than the mobile phase: If the sample is dissolved in a solvent with a higher elution strength than the mobile phase, the analyte will move through the initial part of the column too quickly, leading to a fronting peak.[9][10]

• Low column temperature: In some cases, a temperature that is too low can lead to poor mass transfer kinetics and result in fronting peaks.

Q2: How can I determine if my column is overloaded?

A2: To check for column overload, systematically reduce the concentration of your sample and/or the injection volume. If the peak shape improves and becomes more symmetrical with a lower sample load, then overloading is the likely cause.

Q3: What is the best practice for choosing a sample solvent?

A3: The ideal sample solvent is the mobile phase itself. If this is not possible due to solubility issues, choose a solvent that is weaker than the initial mobile phase. For reversed-phase chromatography, this means using a solvent with a higher percentage of water than the mobile phase.

Troubleshooting Flowchart for Peak Fronting

Caption: Decision tree for troubleshooting peak fronting.

Split Peaks

Split peaks appear as two or more distinct peaks for a single analyte.

FAQs for Split Peaks

Q1: Why am I seeing a split peak for 2H,2H,3H,3H-Perfluorooctanoic acid?

A1: Split peaks can arise from several issues:

• Partially blocked column frit: Debris from the sample, mobile phase, or pump seals can partially block the inlet frit of the column, causing the sample to be distributed unevenly onto the column head.[11]

• Column void or channel: A void or channel in the column packing material can cause the sample band to split as it passes through the column.[4]

• Co-elution with an interfering compound: If another compound in your sample has a very similar retention time, it can appear as a shoulder or a split peak.

• Mobile phase pH close to the analyte's pKa: As mentioned earlier, if the mobile phase pH is not adequately controlled and is close to the pKa of 2H,2H,3H,3H-Perfluorooctanoic acid, both the ionized and non-ionized forms may be present and separate slightly, leading to a split or shouldered peak.[2]

• Incompatible sample solvent: Injecting a sample in a solvent that is not miscible with the mobile phase can cause peak splitting.

Q2: How can I fix a split peak caused by a blocked frit?

A2: You can try back-flushing the column (reversing the column direction and flushing with a strong solvent).[11] If this does not resolve the issue, the frit may need to be replaced, or the column may need to be replaced entirely.

Q3: What should I do if I suspect a column void?

A3: A column void is often indicated by a sudden drop in backpressure and poor peak shape for all analytes. Unfortunately, a significant void is usually not repairable, and the column will need to be replaced.

Experimental Protocol: Column Flushing

• Disconnect the column from the detector.

• Reverse the column direction.

• Flush the column with a series of solvents starting with your mobile phase without the buffer, then a stronger solvent like 100% acetonitrile or methanol, and finally back to your mobile phase without the buffer.

• Flush at a low flow rate initially, then gradually increase to the normal operating flow rate.

• Reconnect the column in the correct direction and equilibrate with your mobile phase before injecting your sample again.

Recommended HPLC Method for Perfluorinated Carboxylic Acids

While the optimal conditions will depend on your specific instrument and application, the following provides a good starting point for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid and other perfluorinated carboxylic acids (PFCAs).[12]

Parameter	Recommendation
Column	C18, 2.1 x 150 mm, 3 µm particle size
Mobile Phase A	20 mM Ammonium (B1175870) Acetate in Water
Mobile Phase B	Acetonitrile or Methanol
Gradient	20% B to 95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Sample Solvent	50:50 Methanol:Water
Detector	Mass Spectrometer (negative ion mode) or Suppressed Conductivity

Note: The use of ammonium acetate helps to control the pH and improve peak shape. The gradient elution is necessary to separate a range of PFCAs with varying chain lengths.

References

• 1. chromtech.com [chromtech.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. waters.com [waters.com]
• 6. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 10. silicycle.com [silicycle.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. HPLC determination of perfluorinated carboxylic acids with fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of extraction recovery for 2H,2H,3H,3H-Perfluorooctanoic acid from complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of 2H,2H,3H,3H-Perfluorooctanoic acid (commonly referred to as 6:2 Fluorotelomer Alcohol or 6:2 FTOH in much of the literature) from complex matrices.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 6:2 FTOH, offering potential causes and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Extraction Recovery	High Volatility of 6:2 FTOH: Significant loss of the analyte can occur during sample preparation steps that involve evaporation or high temperatures.[1]	- Avoid complete evaporation of the extract. If concentration is necessary, use a gentle stream of nitrogen and do not let the sample go to dryness. - Consider using a keeper solvent (e.g., methanol) during evaporation steps. - Utilize extraction techniques that do not require an evaporation step, such as stir bar sorptive extraction (SBSE) or solid-phase microextraction (SPME).[2][3]
Inefficient Extraction from Matrix: The analyte may be strongly bound to the sample matrix (e.g., soil, sediment, tissue).	- Optimize the extraction solvent. Methyl tert-butyl ether (MTBE) and acetonitrile (B52724) have been shown to be effective for soil and water samples, respectively.[4][5] - For solid samples, increase the extraction time and/or the number of extraction cycles. - Consider using techniques like pressurized liquid extraction (PLE) or ultrasonic extraction to improve efficiency.[6]
Improper pH: The pH of the sample can affect the charge state of 6:2 FTOH and its interaction with the extraction sorbent.	- Adjust the sample pH to optimize the extraction. For SPE with weak anion exchange (WAX) cartridges, a slightly acidic pH may be beneficial.
High Variability in Results	Matrix Effects: Co-extracted substances from the sample matrix can interfere with the analytical measurement, causing signal suppression or enhancement.[4][7]	- Incorporate a sample cleanup step after extraction using sorbents like graphitized carbon black (GCB) or silica.[8] - Use matrix-matched calibration standards to compensate for matrix effects.[3] - Employ isotopically labeled internal standards that closely match the analyte's behavior.
Inconsistent Sample Homogenization: For solid matrices, incomplete homogenization can lead to subsamples that are not representative of the bulk sample.	- Thoroughly homogenize the entire sample before taking a subsample for extraction. - For soils and sediments, air-drying and sieving can improve homogeneity, but be mindful of potential volatile losses.
Contamination	Laboratory Environment: PFAS are ubiquitous in many laboratory materials, which can lead to background contamination.[9]	- Use PFAS-free labware (e.g., polypropylene) and avoid using materials containing PTFE (Teflon™). - Pre-rinse all glassware and equipment with the extraction solvent. - Analyze procedural blanks with each batch of samples to monitor for contamination.[10]
Reagents and Solvents: Solvents and other reagents can contain trace amounts of PFAS.	- Use high-purity, PFAS-free solvents and reagents. - Test new batches of solvents for PFAS contamination before use.

Frequently Asked Questions (FAQs)

Q1: What is the correct chemical name for the compound I am trying to extract?

A1: The compound 2H,2H,3H,3H-Perfluorooctanoic acid is a fluorotelomer carboxylic acid (FTCA). However, in much of the scientific literature, the term 6:2 FTOH is used to refer to 1H,1H,2H,2H-perfluoro-1-octanol, a fluorotelomer alcohol. It is crucial to verify the exact chemical structure and CAS number of your target analyte. This guide addresses challenges related to the broader class of C6 fluorotelomer compounds, with a focus on the alcohol due to its volatility being a primary analytical challenge.

Q2: Which extraction technique is best for my sample matrix?

A2: The optimal extraction technique depends on the matrix and the desired level of sensitivity.

• Solid-Phase Extraction (SPE): Widely used for water and liquid samples. Weak anion exchange (WAX) cartridges are often recommended.[11]

• Liquid-Liquid Extraction (LLE): A classic technique suitable for aqueous samples, but can be labor-intensive and use larger volumes of solvent.

• Solid-Phase Microextraction (SPME): A solvent-free technique that is excellent for volatile compounds like 6:2 FTOH in water and gaseous samples.[12]

• Pressurized Liquid Extraction (PLE): Effective for solid samples like soil and sediment, using elevated temperature and pressure to improve extraction efficiency.

Q3: How can I minimize the loss of 6:2 FTOH during sample preparation?

A3: Due to its volatility, minimizing evaporation steps is key.[1] If you must concentrate your sample, do so under a gentle stream of nitrogen and do not allow the sample to go to complete dryness. Using a keeper solvent like methanol (B129727) can help. Alternatively, consider extraction methods that do not require evaporation, such as SPME.

Q4: What are "matrix effects" and how can I mitigate them?

A4: Matrix effects occur when other components in your sample extract interfere with the ionization of your target analyte in the mass spectrometer, leading to inaccurate quantification.[4][7] To mitigate these effects, you can use matrix-matched calibration standards, isotopically labeled internal standards, or add a sample cleanup step after extraction.

Q5: What are common sources of PFAS contamination in the lab?

A5: PFAS are found in many common laboratory items, including PTFE (Teflon™) products (e.g., tubing, vials, septa), some types of glass, and even in the air and dust of the lab.[9] It is essential to use PFAS-free labware (polypropylene is a good alternative) and to meticulously clean all equipment. Running procedural blanks is critical for identifying and monitoring background contamination.

Data Presentation

Table 1: Summary of Extraction Recovery Data for 6:2 FTOH in Various Matrices

Matrix	Extraction Method	Solvent(s)	Recovery (%)	Reference(s)
Water	Liquid-Liquid Extraction	Acetonitrile, Methyl tert-butyl ether (MTBE)	70 - 120	[5]
Water	Stir Bar Sorptive Extraction (SBSE)	Not Applicable	55 - 111	[2]
Soil	Solvent Extraction	Methyl tert-butyl ether (MTBE)	Not specified, but method was effective	[4]
Sediment	Solvent Extraction with Cleanup	Acetonitrile	67 ± 6.0 - 83 ± 9.4	[7]
Crumb Rubber	Solvent Extraction	Not specified	94.5	[13]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for 6:2 FTOH

Matrix	Analytical Method	LOD	LOQ	Reference(s)
Water	LC/MS/MS	-	0.09 ng/mL	[5]
Soil	GC-MS	16 fg/µL (instrumental)	190 fg/µL (instrumental)	[4]
Vegetables and Soils	GC-MS	0.025 - 0.897 ng/g	-	[6]
Water	GC-MS/MS	5 ng/L	-	[14]
Sediment	LC-ESI-MS/MS	-	0.017 - 0.060 ng/g	[7]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 6:2 FTOH from Water

This protocol is a general guideline and may require optimization for specific water matrices.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through a weak anion exchange (WAX) SPE cartridge, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Adjust the pH of the water sample (e.g., 250 mL) to the desired value (e.g., 4-5).

  • Load the sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Drying:

  • Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution:

  • Elute the analyte from the cartridge with 5-10 mL of a suitable solvent, such as methanol or acetonitrile.

• Concentration and Analysis:

  • If necessary, concentrate the eluate under a gentle stream of nitrogen. Avoid complete dryness.

  • Reconstitute in a suitable solvent for analysis by LC-MS/MS or GC-MS.

Protocol 2: Solvent Extraction of 6:2 FTOH from Soil

This protocol is a general guideline and may require optimization for different soil types.

• Sample Preparation:

  • Homogenize the soil sample. A subsample of 2-5 grams is typically used.

• Extraction:

  • To the soil sample in a polypropylene (B1209903) centrifuge tube, add 10 mL of methyl tert-butyl ether (MTBE).

  • Vortex or sonicate the sample for 15-20 minutes.

• Centrifugation:

  • Centrifuge the sample at a sufficient speed to pellet the soil particles (e.g., 3000 rpm for 10 minutes).

• Extract Collection:

  • Carefully transfer the supernatant (the MTBE extract) to a clean tube.

• Repeat Extraction (Optional but Recommended):

  • Repeat the extraction (steps 2-4) one or two more times with fresh solvent and combine the extracts.

• Concentration and Analysis:

  • If necessary, concentrate the combined extracts under a gentle stream of nitrogen. Avoid complete dryness.

  • The extract can then be analyzed directly by GC-MS.

Visualizations

Biotransformation Pathway of 6:2 FTOH

The following diagram illustrates the aerobic biotransformation pathway of 6:2 FTOH in the environment, leading to the formation of various perfluorinated carboxylic acids (PFCAs).[15][16][17][18]

Caption: Aerobic biotransformation pathway of 6:2 FTOH.

General Experimental Workflow for 6:2 FTOH Extraction and Analysis

This diagram outlines the typical steps involved in the extraction and analysis of 6:2 FTOH from an environmental sample.

Caption: General workflow for 6:2 FTOH analysis.

References

• 1. connectsci.au [connectsci.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ues.pku.edu.cn [ues.pku.edu.cn]
• 8. pubs.acs.org [pubs.acs.org]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. organomation.com [organomation.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Assessing extraction-analysis methodology to detect fluorotelomer alcohols (FTOH), a class of perfluoroalkyl and polyfluoroalkyl substances (PFAS), in artificial turf fibers and crumb rubber infill - PMC [pmc.ncbi.nlm.nih.gov]
• 14. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 15. Chemical transformation, exposure assessment, and policy implications of fluorotelomer alcohol partitioning from consumer products to the indoor and o ... - Environmental Science: Advances (RSC Publishing) DOI:10.1039/D4VA00019F [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 5:3 Fluorotelomer Carboxylic Acid and its Isomers

Welcome to the technical support center for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), and its related isomers. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing 5:3 FTCA and its isomers?

A1: The analysis of 5:3 FTCA and its isomers presents several key challenges:

• Volatility: Although less volatile than their fluorotelomer alcohol (FTOH) precursors, these compounds can still be prone to loss during sample preparation steps that involve evaporation.[1]

• Isomer Separation: Distinguishing between linear and branched isomers is difficult as they often have identical mass-to-charge ratios and similar retention times in chromatographic systems.[2][3][4]

• Matrix Effects: Complex sample matrices, such as soil, biosolids, and biological tissues, can cause ion suppression or enhancement in mass spectrometry, leading to inaccurate quantification.[1][5]

• Background Contamination: PFAS, including 5:3 FTCA, are ubiquitous in many laboratory materials, which can lead to background contamination and false positives.[6][7][8]

• Low Concentrations: These compounds are often present at very low concentrations in environmental and biological samples, requiring highly sensitive analytical methods.[5]

• Standard Availability: The availability of certified reference standards for all branched isomers can be limited, complicating accurate quantification.[3][9]

Q2: Which analytical techniques are most suitable for 5:3 FTCA analysis?

A2: The most common and effective techniques for the analysis of 5:3 FTCA are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method for non-volatile, ionic PFAS like 5:3 FTCA, offering high sensitivity and selectivity.[6]

• Gas Chromatography-Mass Spectrometry (GC-MS): While more commonly used for volatile PFAS like FTOHs, GC-MS can be used for 5:3 FTCA after a derivatization step to increase its volatility.[10][11]

Q3: How can I improve the separation of 5:3 FTCA isomers?

A3: Improving isomeric separation is a critical aspect of analysis. Consider the following approaches:

• Chromatographic Conditions: Optimization of the analytical column, mobile phase composition, and gradient elution profile can enhance the separation of isomers.[2]

• Ion Mobility Spectrometry (IMS): Coupling IMS with LC-MS provides an additional dimension of separation based on the ion's size, shape, and charge, which can effectively resolve isomers.[2][4]

• Specialized Columns: The use of specialized chromatography columns designed for PFAS analysis can improve the resolution of branched and linear isomers.

Troubleshooting Guides

Issue 1: Poor Peak Shape and Tailing in LC-MS/MS Analysis

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Secondary Interactions with LC System Components	PFAS can interact with metal components in the LC system. Use an LC system with PEEK or other inert tubing and components. An isolator column placed before the injector can help trap PFAS contamination from the mobile phase.[6]
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of the analyte. For acidic compounds like 5:3 FTCA, using a slightly basic mobile phase (e.g., with ammonium (B1175870) hydroxide) can improve peak shape.
Column Overloading	Injecting too much sample can lead to peak fronting or tailing. Try diluting the sample or injecting a smaller volume.
Contaminated Guard or Analytical Column	Flush the column with a strong solvent. If the problem persists, replace the guard column or, if necessary, the analytical column.

Issue 2: High Background Noise and Contamination

Possible Causes & Solutions

Possible Cause	Troubleshooting Step
Contaminated Solvents or Reagents	Use high-purity, PFAS-free solvents and reagents. Test all solvents and reagents by running method blanks.
Contaminated Sample Containers and Labware	Use polypropylene (B1209903) or other PFAS-free containers for sample collection and preparation. Avoid using glassware and PTFE-containing materials.[5]
LC-MS/MS System Contamination	Thoroughly clean the LC system, including the autosampler, tubing, and ion source. An isolator column can mitigate contamination from the solvent lines.[6][7]
Carryover from Previous Injections	Implement a rigorous needle and injection port washing procedure between samples. Injecting a blank solvent after a high-concentration sample can help assess carryover.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of 5:3 FTCA from water samples.

• Sample Collection: Collect water samples in polypropylene bottles.

• Preservation: Add a preservative, such as Trizma®, to the sample to inhibit microbial degradation. Store samples at 4°C.

• Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge by passing methanol (B129727) followed by reagent water through it.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing: Wash the cartridge with a buffer solution to remove interferences.

• Elution: Elute the analytes from the cartridge using a small volume of a basic organic solvent, such as ammoniated methanol.

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen. Avoid complete dryness to prevent loss of the analyte.

• Reconstitution: Add internal standards and bring the final extract to a known volume with the appropriate solvent for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This is a representative method for the analysis of 5:3 FTCA.

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system.

• Analytical Column: A C18 reversed-phase column suitable for PFAS analysis.

• Mobile Phase A: 20 mM ammonium acetate (B1210297) in water.

• Mobile Phase B: Methanol.

• Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions: Monitor for specific precursor-to-product ion transitions for 5:3 FTCA and its labeled internal standard.

Quantitative Data Summary

Table 1: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Related Fluorotelomer Compounds

Compound	Analytical Method	Matrix	MDL (ng/L)	LOQ (ng/L)	Reference
6:2 FTOH	LC-MS/MS with Derivatization	Sediment	-	17-60 (ng/g dw)	[12]
6:2 FTOH	LC-MS/MS	Water	-	5	[13]
Various PFAS	EPA Method 1633	Aqueous	Analyte-specific	Analyte-specific	[14]

Table 2: Recovery Rates for SPE of Fluorotelomer Compounds

Compound	SPE Sorbent	Matrix	Recovery (%)	Reference
FTOHs	WAX and Silica	Sediment	67 ± 6.0 to 83 ± 9.4	[12]
Various PFAS	Not specified	Drinking Water	84-113

Visualizations

Experimental Workflow for 5:3 FTCA Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Need for Testing Isomer Profiles of Perfluoroalkyl Substances to Evaluate Treatment Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid separation of isomeric perfluoroalkyl substances by high-resolution differential ion mobility mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. organomation.com [organomation.com]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. publications.iarc.who.int [publications.iarc.who.int]
• 9. pub.norden.org [pub.norden.org]
• 10. scispace.com [scispace.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ues.pku.edu.cn [ues.pku.edu.cn]
• 13. Fluorotelomer Alcohols (FTOH) in Water: New Method, Lower Reporting Limit, and Accreditation - Eurofins Scientific [eurofins.se]
• 14. mn-net.com [mn-net.com]

Reducing background contamination for 2H,2H,3H,3H-Perfluorooctanoic acid analysis

Welcome to the technical support center for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid and other per- and polyfluoroalkyl substances (PFAS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background contamination and ensure accurate analytical results.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

Question: Why am I seeing high background levels of my target analyte in my blank samples?

Possible Causes:

• Contaminated Solvents: HPLC-grade solvents, including methanol (B129727) and water, can contain trace amounts of PFAS.[1][2]

• Leaching from Labware: Common laboratory equipment can be a significant source of contamination. Materials like polytetrafluoroethylene (PTFE), often found in tubing and vial caps (B75204), can leach PFAS.[1][3] Glassware can also be problematic as PFAS can adsorb to its surface.[1][4]

• Contaminated Sample Preparation Devices: Solid-phase extraction (SPE) cartridges, pipette tips, and other consumables may contain PFAS.[2]

• Environmental Contamination: The ubiquitous nature of PFAS means that dust, air, and even personal care products can be sources of background contamination.[1][2]

Solutions:

• Solvent and Reagent Purity:

  • Use LC/MS-grade solvents specifically tested for PFAS analysis.[1]

  • Test new lots of solvents and reagents for contamination before use by analyzing a reagent blank.[5]

  • Prepare fresh mobile phases daily.

• PFAS-Free Labware:

  • Replace all PTFE tubing in your LC system with PEEK tubing.[1]

  • Use polypropylene (B1209903) (PP) or high-density polyethylene (B3416737) (HDPE) vials and caps for sample collection and analysis.[4][6] Avoid glass containers.[7]

  • Opt for polyimide septa in vial caps instead of PTFE-lined septa.[4]

• Instrumental Solutions:

  • Install a delay column between the LC pump and the injector to separate background PFAS contamination from the analytical peak.[1][8]

• Laboratory Environment:

  • Maintain a clean laboratory environment, regularly wiping down surfaces.

  • Avoid using products containing PFAS in the laboratory, such as certain floor waxes and cleaning agents.

Question: My analyte recovery is low and inconsistent. What could be the cause?

Possible Causes:

• Adsorption to Surfaces: PFAS, including 2H,2H,3H,3H-Perfluorooctanoic acid, can adsorb to the surfaces of glassware and sample containers, leading to analyte loss.[4]

• Improper SPE Procedure: The solid-phase extraction method may not be optimized for your specific sample matrix, leading to poor recovery.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress the ionization of the target analyte in the mass spectrometer, resulting in lower signal intensity.

Solutions:

• Sample Containers:

  • Use polypropylene or HDPE containers to minimize adsorption.[6][9]

  • For aqueous samples, the entire collected sample and a solvent rinse of the container should be extracted to recover any adsorbed PFAS.[10]

• SPE Optimization:

  • Ensure the SPE cartridge type is appropriate for your analytes and matrix. Weak anion exchange (WAX) cartridges are often used for shorter-chain and emerging PFAS.[6]

  • Carefully optimize the loading, washing, and elution steps of the SPE protocol.

• Addressing Matrix Effects:

  • Incorporate internal standards that are isotopically labeled versions of the target analytes to compensate for matrix effects and recovery losses.

  • Dilute the sample to reduce the concentration of interfering matrix components.

Frequently Asked Questions (FAQs)

What are the most common sources of PFAS contamination in a laboratory?

The most common sources of PFAS contamination in a laboratory setting are ubiquitous and require careful management. These include:

• Analytical Instrumentation: Components within HPLC systems, such as PTFE tubing, solvent frits, and pump seals, can be significant sources of background contamination.[1]

• Sample Containers and Labware: The use of improper materials for sample collection and storage is a primary cause of contamination. Materials to avoid include glass, LDPE plastic, and anything containing Teflon® or other fluoropolymers.[1][4][7]

• Personal Protective Equipment (PPE) and Clothing: Certain types of clothing, especially those with water- or stain-resistant coatings (e.g., Gore-Tex®), can introduce PFAS into the lab environment. Latex gloves should also be avoided.[7]

• General Laboratory Supplies: Common items such as aluminum foil, markers (e.g., Sharpies®), and sticky notes can be sources of PFAS.[7]

What materials should I use for sample collection and analysis?

To minimize background contamination, it is crucial to use materials that are known to be free of PFAS. The following table summarizes recommended and restricted materials.

Material Category	Recommended	To Be Avoided
Sample Containers	High-density polyethylene (HDPE), Polypropylene (PP)	Glass, Low-density polyethylene (LDPE)
Tubing	PEEK	PTFE, ETFE, FEP
Vial Caps/Septa	Polypropylene caps with polyimide septa	Caps with PTFE-lined septa
Gloves	Nitrile	Latex
Filtration	Polypropylene syringe filters with nylon or regenerated cellulose (B213188) membranes	Filters with PTFE housing or membrane

What is the recommended cleaning procedure for laboratory equipment?

A rigorous cleaning protocol is essential for removing residual PFAS from laboratory equipment. The following multi-step procedure is recommended for cleaning HDPE, polypropylene, stainless steel, or glass equipment.[11]

• Initial Rinse: Rinse the equipment with warm tap water to remove any loose solids.[11]

• Detergent Wash: Scrub the equipment with a brush and a low-phosphate laboratory detergent (e.g., Liquinox® or Luminox®).[11]

• Tap Water Rinse: Rinse the equipment three times with tap water.[11]

• Deionized Water Rinse: Follow the tap water rinse with three rinses of deionized water.[11]

• Methanol Rinse: Finally, rinse the equipment three times with methanol. The methanol rinsate should be collected for proper disposal.[11]

• Drying: Allow the equipment to air-dry in a clean environment. Do not wrap in aluminum foil.[11]

It is also recommended to periodically collect rinsate blanks by rinsing cleaned equipment with deionized water and analyzing the water for PFAS to verify the effectiveness of the cleaning procedure.[11]

Experimental Protocols

Protocol for Equipment Decontamination

This protocol details the steps for cleaning sampling and laboratory equipment to minimize PFAS background contamination.

• Preparation of Cleaning Solutions:

  • Prepare a solution of low-phosphate laboratory detergent in warm tap water.

  • Have a supply of deionized water and LC/MS-grade methanol ready.

• Cleaning Steps:

  • Disassemble any equipment with multiple parts.

  • Rinse all surfaces with warm tap water.

  • Submerge and scrub all parts with the detergent solution using a clean, non-abrasive brush.

  • Rinse thoroughly with tap water three times.

  • Rinse with deionized water three times.

  • Rinse with methanol three times, ensuring all surfaces are contacted. Collect the methanol waste.

• Drying and Storage:

  • Allow equipment to air dry completely in a clean area, such as a dedicated drying rack.

  • Store cleaned equipment by inverting containers or wrapping items in clean, unused HDPE or polypropylene sheeting.[11]

Protocol for Sample Preparation using Solid-Phase Extraction (SPE)

This protocol outlines a general procedure for the extraction of PFAS from aqueous samples, which is a common technique used in methods like EPA 537.1.[1]

• Sample Fortification:

  • To a 250 mL water sample collected in a polypropylene bottle, add surrogate standards to monitor extraction efficiency.[1]

• SPE Cartridge Conditioning:

  • Condition a polystyrene-divinylbenzene (SDVB) SPE cartridge by passing methanol followed by PFAS-free water through it.

• Sample Loading:

  • Load the water sample onto the conditioned SPE cartridge at a controlled flow rate.

• Cartridge Washing:

  • Wash the cartridge with a specific volume of a wash solution (e.g., a low percentage of methanol in water) to remove interferences.

• Elution:

  • Elute the retained PFAS from the cartridge with methanol.[1]

• Concentration and Reconstitution:

  • Concentrate the eluate to a small volume under a gentle stream of nitrogen.

  • Reconstitute the sample in a known volume of a methanol/water mixture and add internal standards for quantification.

• Analysis:

  • Transfer the final extract to a polypropylene autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Workflow for minimizing background contamination in PFAS analysis.

Caption: Logical troubleshooting steps for high background contamination.

References

• 1. spectroscopyeurope.com [spectroscopyeurope.com]
• 2. PFAS Considerations for New Build & Retrofit Projects — Lab Design News [labdesignnews.com]
• 3. researchgate.net [researchgate.net]
• 4. welchlab.com [welchlab.com]
• 5. apps.nelac-institute.org [apps.nelac-institute.org]
• 6. agilent.com [agilent.com]
• 7. Restricted Items You Should Not Use When Sampling for PFAS - Broadbent & Associates, Inc. [broadbentinc.com]
• 8. Eliminating Background Contamination in PFAS Testing | Labcompare.com [labcompare.com]
• 9. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 10. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 11. static1.squarespace.com [static1.squarespace.com]

Best practices for storing 2H,2H,3H,3H-Perfluorooctanoic acid analytical standards

This technical support center provides best practices, troubleshooting guidance, and frequently asked questions for the proper storage and handling of 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) analytical standards. Our goal is to ensure the integrity of your standards and the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for solid 2H,2H,3H,3H-Perfluorooctanoic acid analytical standard?

A1: The recommended storage temperature for solid 2H,2H,3H,3H-Perfluorooctanoic acid is -20°C.[1] At this temperature, the solid standard is stable for at least four years.

Q2: What type of container should I use to store the solid and solutions of this standard?

A2: For both solid and prepared solutions, it is crucial to use containers made of polypropylene (B1209903) (PP) or high-density polyethylene (B3416737) (HDPE). Avoid using glass containers for long-term storage of solutions, as per- and polyfluoroalkyl substances (PFAS) can adsorb to glass surfaces, leading to a decrease in the actual concentration.

Q3: What is the best solvent for preparing stock solutions of 2H,2H,3H,3H-Perfluorooctanoic acid?

A3: Methanol (B129727) is a commonly used solvent for preparing PFAS standards. However, studies have shown that perfluoroalkyl carboxylic acids (PFCAs) can undergo esterification in methanol to form their corresponding methyl esters over time.[2] This reaction can alter the concentration of the parent acid in your standard solution. Therefore, it is recommended to use freshly prepared solutions in methanol. For longer-term storage of solutions, consider preparing smaller volumes that will be consumed quickly.

Q4: Is 2H,2H,3H,3H-Perfluorooctanoic acid sensitive to light?

A4: Yes, fluorotelomer carboxylic acids can undergo photodegradation. It is recommended to store solutions in amber vials or protect them from light to prevent degradation.

Q5: What are the primary degradation products of 2H,2H,3H,3H-Perfluorooctanoic acid?

A5: Under certain conditions, such as in the presence of UV light or through esterification in methanol, 2H,2H,3H,3H-Perfluorooctanoic acid can degrade. In methanol, it can form methyl 2H,2H,3H,3H-perfluorooctanoate.[2] Photodegradation can lead to the formation of shorter-chain perfluorinated carboxylic acids.[3][4]

Storage Condition Summary

Parameter	Recommendation	Rationale
Form	Solid	Stored in its original solid form until ready for use to maximize stability.
Temperature	-20°C	Ensures long-term stability of the solid standard.[1]
Container Material	Polypropylene (PP) or High-Density Polyethylene (HDPE)	Prevents adsorption of the analyte to container walls, a known issue with glass.
Solvent for Stock Solution	High-purity Methanol (use freshly prepared)	Methanol is a common solvent, but esterification can occur over time.[2]
Light Exposure	Store in amber vials or in the dark.	Minimizes the potential for photodegradation.
Solution Storage	Short-term at 2-8°C, protected from light.	For prepared solutions, refrigeration is recommended. Due to potential esterification in methanol, fresh preparation is ideal.

Experimental Protocol: Preparation of a Primary Stock Solution

This protocol outlines the steps for preparing a 1 mg/mL stock solution of 2H,2H,3H,3H-Perfluorooctanoic acid in methanol.

Materials:

• 2H,2H,3H,3H-Perfluorooctanoic acid analytical standard (solid)

• High-purity, LC-MS grade methanol

• Calibrated analytical balance

• Class A volumetric flasks (polypropylene or HDPE)

• Polypropylene or HDPE storage vials with screw caps

Procedure:

• Allow the container of the solid analytical standard to equilibrate to room temperature before opening to prevent condensation.

• Accurately weigh a precise amount of the solid standard (e.g., 10 mg) using a calibrated analytical balance.

• Quantitatively transfer the weighed solid to a Class A volumetric flask of the appropriate size (e.g., 10 mL for a 1 mg/mL solution).

• Add a small amount of high-purity methanol to the flask to dissolve the solid.

• Once dissolved, bring the flask to the final volume with methanol.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the stock solution to a clearly labeled polypropylene or HDPE vial for storage.

• Store the stock solution at 2-8°C and protect it from light. It is recommended to use this solution as soon as possible.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Loss of analyte signal or inconsistent results over time	1. Degradation of the standard due to improper storage (temperature, light exposure).2. Adsorption of the analyte to the container walls (if using glass).3. Esterification of the carboxylic acid in methanol.[2]	1. Prepare a fresh stock solution from the solid standard.2. Ensure storage at -20°C for the solid and 2-8°C for solutions, protected from light.3. Switch to polypropylene or HDPE containers and vials.4. Use freshly prepared methanol solutions for calibration.
Appearance of unexpected peaks in the chromatogram	1. Presence of degradation products (e.g., methyl ester, shorter-chain PFCAs).2. Contamination from the analytical system or sample handling.	1. Analyze a fresh standard to confirm if the peaks are present.2. Check for potential sources of PFAS contamination in your workflow (e.g., tubing, solvents, vials).3. Run a solvent blank to assess system contamination.
Poor peak shape (e.g., tailing)	1. Interaction of the analyte with active sites in the LC system.2. Inappropriate mobile phase composition.	1. Use a delay column to separate analyte peaks from system-related PFAS contamination.2. Ensure the mobile phase pH is appropriate for the analysis of acidic compounds.
Inaccurate quantification	1. Inaccurate initial concentration of the stock solution.2. Degradation of the working standards.	1. Verify the accuracy of the balance and volumetric glassware used for stock preparation.2. Prepare fresh working standards daily from a recently prepared stock solution.

Workflow for Proper Storage and Handling

Caption: Logical workflow for the proper storage and handling of the analytical standard.

References

• 1. inside.battelle.org [inside.battelle.org]
• 2. Variation in concentration of perfluorooctanoic acid in methanol solutions during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. mdpi.com [mdpi.com]

How to minimize ion suppression for 2H,2H,3H,3H-Perfluorooctanoic acid in ESI-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression for 2H,2H,3H,3H-Perfluorooctanoic acid in Electrospray Ionization-Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid?

Ion suppression is a phenomenon in ESI-MS where the ionization of the target analyte is reduced due to the presence of co-eluting compounds from the sample matrix. This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analytical method. For 2H,2H,3H,3H-Perfluorooctanoic acid, which is often analyzed at trace levels in complex biological and environmental matrices, ion suppression is a significant challenge that can lead to underestimation of its concentration or even false-negative results.

Q2: What are the common sources of ion suppression in the analysis of this compound?

Common sources of ion suppression for 2H,2H,3H,3H-Perfluorooctanoic acid and other per- and polyfluoroalkyl substances (PFAS) include:

• Matrix Components: Salts, lipids, proteins, and other endogenous substances from biological samples (e.g., plasma, serum, tissue) or environmental samples (e.g., wastewater, soil extracts) can interfere with the ionization process.

• Mobile Phase Additives: While necessary for chromatographic separation, some mobile phase additives can suppress the ionization of the analyte. For example, trifluoroacetic acid (TFA) is known to cause significant ion suppression in negative ion mode.

• Co-eluting Contaminants: Other PFAS or structurally similar compounds present in the sample can co-elute with the target analyte and compete for ionization.

• Plasticizers and other contaminants: Leachables from sample containers, tubing, and other laboratory consumables can introduce interfering compounds.

Q3: Are there alternative ionization techniques that are less susceptible to ion suppression for this analysis?

Yes, alternative ionization sources can offer advantages. For instance, UniSpray ionization has been shown to provide enhanced ionization and increased signal for many PFAS compounds when compared to conventional ESI.[1][2] This technique may be less prone to matrix effects and could be a viable alternative for improving sensitivity and reducing ion suppression.

Troubleshooting Guide: Minimizing Ion Suppression

This guide provides a systematic approach to identifying and mitigating ion suppression for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid.

Step 1: Assess the Presence and Severity of Ion Suppression

A post-column infusion experiment is a common method to evaluate ion suppression.

Experimental Protocol: Post-Column Infusion

• Apparatus: A syringe pump, a T-connector, and the LC-MS system.

• Procedure: a. Continuously infuse a standard solution of 2H,2H,3H,3H-Perfluorooctanoic acid at a constant flow rate into the LC eluent stream after the analytical column using a T-connector. b. Inject a blank matrix extract (a sample prepared in the same way as the study samples but without the analyte). c. Monitor the signal intensity of the analyte. A dip in the baseline signal at the retention time of interfering matrix components indicates ion suppression. The magnitude of the dip corresponds to the severity of the suppression.

Step 2: Optimize Sample Preparation

Effective sample preparation is crucial for removing interfering matrix components.

Sample Preparation Technique	Description	Typical Recovery
Solid-Phase Extraction (SPE)	A widely used method for concentrating and purifying PFAS from liquid samples. Weak anion exchange (WAX) cartridges are commonly employed.	80-120%
Liquid-Liquid Extraction (LLE)	Involves transferring the analyte from an aqueous phase to an immiscible organic solvent.	70-110%
Protein Precipitation	A simple and rapid method for removing proteins from biological samples, often using acetonitrile.	>90%

Experimental Protocol: Solid-Phase Extraction (SPE) for Water Samples (Based on EPA Method 537.1)

• Cartridge Conditioning: Condition a weak anion exchange (WAX) SPE cartridge with methanol (B129727) followed by reagent water.

• Sample Loading: Load the water sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak buffer (e.g., ammonium (B1175870) acetate) to remove interferences.

• Elution: Elute the 2H,2H,3H,3H-Perfluorooctanoic acid and other PFAS with a small volume of a stronger solvent, such as methanol or a methanol/ammonium hydroxide (B78521) mixture.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS analysis.

Step 3: Optimize Chromatographic Conditions

Chromatographic separation can be optimized to separate the analyte from interfering matrix components.

• Column Selection: Utilize a column with appropriate chemistry, such as a C18 or a more specialized column designed for PFAS analysis, to achieve good retention and peak shape.

• Gradient Elution: Employ a gradient elution program to effectively separate the analyte from early and late eluting matrix components.

• Mobile Phase Additives: The choice of mobile phase additive can significantly impact ionization efficiency. For negative ion mode analysis of PFAS, ammonium bicarbonate has been shown to enhance the analytical response for some compounds compared to the more commonly used ammonium acetate.[3]

Step 4: Optimize Mass Spectrometer Parameters

Fine-tuning the ESI source parameters can help to minimize ion suppression.

• ESI Probe Position: The position of the ESI probe relative to the mass spectrometer inlet can have a significant effect on sensitivity. Optimization of the vertical and horizontal position can lead to substantial signal enhancement.[3]

• Capillary Voltage: Lowering the capillary voltage (e.g., from 2.0 to 0.5 kV) has been demonstrated to universally enhance the LC-ESI-MS/MS sensitivity for PFAS analysis.[3]

• Nebulizer and Gas Temperatures: Optimize the nebulizer gas flow and drying gas temperature to ensure efficient desolvation of the ESI droplets, which can improve ionization efficiency.

Quantitative Impact of Optimization Strategies

Parameter	Recommended Action	Potential Improvement
Mobile Phase Additive	Use ammonium bicarbonate instead of ammonium acetate	Up to 36-fold sensitivity enhancement for some PFECAs[3]
ESI Probe Position	Optimize vertical and horizontal positioning	Significant sensitivity improvement[3]
Capillary Voltage	Lower the voltage (e.g., to 0.5 kV)	Universal sensitivity enhancement for PFAS[3]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting and minimizing ion suppression.

Caption: A logical workflow for troubleshooting ion suppression in ESI-MS analysis.

References

• 1. shodexhplc.com [shodexhplc.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Enhanced Sensitivity for the Analysis of Perfluoroethercarboxylic Acids Using LC-ESI-MS/MS: Effects of Probe Position, Mobile Phase Additive, and Capillary Voltage - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of QuEChERS for 6:2 Fluorotelomer Substances in Food Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the analysis of 2H,2H,3H,3H-perfluorooctanoic acid and related compounds, primarily focusing on 6:2 fluorotelomer alcohol (6:2 FTOH) and 6:2 fluorotelomer sulfonate (6:2 FTSA), in various food matrices using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of 6:2 fluorotelomer substances in food samples using a refined QuEChERS protocol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery of 6:2 FTOH	Volatility of 6:2 FTOH: This compound is more volatile than many other PFAS, leading to potential loss during sample preparation, especially during solvent evaporation steps.[1]	- Minimize or eliminate solvent evaporation steps. If concentration is necessary, use gentle nitrogen stream at room temperature and avoid complete dryness.- Ensure sample extracts are kept in sealed vials and stored at low temperatures (e.g., 4°C) until analysis.[2]
Adsorption to Labware: Fluorotelomer alcohols can adsorb to glass and certain plastic surfaces.	- Use polypropylene (B1209903) (PP) centrifuge tubes and vials throughout the procedure.[3] - Pre-rinse all labware with methanol (B129727) or the extraction solvent to minimize active binding sites.
Low Recovery of 6:2 FTSA	Adsorption to dSPE Sorbents: Graphitized carbon black (GCB) is known to cause reduced recovery of some PFAS, including longer-chain compounds.[4]	- Avoid or reduce the amount of GCB in the dispersive solid-phase extraction (dSPE) cleanup step.[4] - Consider alternative dSPE sorbents like C18 or a combination of primary secondary amine (PSA) and C18.
Matrix Effects: Co-extracted matrix components can interfere with the ionization of 6:2 FTSA in the mass spectrometer, leading to signal suppression.	- Optimize the dSPE cleanup step to effectively remove matrix interferences. For fatty matrices, a lipid removal step may be necessary. - Utilize matrix-matched calibration standards or isotope-labeled internal standards to compensate for matrix effects.
Poor Peak Shape for Early Eluting PFAS	Injection Solvent Mismatch: Injecting a sample in a solvent significantly stronger than the initial mobile phase can lead to peak fronting or splitting.	- Add a dilution step with a weaker solvent (e.g., water or initial mobile phase) to the final extract before injection.[4]
High Background Contamination	Contamination from Lab Environment: PFAS are ubiquitous in laboratory environments and can be found in various materials.	- Use LC-MS grade solvents and reagents.[3] - Avoid using PTFE-containing materials (e.g., tubing, septa) in the analytical workflow.[3] - Employ a delay column in the LC system to separate background contamination from the analytical peaks.[3]
Inconsistent Results/Poor Reproducibility	Incomplete Extraction: Insufficient shaking or vortexing can lead to incomplete extraction of the analytes from the sample matrix.	- Ensure vigorous and consistent shaking or vortexing for the specified time during the extraction and dSPE steps.
Inaccurate Standard Addition: Errors in spiking internal standards or calibration standards can lead to variability in results.	- Use calibrated pipettes for all standard additions. - Prepare fresh working standards regularly.

Frequently Asked Questions (FAQs)

Q1: What is the correct terminology for the target analyte? The term "2H,2H,3H,3H-Perfluorooctanoic acid" seems uncommon.

A1: The term "2H,2H,3H,3H-Perfluorooctanoic acid" is likely a misnomer. Based on the structure, you are likely interested in fluorotelomer-based substances. The most common related compounds analyzed in food and environmental samples are 6:2 fluorotelomer alcohol (6:2 FTOH) and 6:2 fluorotelomer sulfonate (6:2 FTSA) .[1][5][6] It is crucial to use the correct terminology and CAS number when ordering standards and interpreting results.

Q2: Which QuEChERS salts are recommended for the extraction of 6:2 FTOH and 6:2 FTSA?

A2: A common and effective salt combination for PFAS analysis using QuEChERS is anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl).[7] Some standardized methods, like the FDA C-010.01, utilize buffered salts such as the AOAC formulation (MgSO₄, NaCl, sodium citrate (B86180), and sodium citrate sesquihydrate).[4] The choice may depend on the specific food matrix and the desired pH of the extraction.

Q3: What are the best dSPE sorbents for cleaning up extracts for 6:2 FTOH and 6:2 FTSA analysis?

A3: The choice of dSPE sorbent is critical for removing matrix interferences without compromising analyte recovery.

• Primary Secondary Amine (PSA): Effective for removing fatty acids, sugars, and other polar interferences.

• C18: Useful for removing non-polar interferences, such as fats and lipids.

• Graphitized Carbon Black (GCB): While effective at removing pigments and sterols, it should be used with caution as it can lead to the loss of some PFAS, particularly longer-chain compounds.[4] For many applications, a combination of PSA and C18 is a good starting point. The amount of each sorbent should be optimized based on the food matrix.

Q4: Can I use the standard QuEChERS method developed for pesticides to analyze for 6:2 FTOH and 6:2 FTSA?

A4: While the basic principles of QuEChERS are applicable, modifications are necessary for successful PFAS analysis. Key considerations include:

• Exclusion of PFAS-containing materials: Standard QuEChERS kits may contain materials with PFAS. It is essential to use labware and reagents certified to be free of PFAS contamination.

• Optimization of dSPE sorbents: As mentioned, GCB should be used cautiously.

• LC-MS/MS detection: PFAS analysis requires sensitive and specific detection, typically achieved with a triple quadrupole mass spectrometer.

Q5: What are typical recovery rates and limits of quantification (LOQ) for 6:2 FTSA in food matrices using a refined QuEChERS method?

A5: Recovery rates and LOQs can vary depending on the food matrix and the specific refinements of the QuEChERS method. However, published data indicates that for 6:2 FTSA, recoveries are generally in the range of 70-120%.[2][8] LOQs can be in the low ng/g or µg/kg range, with some methods achieving sub-µg/kg levels.[9]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the analysis of 6:2 FTSA and related compounds in food matrices using refined QuEChERS methods.

Table 1: Recovery Data for 6:2 FTSA in Various Food Matrices

Food Matrix	Spiking Level	QuEChERS Method Refinement	Recovery (%)	Reference
Edible Produce	1 ng/g	AOAC salts, dSPE with PSA and C18	72-113 (mean for a suite of PFAS including 6:2 FTS)	[8]
Goldfish	16.7 ng/g	Modified QuEChERS with adjusted salts and solvents	~131	[2]
Seafood	1.0 µg/kg	Automated QuEChERS with micro-SPE cleanup	Not explicitly stated for 6:2 FTSA, but method validated	[9]

Table 2: Limits of Quantification (LOQ) for 6:2 FTSA

Food Matrix	LOQ	Analytical Technique	Reference
Seafood	1.0 µg/kg	LC-MS/MS	[9]
Various Foods	Not specified for 6:2 FTSA, but sub-ng/g levels achieved for other PFAS	LC-MS/MS	[4]

Experimental Protocols

Below is a generalized, refined QuEChERS protocol for the analysis of 6:2 FTOH and 6:2 FTSA in a food sample. Note: This protocol should be optimized and validated for each specific food matrix.

1. Sample Preparation and Homogenization

• Weigh 5-10 g of the homogenized food sample into a 50 mL polypropylene (PP) centrifuge tube.

• For dry samples, add a specified amount of LC-MS grade water to rehydrate.

• Spike the sample with isotopically labeled internal standards for 6:2 FTOH and 6:2 FTSA.

2. Extraction

• Add 10 mL of acetonitrile (B52724) (with 1% acetic acid, if required) to the centrifuge tube.

• Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

• Cap the tube tightly and vortex vigorously for 1-2 minutes.

• Centrifuge at ≥4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

• Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL PP tube containing the dSPE sorbents (e.g., 900 mg MgSO₄, 300 mg PSA, and 150 mg C18).

• Vortex for 1 minute.

• Centrifuge at ≥4000 rpm for 5 minutes.

4. Final Extract Preparation and Analysis

• Take an aliquot of the cleaned extract and filter through a 0.2 µm polypropylene syringe filter.

• If necessary, dilute the final extract with the initial mobile phase to improve peak shape.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for the refined QuEChERS method.

Caption: Troubleshooting logic for QuEChERS analysis of 6:2 FTOH/FTSA.

References

• 1. scispace.com [scispace.com]
• 2. A modified QuEChERS sample processing method for the determination of per- and polyfluoroalkyl substances (PFAS) in environmental biological matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. lcms.cz [lcms.cz]
• 5. medchemexpress.com [medchemexpress.com]
• 6. cornelsen.group [cornelsen.group]
• 7. mdpi.com [mdpi.com]
• 8. waters.com [waters.com]
• 9. agilent.com [agilent.com]

Technical Support Center: Quantification of 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing analytical interferences during the quantification of 2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTOH).

Troubleshooting Guides and FAQs

This section is designed to provide answers to common issues encountered during the analysis of 6:2 FTOH.

1. Sample Preparation and Extraction

• Question: I am seeing low recovery of 6:2 FTOH from my water samples. What are the possible causes and solutions?

• Answer: Low recovery of 6:2 FTOH from water samples can be attributed to several factors due to its volatility and potential for adsorption. Here are some common causes and troubleshooting steps:

  • Inappropriate Sample Storage: 6:2 FTOH is volatile, and improper storage can lead to losses. It is recommended to store aqueous samples frozen in sealed vials with aluminum foil-lined septa to minimize volatilization.[1]

  • Inefficient Extraction: The choice of extraction method and solvent is critical. While both acetonitrile (B52724) and methyl tert-butyl ether (MTBE) have been used for liquid-liquid extraction with recoveries between 70% and 120%, solid-phase extraction (SPE) is a more common and often more efficient method.[1]

  • SPE Cartridge Selection: The type of SPE sorbent can significantly impact recovery. Oasis HLB and WAX (Weak Anion Exchange) cartridges are commonly used for PFAS analysis. For volatile compounds like 6:2 FTOH, sorbents with a larger bed mass may improve retention.

  • Evaporation Losses: During solvent evaporation steps to concentrate the extract, significant losses of volatile compounds like 6:2 FTOH can occur. It is crucial to use a gentle stream of nitrogen and carefully monitor the process to avoid complete dryness. Some methods even suggest avoiding this step if possible, depending on the required detection limits.

  • Use of Internal Standards: Employing an isotopically labeled internal standard, such as 13C2-D2-6:2 FTOH, is crucial to correct for losses during sample preparation and analysis. The internal standard should be added to the sample before extraction.

• Question: What is the best extraction method for 6:2 FTOH in soil and sediment samples?

• Answer: For solid matrices like soil and sediment, solvent extraction is the primary method.

  • Solvent Choice: Methyl tert-butyl ether (MTBE) has been shown to be effective for extracting FTOHs from soil.[2] Methanol (B129727) is also a commonly used solvent for PFAS extraction from solid matrices.[3]

  • Extraction Technique: Sonication or mechanical shaking can be used to enhance extraction efficiency.

  • Cleanup: Soil and sediment extracts are often complex and require cleanup to remove interfering matrix components. This can be achieved using SPE cartridges (e.g., Oasis WAX, silica) or by treating the extract with adsorbents like ENVI-Carb.[4][5] A derivatization method followed by cleanup with WAX and silica (B1680970) cartridges has been shown to yield good recoveries (67-83%) for 6:2 FTOH in sediment.[4]

2. Chromatographic Analysis and Detection

• Question: Should I use Gas Chromatography (GC) or Liquid Chromatography (LC) for 6:2 FTOH analysis?

• Answer: Due to its volatility, Gas Chromatography-Mass Spectrometry (GC-MS) or GC-MS/MS is generally the preferred method for the analysis of 6:2 FTOH and other fluorotelomer alcohols.[6][7] While LC-MS/MS methods have been developed, they can suffer from lower sensitivity due to poor ionization of FTOHs in electrospray ionization (ESI) sources.[4][8] However, derivatization of 6:2 FTOH can significantly improve its sensitivity in LC-MS/MS analysis.[4]

• Question: I am observing significant signal suppression/enhancement (matrix effects) in my LC-MS/MS analysis of 6:2 FTOH. How can I mitigate this?

• Answer: Matrix effects are a common challenge in LC-MS/MS analysis of complex samples. Here are several strategies to address them:

  • Sample Cleanup: As mentioned earlier, a thorough cleanup of the sample extract is essential to remove co-eluting matrix components that can interfere with the ionization of 6:2 FTOH.

  • Isotopically Labeled Internal Standards: The use of a suitable isotopically labeled internal standard that co-elutes with the native analyte is the most effective way to compensate for matrix effects. The internal standard experiences similar ionization suppression or enhancement as the analyte, allowing for accurate quantification.

  • Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that is similar to the samples can help to mimic the matrix effects and improve the accuracy of quantification.

  • Derivatization: A study using dansyl chloride derivatization for 6:2 FTOH in sediment samples reported matrix effects of less than 15%, indicating that derivatization can significantly reduce signal suppression.[4]

  • Alternative Ionization Sources: Atmospheric pressure photoionization (APPI) has been shown to minimize matrix effects for FTOHs in biotic samples compared to ESI.[9]

• Question: Are there any known isobaric interferences for 6:2 FTOH?

• Answer: While specific isobaric interferences for 6:2 FTOH are not extensively documented in the provided search results, isobaric interferences are a known issue in PFAS analysis, especially with low-resolution mass spectrometers. High-resolution mass spectrometry (HRMS) can help to distinguish between the target analyte and potential interferences with the same nominal mass. For triple quadrupole instruments, careful selection of precursor and product ion transitions is crucial to minimize the risk of isobaric interferences. If an interference is suspected, using a secondary, confirmatory transition can provide additional confidence in the identification.

3. Contamination Control

• Question: I am detecting 6:2 FTOH in my method blanks. What are the likely sources of contamination?

• Answer: Background contamination is a significant challenge in PFAS analysis due to their widespread use. Common sources of contamination include:

  • Laboratory Equipment: Polytetrafluoroethylene (PTFE) components in analytical instruments (e.g., tubing, vials, septa) can be a major source of PFAS contamination. It is recommended to use PTFE-free alternatives where possible.

  • Solvents and Reagents: Ensure that all solvents and reagents are of high purity and have been tested for PFAS contamination.

  • Sample Containers: Use polypropylene (B1209903) or high-density polyethylene (B3416737) (HDPE) containers for sample collection and storage, as glass containers can sometimes adsorb PFAS.

  • Laboratory Environment: The laboratory air and dust can contain FTOHs, which can contaminate samples during preparation.[2] It is important to maintain a clean laboratory environment and to keep samples covered as much as possible.

Data Summary Tables

Table 1: Comparison of Extraction Methods for 6:2 FTOH in Water

Extraction Method	Solvent	Recovery (%)	Reference
Liquid-Liquid Extraction	Acetonitrile	70 - 120	[1]
Liquid-Liquid Extraction	Methyl tert-butyl ether (MTBE)	70 - 120	[1]
Stir Bar Sorptive Extraction	-	55 - 111	[10]

Table 2: Extraction and Cleanup of 6:2 FTOH in Soil and Sediment

Matrix	Extraction Solvent	Cleanup Method	Recovery (%)	Matrix Effect (%)	Reference
Soil	Methyl tert-butyl ether (MTBE)	-	Not specified	Not specified	[2]
Sediment	Acetonitrile	Dansylation, WAX and silica cartridges	81 ± 9.8	< 15	[4]
Soil	Methanol	ENVI-Carb	Not specified	Not specified	[5]

Detailed Experimental Protocols

Protocol 1: Extraction of 6:2 FTOH from Water using Solid-Phase Extraction (SPE)

• Sample Preparation:

  • To a 500 mL water sample, add an appropriate amount of isotopically labeled internal standard (e.g., 13C2-D2-6:2 FTOH).

  • Thoroughly mix the sample.

• SPE Cartridge Conditioning:

  • Condition an Oasis WAX SPE cartridge (e.g., 6 cc, 150 mg) by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing:

  • After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any unretained interfering compounds.

  • Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution:

  • Elute the retained analytes from the cartridge with 2 x 4 mL of methanol into a clean collection tube.

• Concentration:

  • Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. Avoid evaporating to complete dryness to prevent loss of the volatile 6:2 FTOH.

• Analysis:

  • Transfer the final extract to an autosampler vial for GC-MS/MS or LC-MS/MS analysis.

Protocol 2: GC-MS/MS Analysis of 6:2 FTOH

• Instrumentation:

  • Gas chromatograph coupled to a tandem mass spectrometer (GC-MS/MS) with a suitable autosampler.

• GC Conditions:

  • Column: Agilent DB-1701 (30 m x 0.25 mm x 0.15 µm) or equivalent.

  • Inlet: Splitless mode, 250 °C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp 1: 10 °C/min to 150 °C.

    • Ramp 2: 25 °C/min to 250 °C, hold for 5 minutes.

• MS/MS Conditions:

  • Ionization Mode: Positive Chemical Ionization (PCI) or Electron Ionization (EI). PCI is often preferred for FTOHs.

  • Collision Gas: Argon.

  • MRM Transitions:

    • 6:2 FTOH: Precursor ion > Product ion 1 (quantifier), Precursor ion > Product ion 2 (qualifier). Specific m/z values will depend on the ionization mode and instrument.

    • Isotopically Labeled 6:2 FTOH: Monitor the corresponding transitions for the internal standard.

• Quantification:

  • Generate a calibration curve using a series of standards containing known concentrations of 6:2 FTOH and a constant concentration of the internal standard.

  • Quantify the 6:2 FTOH concentration in the samples by comparing the analyte/internal standard peak area ratio to the calibration curve.

Visualizations

Caption: Workflow for the extraction of 6:2 FTOH from water samples.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Poly- and Perfluoroalkyl Substance (PFAS) Analysis in Environmental Matrices: An Overview of the Extraction and Chromatographic Detection Methods [mdpi.com]
• 4. ues.pku.edu.cn [ues.pku.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. waterboards.ca.gov [waterboards.ca.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 9. Analysis of fluorotelomer alcohols and perfluorinated sulfonamides in biotic samples by liquid chromatography-atmospheric pressure photoionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Toxicological Analysis: 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH) vs. Perfluorooctanoic Acid (PFOA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of 2H,2H,3H,3H-Perfluorooctanoic acid, more commonly known as 6:2 fluorotelomer alcohol (6:2 FTOH), and the legacy per-and polyfluoroalkyl substance (PFAS), perfluorooctanoic acid (PFOA). As industry shifts towards shorter-chain PFAS alternatives, a thorough understanding of their relative toxicities is crucial for informed risk assessment and the development of safer chemical entities. This document summarizes key toxicity data, details experimental methodologies, and visualizes metabolic pathways to facilitate a clear and objective comparison.

Quantitative Toxicity Data Summary

The following table summarizes key quantitative toxicity values for 6:2 FTOH and PFOA derived from rodent studies. These values provide a snapshot of the acute and subchronic toxicity profiles of each compound.

Toxicological Endpoint	2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH)	Perfluorooctanoic Acid (PFOA)
Acute Oral LD50 (Rat)	1750 mg/kg[1][2][3]	430-680 mg/kg[4]
Acute Dermal LD50 (Rat)	> 5000 mg/kg[1][2][3]	No data available
Subchronic Oral NOAEL (Rat)	5 mg/kg/day (90-day study)[2][3][5]	No direct subchronic NOAEL found in the provided results. However, various studies indicate liver, gastrointestinal, and thyroid effects upon repeated exposure.
Reproductive Toxicity NOAEL (Mouse)	>100 mg/kg/day[5]	Developmental effects have been reported in offspring of animals exposed to PFOA, often at doses causing maternal toxicity.[4]
Dermal Irritation (Rabbit)	Not an irritant[1][2]	Mild skin irritant[4]
Eye Irritation (Rabbit)	Not an irritant[1][2]	Mild eye irritant[4]

Key Experimental Protocols

The toxicological data presented above are derived from studies adhering to standardized testing guidelines. Below are summaries of the methodologies employed in key cited studies.

6:2 FTOH Acute and Subchronic Toxicity Studies

• Test Substance: 6:2 fluorotelomer alcohol (6:2 FTOH), 99.7% purity.[1]

• Animal Model: Crl:CD(SD) rats.[1][5]

• Acute Oral Toxicity (LD50): An up-and-down procedure was used, with doses of 175, 550, 1750, and 5000 mg/kg administered via oral gavage.[1]

• Acute Dermal Toxicity (LD50): A single dose of 5000 mg/kg was applied to the skin.[1]

• Subchronic Oral Toxicity (90-Day Study): 6:2 FTOH was administered daily by oral gavage to rats at doses of 0, 5, 25, 125, and 250 mg/kg/day.[2] The No-Observed-Adverse-Effect-Level (NOAEL) was determined based on hematology and liver effects.[2]

• Good Laboratory Practice (GLP): All studies were conducted under US EPA TSCA (40 CFR part 792) Good Laboratory Practice (GLP) Standards.[1]

PFOA Acute Toxicity Studies

• Animal Model: Rats and guinea pigs.[4]

• Acute Oral Toxicity (LD50): The oral LD50 in rats was determined to be in the range of 430-680 mg/kg.[4] Guinea pigs were found to be more sensitive, with an LD50 of approximately 200 mg/kg.[4]

• Irritation Studies: Mild skin and eye irritation were observed in rabbits.[4]

Metabolic Pathways and Biotransformation

A critical aspect in comparing the toxicity of 6:2 FTOH and PFOA is understanding their metabolic fate. 6:2 FTOH is a precursor that can be metabolized in biological systems. While it is considered a replacement for longer-chain PFAS like PFOA, it is important to note that 6:2 FTOH can metabolize into other perfluorinated compounds. The biotransformation of 6:2 FTOH is a multi-step process.

The following diagram illustrates the aerobic biotransformation pathway of 6:2 FTOH.

Caption: Aerobic biotransformation pathway of 6:2 FTOH.

Discussion and Conclusion

The available data indicates that 6:2 FTOH exhibits a lower acute oral toxicity in rats compared to PFOA, with a significantly higher LD50 value.[1][2][3][4] Furthermore, 6:2 FTOH was not found to be a skin or eye irritant in rabbits, in contrast to PFOA which is reported to be a mild irritant.[1][2][4]

However, the subchronic toxicity of 6:2 FTOH is notable, with a NOAEL of 5 mg/kg/day in a 90-day rat study based on liver and hematological effects.[2][3][5] While direct comparative subchronic data for PFOA was not found in the initial search, it is well-established that repeated exposure to PFOA leads to adverse effects on the liver, gastrointestinal tract, and thyroid.[4]

A crucial consideration is the metabolism of 6:2 FTOH. While it is a precursor to shorter-chain PFCAs like PFHxA, PFPeA, and PFBA, it is important to note that PFOA has been identified as a very minor metabolite, accounting for less than 1% of the administered dose of 6:2 FTOH in rats.[1] The primary and more persistent metabolites of 6:2 FTOH, such as 5:3 FTCA, also possess their own toxicological profiles that require consideration in a comprehensive risk assessment.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. Toxicological evaluation of 6:2 fluorotelomer alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. health.hawaii.gov [health.hawaii.gov]

Navigating the Analytical Landscape: A Comparative Guide to the Validation of Methods for 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH)

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of emerging contaminants like 2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTOH) is paramount. This guide provides an objective comparison of validated analytical methods for 6:2 FTOH, presenting supporting experimental data and detailed protocols to aid in method selection and implementation.

The analysis of 6:2 FTOH, a prominent member of the per- and polyfluoroalkyl substances (PFAS) family, presents unique challenges due to its volatility and potential for transformation into other persistent perfluorinated carboxylic acids (PFCAs).[1][2] Consequently, robust and validated analytical methods are crucial for accurate environmental monitoring, toxicological studies, and human exposure assessment. The two predominant techniques for the determination of 6:2 FTOH are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), often coupled with tandem mass spectrometry (MS/MS) for enhanced sensitivity and selectivity.[3][4]

Performance Comparison of Analytical Methods

The selection of an appropriate analytical method hinges on various factors, including the sample matrix, required detection limits, and available instrumentation. The following tables summarize key performance data from validated methods for the analysis of 6:2 FTOH.

Method	Instrument	Matrix	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-MS/MS-PCI	Gas Chromatography-Triple Quadrupole Tandem Mass Spectrometry with Positive Chemical Ionization	Groundwater, Surface Water, Saline Water	5 ng/L (LOD)	Not Specified	[5]
SBSE-TD-GC-MS	Stir Bar Sorptive Extraction with Thermal Desorption-Gas Chromatography-Mass Spectrometry	Water	2.16 ng/L - 16.7 ng/L (Method LOD)	55 - 111	[6]
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry	Aqueous Samples	~0.09 ng/mL (LOD)	70 - 120	[7][8]
LC-ESI-MS/MS with Derivatization	Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry with Dansyl Chloride Derivatization	Sediment	0.006 ng/g dw (LOD), 0.020 ng/g dw (LOQ)	67 ± 6.0 - 83 ± 9.4	[9]
TD-GC-MS/MS	Thermal Desorption-Gas Chromatography-Triple Quadrupole Tandem Mass Spectrometry	Air	0.07 – 0.09 ng/tube (Instrument Detection Limits)	Not Specified	[10]

Experimental Protocols

Detailed methodologies are critical for replicating and validating analytical results. Below are protocols for the key experiments cited.

GC-MS/MS-PCI for 6:2 FTOH in Water

This method is suitable for the sensitive determination of volatile FTOHs in various water matrices.[2][5]

Sample Preparation:

• Collect water samples in 40 mL volatile organic analysis (VOA) vials containing 2 mL of methanol (B129727) as a preservative.[1][2]

• Ensure vials are filled to achieve zero headspace to prevent volatilization losses.[1]

• Store samples appropriately and return them to the laboratory as soon as possible due to short holding times.[1]

Instrumentation:

• Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with a Positive Chemical Ionization (PCI) source.

GC-MS/MS Parameters:

• Specific column, temperature program, and MS/MS transitions should be optimized based on the instrument and manufacturer's recommendations.

LC-MS/MS for 6:2 FTOH in Aqueous Samples

This method offers an alternative approach, particularly when analyzing for a broader range of PFAS that includes less volatile compounds.[7][8]

Sample Extraction:

• Two primary extraction methods can be employed:

  • Acetonitrile Extraction: Details of this procedure would be outlined here.

  • Methyl tert-butyl ether (MTBE) Extraction: This method has shown recoveries between 70% and 120%.[7][8]

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer, typically with an electrospray ionization (ESI) source.

LC-MS/MS Parameters:

• Mobile phase and mass spectrometric conditions are optimized to facilitate the formation of deprotonated 6:2 FTOH molecules in the negative ion electrospray mode.[7]

LC-ESI-MS/MS with Dansyl Chloride Derivatization for 6:2 FTOH in Sediment

Derivatization can significantly enhance the sensitivity of LC-MS methods for FTOHs.[9]

Extraction and Cleanup:

• Extract 6:2 FTOH from sediment samples.

• Perform cleanup using Weak Anion Exchange (WAX) and silica (B1680970) cartridges.[9]

Derivatization:

• React the extracted analytes with dansyl chloride in acetonitrile, catalyzed by 4-(dimethylamino)-pyridine (DMAP).[9]

Instrumentation:

• Liquid Chromatograph coupled to an Electrospray Ionization Tandem Mass Spectrometer.

LC-MS/MS Parameters:

• Specific chromatographic and mass spectrometric conditions for the analysis of the dansylated derivatives would be detailed here.

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the key steps in the analytical workflows.

Caption: Workflow for GC-MS/MS analysis of 6:2 FTOH in water.

Caption: Workflow for LC-MS/MS analysis of 6:2 FTOH in aqueous samples.

Caption: Workflow for sensitive analysis of 6:2 FTOH in sediment via derivatization.

References

• 1. alsglobal.eu [alsglobal.eu]
• 2. alsglobal.com [alsglobal.com]
• 3. Recent developments in methods for analysis of perfluorinated persistent pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. store.astm.org [store.astm.org]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. "Green Analytical Methods For The Determination Of Perfluorocarboxylic " by Ahsan Habib [scholarworks.utep.edu]
• 7. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ues.pku.edu.cn [ues.pku.edu.cn]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of LC-MS and GC-MS Methods for 2H,2H,3H,3H-Perfluorooctanoic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methodologies for the quantitative analysis of 2H,2H,3H,3H-Perfluorooctanoic acid. This document is intended to assist researchers, scientists, and professionals in drug development in selecting the most appropriate analytical technique for their specific research needs by presenting a detailed comparison of experimental protocols and performance data.

Introduction

2H,2H,3H,3H-Perfluorooctanoic acid is a member of the broad class of per- and polyfluoroalkyl substances (PFAS), which are of significant interest due to their persistence and potential environmental and health impacts. Accurate and reliable quantification of these compounds is crucial for a wide range of scientific disciplines. Both LC-MS and GC-MS are powerful analytical techniques capable of detecting and quantifying such compounds. However, the optimal choice of method depends on various factors including the sample matrix, required sensitivity, and the specific isomers of interest.

LC-MS is often considered the technique of choice for the analysis of a wide array of PFAS, including polar compounds like perfluorocarboxylic acids (PFCAs), due to its high sensitivity and selectivity without the need for derivatization.[1][2] Conversely, GC-MS is a robust and cost-effective alternative that can provide excellent separation of isomers.[1][3] A significant consideration for GC-MS analysis of PFCAs is the necessity of a derivatization step to increase the volatility of these polar analytes.[1][4][5]

This guide presents a synthesis of experimental data from various studies on PFCAs and structurally similar compounds to provide a comparative overview of what can be expected when applying these techniques to 2H,2H,3H,3H-Perfluorooctanoic acid.

Experimental Protocols

Detailed methodologies for both LC-MS and GC-MS are outlined below. These protocols are based on established methods for the analysis of PFCAs and related fluorinated compounds.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

1. Sample Preparation (Solid Phase Extraction - SPE)

Solid-phase extraction is a common technique for the pre-concentration and purification of PFCAs from aqueous samples.[6][7]

• Cartridge Conditioning: A weak anion exchange (WAX) SPE cartridge (e.g., 200 mg, 3 mL) is conditioned sequentially with methanol (B129727) and deionized water.

• Sample Loading: The aqueous sample, spiked with an appropriate isotopically labeled internal standard, is loaded onto the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing: The cartridge is washed with a solution of 0.1 M formic acid in a methanol/water mixture to remove interferences.

• Elution: The target analyte is eluted with a small volume of 1% methanolic ammonium (B1175870) hydroxide.

• Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in methanol for LC-MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of gradient elution.

• Analytical Column: A C18 reversed-phase column (e.g., 2.1 mm x 150 mm, 3.5 µm particle size) is commonly used.

• Mobile Phase:

  • Mobile Phase A: 20 mM ammonium acetate (B1210297) in water.

  • Mobile Phase B: Acetonitrile or Methanol.

• Gradient Elution: A typical gradient starts with a high percentage of Mobile Phase A, which is gradually decreased while increasing the percentage of Mobile Phase B over the course of the run to elute the analyte.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode is used for detection.

• Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, using specific precursor-to-product ion transitions for the analyte and its internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Sample Preparation and Derivatization

GC-MS analysis of PFCAs requires a derivatization step to convert the non-volatile carboxylic acid into a more volatile derivative.[4][5]

• Extraction: The analyte is first extracted from the sample matrix using a suitable organic solvent. For aqueous samples, liquid-liquid extraction or SPE can be used.

• Derivatization: Several reagents can be used for derivatization:

  • Esterification: Reaction with an alcohol (e.g., isopropanol) in the presence of an acid catalyst (e.g., sulfuric acid) to form the corresponding ester.[4]

  • Amidation: Reaction with an amine (e.g., 2,4-difluoroaniline) in the presence of a coupling agent (e.g., N,N'-dicyclohexylcarbodiimide) to form an anilide derivative.[5]

  • Silylation: Reaction with a silylating agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS).[3]

  • Diazomethane (B1218177) Derivatization: Reaction with a diazomethane derivative like diphenyl diazomethane can rapidly produce the corresponding ester.[8]

• Cleanup: The derivatized sample is then cleaned up, typically by washing with water to remove excess reagents and byproducts. The organic layer is dried over anhydrous sodium sulfate.

2. GC-MS Analysis

• Gas Chromatograph: A gas chromatograph equipped with a suitable capillary column.

• Analytical Column: A mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane) is often used.

• Carrier Gas: Helium or hydrogen.

• Injection: A splitless or pulsed splitless injection is typically used to maximize sensitivity.

• Oven Temperature Program: The oven temperature is programmed to start at a low temperature and ramp up to a higher temperature to achieve separation of the derivatized analyte from other components.

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer operating in electron ionization (EI) or negative chemical ionization (NCI) mode.

• Detection: For quantitative analysis, selected ion monitoring (SIM) or multiple reaction monitoring (MRM) is used.

Performance Comparison

The following tables summarize the expected quantitative performance of LC-MS and GC-MS methods for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid, based on data reported for similar PFCAs.

Table 1: Comparison of Method Performance Parameters

Parameter	LC-MS/MS	GC-MS	References
Linearity (R²)	> 0.99	> 0.99	[7],[3]
Accuracy (% Recovery)	88 - 113%	83 - 130%	[7],[8]
Precision (% RSD)	< 15%	< 15%	[7],[8]
Limit of Detection (LOD)	Sub-ng/L to low ng/L	pg/mL to low µg/L	[7],[5][8]
Limit of Quantification (LOQ)	Low ng/L	µg/L range	[9],[10]

Table 2: Summary of Advantages and Disadvantages

Technique	Advantages	Disadvantages
LC-MS/MS	High sensitivity and selectivity.[1] No derivatization required.[1] Suitable for a wide range of polar compounds.	Potential for matrix effects.[6] Higher instrument cost.
GC-MS	Cost-effective and widely available.[3] Excellent separation of isomers.[1]	Derivatization step is mandatory, which can be time-consuming and introduce variability.[1][4][5] Potentially higher detection limits for some compounds.[1]

Signaling Pathways and Experimental Workflows

To visualize the logical flow of the analytical processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: General workflow for the cross-validation of LC-MS and GC-MS methods.

References

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 4. Cost-Effective Detection of Perfluoroalkyl Carboxylic Acids with Gas Chromatography: Optimization of Derivatization Approaches and Method Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. wwfeu.awsassets.panda.org [wwfeu.awsassets.panda.org]
• 7. agilent.com [agilent.com]
• 8. A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of high throughput LC/MS/MS method for analysis of perfluorooctanoic acid from serum, suitable for large-scale human biomonitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of 2H,2H,3H,3H-Perfluorooctanoic Acid and Other Fluorotelomer Carboxylic Acids

An Objective Guide for Researchers and Drug Development Professionals

Per- and polyfluoroalkyl substances (PFAS) are a vast class of synthetic chemicals utilized in numerous industrial and consumer products for their resistance to heat, water, and oil.[1][2] Within this group, fluorotelomer carboxylic acids (FTCAs) have emerged as significant subjects of research due to their role as intermediate degradation products of widely used fluorotelomer alcohols (FTOHs).[3][4] This guide provides a detailed comparison of 2H,2H,3H,3H-Perfluorooctanoic acid, also known as 5:3 fluorotelomer carboxylic acid (5:3 FTCA), with other key FTCAs. The focus is on their physicochemical properties, environmental fate, toxicological profiles, and the experimental methodologies used for their assessment.

2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) is a polyfluoroalkyl substance that has been identified as a contaminant in wastewater and a major metabolite in the biodegradation of long-chain fluorotelomer-based products.[5][6] Understanding its characteristics in comparison to other FTCAs is crucial for assessing the environmental impact and potential health risks associated with fluorotelomer-based products.

Physicochemical Properties

The structure of FTCAs is characterized by a perfluorinated "tail," a carboxylic acid "head," and a short, non-fluorinated alkyl segment in between.[7] These structural differences, particularly the length of the perfluorinated carbon chain, significantly influence their physical and chemical properties. As the fluorocarbon chain length increases, there is a corresponding decrease in aqueous solubility and volatility, and an increase in chemical stability and hydrophobicity.[3][4]

Property	2H,2H,3H,3H-Perfluoropentanoic acid (3:3 FTCA)	2H,2H,3H,3H-Perfluorohexanoic acid (4:3 FTCA)	2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA)	6:2 FTCA	8:2 FTCA	10:2 FTCA
CAS Number	376-13-6	356-02-5	914637-49-3[6]	53391-73-0	27905-45-9	27619-96-1
Synonyms	3:3 FTCA	4:3 FTCA	5:3 FTCA[6]	C6F13CH2COOH	C8F17CH2COOH	C10F21CH2COOH
Molecular Formula	C₅H₅F₅O₂	C₆H₅F₇O₂	C₈H₅F₁₁O₂[6]	C₈H₃F₁₃O₂	C₁₀H₃F₁₇O₂	C₁₂H₃F₂₁O₂
Molecular Weight	216.08 g/mol	266.07 g/mol	342.1 g/mol [6]	378.09 g/mol	478.10 g/mol	578.11 g/mol
Structure	CF₃(CF₂)₂CH₂CH₂COOH	CF₃(CF₂)₃CH₂CH₂COOH	CF₃(CF₂)₄CH₂CH₂COOH	CF₃(CF₂)₅CH₂COOH	CF₃(CF₂)₇CH₂COOH	CF₃(CF₂)₉CH₂COOH

Environmental Fate and Biodegradation

FTCAs are not typically manufactured intentionally but are formed during the environmental and biological degradation of fluorotelomer alcohols (FTOHs).[3][4][8] FTOHs are released into the environment and can undergo atmospheric oxidation, leading to the formation of FTCAs and their unsaturated counterparts, fluorotelomer unsaturated carboxylic acids (FTUCAs).[3][4][8] These acids are more water-soluble than their parent FTOHs, facilitating their deposition into surface waters.[3][4]

The biodegradation pathways of FTCAs can be complex and vary significantly depending on their structure. For instance, 6:2 FTCA can biodegrade to form shorter-chain perfluoroalkyl carboxylic acids (PFCAs) like perfluorohexanoic acid (PFHxA), perfluoropentanoic acid (PFPeA), and perfluorobutanoic acid (PFBA).[9] In contrast, 5:3 FTCA undergoes biotransformation through novel "one-carbon removal pathways" to produce 4:3 acid and 3:3 acid, as well as PFPeA and PFBA.[10] Longer-chain FTCAs, such as 7:3 FTCA and 8:2 FTCA, are known precursors to the highly persistent and regulated perfluorooctanoic acid (PFOA).[1]

The biotransformation of 5:3 FTCA is particularly noteworthy. Studies have shown that it does not follow the typical α- or β-oxidation pathways because it is not activated by acyl CoEnzyme A (CoA) synthetase.[10] Instead, it is directly converted to shorter-chain FTCAs.[10]

General degradation pathway of FTOHs to FTCAs and PFCAs.

Biotransformation pathways of 5:3 FTCA.

Toxicological Profile

A critical finding in the study of FTCAs is that they are generally more toxic than their corresponding PFCAs, with toxicity thresholds up to 10,000 times lower in some cases.[3][4][7] This highlights the importance of evaluating the toxicity of these intermediate compounds rather than focusing solely on the terminal degradation products.

The toxicity of FTCAs tends to increase with the length of the fluorocarbon chain.[3][4] Saturated FTCAs are also typically more toxic than their unsaturated (FTUCA) counterparts.[4] For example, in studies with the freshwater microcrustacean Daphnia magna, the 10:2 FTCA was found to be the most toxic of the tested FTCAs.[3][4]

Recent studies have also focused on the bioaccumulation potential of FTCA metabolites. The 5:3 acid, a breakdown product of 6:2 FTOH, has been shown to be eliminated from the body slowly, suggesting it could serve as a biomarker for long-term exposure to its parent compound.[11] Pharmacokinetic analyses indicate that the time to reach a steady state for 5:3 acid in plasma and tissues can be close to a year in rats, underscoring its biopersistence.[12]

Compound	Organism	Endpoint	EC50 (mg/L)	EC50 (µmol/L)
4:2 FTCA	Daphnia magna	Immobility	36	135
Chironomus tentans	Growth	>110	>413
Lemna gibba	Growth (Dry Wt.)	6.6	24.8
6:2 FTCA	Daphnia magna	Immobility	10	26
Chironomus tentans	Growth	63	167
Lemna gibba	Growth (Dry Wt.)	1.1	2.9
8:2 FTCA	Daphnia magna	Immobility	0.28	0.59
Chironomus tentans	Growth	1.4	2.9
Lemna gibba	Growth (Dry Wt.)	1.4	2.9
10:2 FTCA	Daphnia magna	Immobility	0.025	0.04
Chironomus tentans	Growth	0.76	1.3
Lemna gibba	Growth (Dry Wt.)	1.9	3.3
(Data sourced from Phillips et al., 2007)[4][7]

Experimental Protocols

Accurate assessment of FTCAs requires robust and standardized experimental methods. Below are outlines for a common ecotoxicology assay and a standard analytical procedure for PFAS.

Acute Immobilization Test with Daphnia magna (OECD 202)

This test determines the acute toxicity of a substance by observing the immobilization of Daphnia magna over a 48-hour exposure period.

• Test Organism: Daphnia magna, less than 24 hours old at the start of the test.

• Test Substance Preparation: A series of concentrations of the FTCA are prepared in a suitable medium. A control group with no test substance is also included.

• Exposure: At least 20 daphnids, divided into at least four replicates of five, are exposed to each test concentration and the control.

• Test Conditions: The test is conducted at 20 ± 2°C with a 16-hour light/8-hour dark photoperiod. The daphnids are not fed during the test.

• Observations: The number of immobile daphnids in each replicate is recorded at 24 and 48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: The 48-hour EC50 (the concentration that causes immobilization in 50% of the daphnids) is calculated using appropriate statistical methods, such as probit analysis.

Analysis of FTCAs in Water by LC/MS/MS (Based on EPA Methods 537.1 & 533)

Liquid chromatography coupled with tandem mass spectrometry (LC/MS/MS) is the standard method for quantifying PFAS, including FTCAs, in environmental samples.

• Sample Collection: Collect water samples in polypropylene (B1209903) or high-density polyethylene (B3416737) (HDPE) containers that have been verified to be PFAS-free.[13] Preserve the sample as required by the specific method.

• Sample Preparation (Solid Phase Extraction - SPE):

  • A measured volume of the water sample is passed through an SPE cartridge containing a sorbent that retains the FTCAs.

  • Interfering substances are washed from the cartridge.

  • The retained FTCAs are eluted from the cartridge with a small volume of an organic solvent (e.g., methanol).

• Concentration: The eluate is concentrated to a final volume, often using a gentle stream of nitrogen, to increase the sensitivity of the analysis.[14]

• LC/MS/MS Analysis:

  • An aliquot of the concentrated extract is injected into the LC/MS/MS system.

  • The FTCAs are separated on a C18 reversed-phase column.[15]

  • The separated compounds are ionized (typically using negative electrospray ionization) and detected by the mass spectrometer.[15] Quantification is achieved using isotope-dilution calibration.[15]

• Quality Control: Field blanks, laboratory blanks, and matrix spikes are analyzed alongside the samples to ensure data quality and check for contamination.[13]

Experimental workflow for PFAS analysis in water samples.

Conclusion

The comparison between 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA) and other fluorotelomer carboxylic acids reveals significant differences in their environmental behavior and toxicity. Key takeaways include:

• Toxicity: FTCAs are demonstrably more toxic to aquatic organisms than their corresponding PFCAs, with toxicity generally increasing with fluorocarbon chain length.[3][4][7]

• Biodegradation: The biodegradation pathways of FTCAs are distinct. 5:3 FTCA degrades via "one-carbon removal," while other FTCAs like 6:2 and 7:3 can lead to the formation of persistent PFCAs such as PFHxA and PFOA.[1][9][10]

• Bioaccumulation: Metabolites like 5:3 FTCA show potential for biopersistence, indicating that exposure to parent compounds like 6:2 FTOH could lead to long-term internal exposure to these breakdown products.[11][12]

For researchers, scientists, and drug development professionals, this guide underscores the necessity of considering the entire life cycle of fluorinated compounds, including the formation and impact of intermediate degradation products like FTCAs. The higher toxicity and unique degradation pathways of these substances demand their inclusion in risk assessments and environmental monitoring programs to fully understand the implications of using fluorotelomer-based materials.

References

• 1. scholars.unh.edu [scholars.unh.edu]
• 2. "Fluorotelomer Carboxylic Acid Degradation: Implications for Septic Sys" by Alexis Marie Eaton [scholars.unh.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. vliz.be [vliz.be]
• 5. Photodegradation of fluorotelomer carboxylic 5:3 acid and perfluorooctanoic acid using zinc oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchwith.njit.edu [researchwith.njit.edu]
• 10. 5:3 Polyfluorinated acid aerobic biotransformation in activated sludge via novel "one-carbon removal pathways" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. FDA studies show short-chain PFAS toxicity, metabolite bioaccumulation | Food Packaging Forum [foodpackagingforum.org]
• 12. Characterizing biopersistence potential of the metabolite 5:3 fluorotelomer carboxylic acid after repeated oral exposure to the 6:2 fluorotelomer alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pfas-1.itrcweb.org [pfas-1.itrcweb.org]
• 14. organomation.com [organomation.com]
• 15. Investigation of Combined Toxic Metals, PFAS, Volatile Organic Compounds, and Essential Elements in Chronic Kidney Disease [mdpi.com]

Inter-laboratory study for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid

An essential component of ensuring the reliability and comparability of analytical data for emerging contaminants is the participation in inter-laboratory studies. This guide provides a comparative overview of analytical methodologies for 2H,2H,3H,3H-Perfluorooctanoic acid (5:3 FTCA), a member of the broad class of per- and polyfluoroalkyl substances (PFAS). The following sections present a synthesis of performance data from a hypothetical inter-laboratory study, detailed experimental protocols based on common industry practices, and visualizations of the analytical workflow.

Inter-Laboratory Performance Comparison

The following table summarizes the performance of three distinct analytical methods for the quantification of 5:3 FTCA in a standardized water sample. These results are representative of what might be expected in a round-robin or inter-laboratory comparison study.

Parameter	Method A: Direct Injection-LC-MS/MS	Method B: SPE-LC-MS/MS	Method C: LLE-GC-MS
Limit of Quantification (LOQ)	5 ng/L	0.5 ng/L	10 ng/L
Recovery (%)	95 ± 5	88 ± 8	75 ± 12
Precision (RSD %)	8	10	15
Matrix Effects	High	Low	Medium
Analysis Time per Sample	10 min	30 min	45 min
Cost per Sample	Low	Medium	High

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below. These protocols are based on established analytical techniques for PFAS compounds.[1][2]

Method A: Direct Injection-Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is a rapid screening approach suitable for samples with relatively high concentrations of the analyte.

• Sample Preparation: Water samples are centrifuged to remove particulate matter. An aliquot of the supernatant is then transferred to an autosampler vial.

• Internal Standard: A solution of a stable isotope-labeled analog of 5:3 FTCA (e.g., ¹³C₄-5:3 FTCA) is added to the sample vial to correct for instrumental variability.

• LC Separation: The sample is injected into a liquid chromatograph equipped with a C18 reversed-phase column. A gradient elution program with water and methanol (B129727) (both containing a small percentage of formic acid) is used to separate the analyte from other matrix components.

• MS/MS Detection: The eluent from the LC is introduced into a tandem mass spectrometer operating in negative ion electrospray ionization (ESI) mode. Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition of the precursor ion to a specific product ion for both the native analyte and the internal standard.

Method B: Solid-Phase Extraction (SPE)-LC-MS/MS

This method offers improved sensitivity and reduced matrix effects compared to direct injection, making it suitable for trace-level analysis.[2]

• Sample Preparation: A known volume of the water sample is passed through a solid-phase extraction cartridge containing a polymeric sorbent.

• Analyte Elution: The cartridge is washed to remove interferences, and then the 5:3 FTCA is eluted with a small volume of an organic solvent, such as methanol.

• Concentration: The eluate is evaporated to near dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase.

• Internal Standard and Analysis: An internal standard is added, and the sample is analyzed by LC-MS/MS as described in Method A.

Method C: Liquid-Liquid Extraction (LLE)-Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a more traditional approach that requires derivatization of the analyte.

• Extraction: The water sample is acidified, and the 5:3 FTCA is extracted into an organic solvent like methyl tert-butyl ether (MTBE) through vigorous shaking.

• Derivatization: The carboxylic acid functional group of 5:3 FTCA is converted to a more volatile ester (e.g., a methyl ester) by reaction with a derivatizing agent such as diazomethane (B1218177) or a certified methylating agent. This step is crucial for GC analysis.[3]

• GC Separation: The derivatized extract is injected into a gas chromatograph equipped with a capillary column suitable for separating fluorinated compounds.

• MS Detection: The separated compounds are detected by a mass spectrometer, typically operating in electron ionization (EI) mode. Quantification is based on the abundance of characteristic ions in the mass spectrum of the derivatized analyte.

Visualized Workflows

The following diagrams illustrate the logical flow of the analytical processes described.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of an analytical method for emerging contaminants including the pharmaceuticals recently selected as key performance indicators of the quaternary treatment of urban wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. redalyc.org [redalyc.org]

A Researcher's Guide to Certified Reference Materials for 2H,2H,3H,3H-Perfluorooctanoic Acid

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. Certified reference materials (CRMs) are crucial for ensuring the quality and validity of these measurements. This guide provides a comparative overview of commercially available CRMs for 2H,2H,3H,3H-Perfluorooctanoic acid (CAS No. 914637-49-3), a significant member of the per- and polyfluoroalkyl substances (PFAS) family. This document outlines product specifications from various suppliers and presents a general experimental protocol for its quantification.

Comparison of Certified Reference Materials

Sourcing a suitable CRM is the first step in achieving accurate analytical results. The following table summarizes the specifications of 2H,2H,3H,3H-Perfluorooctanoic acid CRMs from several reputable suppliers.

Supplier	Product Name/ID	CAS No.	Format	Purity	Additional Information
CWS ABROAD (Dr. Ehrenstorfer)	DRE-C15987147	914637-49-3	Neat Solid	Not Specified	Part of their portfolio of reference standards for environmental and food analysis.[1]
Cayman Chemical	2H,2H,3H,3H-Perfluorooctanoic Acid	914637-49-3	Solid	≥90%	Also known as 5:3 Fluorotelomer Carboxylic Acid (5:3 FTCA).[2]
AccuStandard	PFOA-022S	914637-49-3	100 µg/mL in Methanol (B129727)	Not Specified	Certified Reference Standard.
Analytical Standard Solutions (A2S)	PA34	914637-49-3	Solid or 100µg/ml in Methanol	Not Specified	Available in various quantities.
MedChemExpress	HY-W081085	914637-49-3	White to off-white (Solid)	99.83% (by GC)	Certificate of Analysis available.[3]
Sunway Pharm Ltd	CB75896	914637-49-3	Not Specified	Not Specified	Also known as 4,4,5,5,6,6,7,7,8,8,8-Undecafluorooctanoic acid.

Experimental Protocol: Quantification by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a widely adopted and highly sensitive method for the analysis of PFAS, including 2H,2H,3H,3H-Perfluorooctanoic acid.[4][5] A CRM is essential for the preparation of calibration standards and quality control samples to ensure the accuracy of the quantification.

1. Standard Preparation:

• Primary Stock Solution: Accurately weigh the solid CRM and dissolve it in a known volume of methanol to prepare a primary stock solution (e.g., 1 mg/mL). If using a CRM solution, this can be used directly or diluted as needed.

• Working Standard Solutions: Serially dilute the primary stock solution with methanol or a suitable solvent to prepare a series of working standard solutions at different concentrations. These will be used to construct the calibration curve.

• Internal Standard: To account for matrix effects and variations in instrument response, a stable isotope-labeled internal standard, such as ¹³C-labeled PFOA, is highly recommended.[6] A known amount of the internal standard should be added to all samples, calibration standards, and quality control samples.

2. Sample Preparation (e.g., for Water Samples):

• Solid-Phase Extraction (SPE): For complex matrices like environmental water or biological fluids, SPE is a common technique for sample cleanup and concentration.

• Extraction: Pass a known volume of the sample through an appropriate SPE cartridge (e.g., weak anion exchange).

• Washing: Wash the cartridge with a solvent (e.g., water) to remove interferences.

• Elution: Elute the analyte of interest using a suitable solvent (e.g., methanol or a mixture of methanol and ammonium (B1175870) hydroxide).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used for the separation of PFAS.[4]

  • Mobile Phase: A gradient elution with a mixture of water (often with a buffer like ammonium acetate) and an organic solvent like methanol or acetonitrile (B52724) is commonly employed.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is the standard for detecting perfluorinated carboxylic acids.

  • Detection: Use multiple reaction monitoring (MRM) for sensitive and selective quantification. The precursor ion (deprotonated molecule [M-H]⁻) and a specific product ion are monitored.

4. Data Analysis:

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Quantification: Determine the concentration of 2H,2H,3H,3H-Perfluorooctanoic acid in the samples by interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for the analysis of 2H,2H,3H,3H-Perfluorooctanoic acid using a certified reference material.

Caption: Experimental workflow for quantification using a CRM.

Caption: The role of CRMs in ensuring analytical data quality.

References

• 1. cwsabroad.com [cwsabroad.com]
• 2. caymanchem.com [caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. redalyc.org [redalyc.org]
• 5. Method of Detecting Perfluorooctanoic Acid | Encyclopedia MDPI [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of the Toxicokinetics of 6:2 Fluorotelomer Alcohol and Long-Chain Perfluoroalkyl Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicokinetic profiles of 2H,2H,3H,3H-perfluorooctanoic acid (6:2 FTOH) and long-chain perfluoroalkyl carboxylic acids (PFCAs). The information presented is supported by experimental data to aid in understanding the absorption, distribution, metabolism, and excretion (ADME) of these distinct classes of per- and polyfluoroalkyl substances (PFAS).

Executive Summary

The toxicokinetic behaviors of 6:2 FTOH and long-chain PFCAs differ significantly, primarily due to their distinct chemical structures. 6:2 FTOH is a precursor compound that undergoes rapid metabolism to form various metabolites, including both polyfluorinated and perfluorinated carboxylic acids. In contrast, long-chain PFCAs are generally resistant to metabolism and exhibit prolonged retention in the body, with their elimination rates decreasing as the carbon chain length increases. These differences have critical implications for their bioaccumulation potential and toxicological profiles.

Comparative Toxicokinetic Data

The following tables summarize key quantitative data from various toxicokinetic studies, offering a side-by-side comparison of 6:2 FTOH and long-chain PFCAs.

Table 1: Elimination Half-Lives of 6:2 FTOH Metabolites and Long-Chain PFCAs

Compound	Species	Sex	Half-Life	Citation
6:2 FTOH Metabolites
Perfluorohexanoic acid (PFHxA)	Rat	-	1.3–15.4 hours	[1]
Perfluoroheptanoic acid (PFHpA)	Rat	-	1.3–15.4 hours	[1]
5:3 Fluorotelomer Acid	Rat	-	1.3–15.4 hours	[1]
Perfluorobutanoic acid (PFBA)	Rat	-	1.3–15.4 hours	[1]
PFHxA	Human	-	32 days	[2]
PFHpA	Human	-	70 days	[2]
5:3 Acid	Human	-	43 days	[2]
Long-Chain PFCAs
Perfluoroheptanoic acid (PFHA)	Rat	Male	0.10 days	[3]
Female	0.05 days	[3]
Perfluorooctanoic acid (PFOA)	Rat	Male	5.63 days	[3]
Female	0.08 days	[3]
Perfluorononanoic acid (PFNA)	Rat	Male	29.5 days	[3]
Female	2.44 days	[3]
Perfluorodecanoic acid (PFDA)	Rat	Male	39.9 days	[3]
Female	58.6 days	[3]

Table 2: Clearance of Long-Chain PFCAs in Mice and Humans

Compound	Species	Clearance Route	Trend with Increasing Chain Length	Citation
PFCAs (C6-C14)	Mouse	Urinary	Decreases	[4]
Fecal	Increases	[4]
PFCAs (C6-C14)	Human	Urinary	Decreases	[4]
Biliary	Increases	[4]

Metabolic Pathways and Experimental Workflows

Metabolism of 6:2 FTOH

6:2 FTOH is extensively metabolized in mammals, a key feature distinguishing it from the biopersistent long-chain PFCAs.[5] The metabolic process involves a series of enzymatic reactions that transform the parent alcohol into various transient and stable metabolites. A simplified representation of this pathway is illustrated below.

Caption: Metabolic pathway of 6:2 FTOH.

Typical Experimental Workflow for Toxicokinetic Studies

The data presented in this guide are derived from in vivo and in vitro studies employing standardized methodologies. A generalized workflow for these experiments is depicted below.

Caption: A typical workflow for an in vivo toxicokinetics study.

Detailed Experimental Protocols

In Vivo Toxicokinetic Studies of 6:2 FTOH in Rats

• Animal Model: Male and female Sprague-Dawley or CD-1 mice are commonly used.[6]

• Test Substance Administration: 6:2 FTOH is typically administered via oral gavage as a suspension in a vehicle like 0.5% aqueous methylcellulose (B11928114) with 0.1% Tween-80.[6] Inhalation exposure studies have also been conducted.[1] Dosing can be a single administration or repeated over a period (e.g., 90 days).[5]

• Sample Collection: Blood samples are collected at various time points post-dosing to determine plasma concentrations of 6:2 FTOH and its metabolites.[7] Tissues such as the liver, kidneys, and fat are collected at the termination of the study for distribution analysis.[7] Urine and feces are collected to assess excretion pathways.

• Analytical Methods: Concentrations of 6:2 FTOH and its metabolites in biological matrices are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[7][8]

In Vivo Toxicokinetic Studies of Long-Chain PFCAs in Mice

• Animal Model: Mice are frequently used to study the toxicokinetics of a range of PFCAs (e.g., C6 to C14).[4]

• Test Substance Administration: PFCAs are administered either intravenously or via oral gavage.[9]

• Sample Collection: Serum concentrations are monitored over a 24-hour period after administration.[9] Tissues are collected to evaluate distribution, and urine and feces are collected to determine elimination routes.[9]

• Pharmacokinetic Analysis: A two-compartment model is often applied to the serum concentration-time data to calculate key toxicokinetic parameters.[4]

Conclusion

The toxicokinetics of 6:2 FTOH and long-chain PFCAs are markedly different. 6:2 FTOH is readily metabolized to a suite of polyfluorinated and perfluorinated acids, which are then eliminated from the body. In contrast, long-chain PFCAs are resistant to metabolic breakdown and are eliminated much more slowly, with their persistence generally increasing with the length of their carbon chain. Understanding these fundamental toxicokinetic differences is essential for accurately assessing the potential for bioaccumulation and the associated health risks of these compounds. This comparative guide provides researchers, scientists, and drug development professionals with a concise overview of the current state of knowledge, supported by key experimental data and methodologies.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhalation and oral toxicokinetics of 6:2 FTOH and its metabolites in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the toxicokinetics between perfluorocarboxylic acids with different carbon chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toxicokinetics of perfluoroalkyl carboxylic acids with different carbon chain lengths in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Oral repeated-dose systemic and reproductive toxicity of 6:2 fluorotelomer alcohol in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. toxicology.org [toxicology.org]
• 8. www2.mst.dk [www2.mst.dk]
• 9. Toxicokinetics of perfluoroalkyl carboxylic acids with different carbon chain lengths in mice and humans [jstage.jst.go.jp]

Performance Showdown: Selecting the Optimal SPE Sorbent for 6:2 Fluorotelomer Octanoic Acid Analysis

A comprehensive guide for researchers navigating the extraction of 2H,2H,3H,3H-Perfluorooctanoic Acid (6:2 FTOH), a prominent member of the per- and polyfluoroalkyl substances (PFAS) family. This guide provides a comparative analysis of various Solid-Phase Extraction (SPE) sorbents, supported by experimental data to aid in method development and optimization.

The accurate quantification of 6:2 FTOH in environmental and biological matrices is critical for understanding its fate, transport, and toxicological impact. Solid-Phase Extraction is a cornerstone of sample preparation for these analyses, yet the selection of the appropriate sorbent material is paramount for achieving reliable and reproducible results. This guide delves into the performance of different SPE sorbents, offering a clear comparison based on recovery rates, reproducibility, and matrix effects.

Comparative Performance of SPE Sorbents for 6:2 FTOH Extraction

The choice of SPE sorbent significantly impacts the analytical performance for 6:2 FTOH. The following table summarizes quantitative data from various studies, highlighting the recovery and, where available, the relative standard deviation (RSD) and matrix effects observed with different sorbent types in various matrices.

SPE Sorbent Type	Matrix	Recovery (%)	RSD (%)	Matrix Effect (%)	Elution Solvent	Analytical Method
Weak Anion Exchange (WAX) & Silica (B1680970)	Sediment	81	9.8	<15 (Signal Suppression/Enhancement)	Not Specified	LC-ESI-MS
ENVI-18	Aqueous Solution	Not Quantified	Not Specified	Not Specified	Methylene (B1212753) Chloride or Methanol (B129727)	GC-MS
Bond Elut LMS	Aqueous Solution	Not Quantified	Not Specified	Not Specified	Methylene Chloride or Methanol	GC-MS
Oasis HLB / Strata™-X	Seawater	Optimized for general PFAS, specific data for 6:2 FTOH not provided.	Not Specified	Not Specified	Methanol	Not Specified
C18	Activated Sludge	Lower capturing efficiency noted, but specific recovery not provided.	Not Specified	Not Specified	Not Specified	Not Specified
Weak Anion Exchange (WAX)	Wastewater	Used for general PFAS analysis, specific data for 6:2 FTOH not detailed.	Not Specified	Matrix effects noted as a challenge.	Not Specified	UHPLC-Orbital trap MS
Dual-Phase WAX/Carbon S	Reagent Water	Performance comparable to other commercial dual-phase cartridges for general PFAS.	Not Specified	Not Specified	Not Specified	Automated SPE

Note: The performance of SPE sorbents can be highly matrix-dependent. The data presented is a synthesis from multiple sources and direct comparison should be made with caution.

Experimental Protocols: A Step-by-Step Overview

Detailed methodologies are crucial for replicating and adapting extraction procedures. Below are generalized experimental protocols for SPE of 6:2 FTOH based on commonly used sorbents.

Weak Anion Exchange (WAX) and Silica Cartridge Cleanup (for Sediment Samples)

This protocol is adapted from a method for analyzing fluorotelomer alcohols in sediment.[1]

• Sample Preparation: Sediment samples are extracted with an appropriate solvent (e.g., acetonitrile).

• Derivatization: The extract is subjected to a derivatization reaction with dansyl chloride to improve detection by LC-ESI-MS.

• SPE Cleanup:

  • Conditioning: The WAX and silica cartridges are conditioned according to the manufacturer's instructions.

  • Loading: The derivatized extract, diluted in hexane, is loaded onto the silica cartridge.

  • Washing: The cartridge is washed to remove interferences.

  • Elution: The target analytes are eluted from the cartridge. The specifics of the elution solvent for the WAX and silica combination were not detailed in the source material.

Reversed-Phase (ENVI-18) SPE (for Aqueous Samples)

This protocol is based on a method for concentrating 6:2 FTOH from aqueous solutions.[2]

• Cartridge Conditioning:

  • Rinse the ENVI-18 or Bond Elut LMS cartridge (500mg, 3-6mL) with 3 mL of methanol.

  • Equilibrate the cartridge with 3 mL of reagent-grade water.

• Sample Loading:

  • Load the aqueous sample containing 6:2 FTOH onto the conditioned cartridge at a flow rate of approximately 1 mL/min.

• Elution:

  • Elute the retained 6:2 FTOH from the cartridge with a suitable organic solvent such as methylene chloride or methanol. For GC-MS analysis, ethyl acetate (B1210297) has also been used as an elution solvent that can be directly injected.[2]

• Post-Elution (if necessary):

  • If the elution solvent is not compatible with the analytical instrument (e.g., methanol with GC-MS), the solvent can be evaporated using a nitrogen dryer.

  • Reconstitute the dried extract in a compatible solvent (e.g., methylene chloride).

Experimental Workflow for SPE of 6:2 FTOH

The following diagram illustrates a typical workflow for the Solid-Phase Extraction of 6:2 FTOH from a liquid sample, followed by instrumental analysis.

Caption: A generalized workflow for the Solid-Phase Extraction of 6:2 FTOH.

Concluding Remarks for the Researcher

The selection of an appropriate SPE sorbent is a critical decision in the analytical workflow for 6:2 FTOH. Weak Anion Exchange (WAX) sorbents, often in combination with other materials like graphitized carbon black (GCB) or silica, are frequently employed for PFAS analysis due to their ability to retain anionic species.[3][4][5] For the more neutral 6:2 FTOH, reversed-phase sorbents like C18 or polymeric sorbents (e.g., Oasis HLB) also demonstrate utility.[6][7]

Researchers must consider the specific sample matrix, as matrix effects can significantly impact recovery and data quality.[1][8] The development and validation of methods using isotopically labeled internal standards are crucial for compensating for these effects and ensuring accurate quantification.[4] This guide serves as a foundational resource to inform the initial stages of SPE method development for 6:2 FTOH, encouraging a data-driven approach to sorbent selection.

References

• 1. ues.pku.edu.cn [ues.pku.edu.cn]
• 2. digital.wpi.edu [digital.wpi.edu]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. biospechrom.com [biospechrom.com]
• 6. researchgate.net [researchgate.net]
• 7. Retention performance of three widely used SPE sorbents for the extraction of perfluoroalkyl substances from seawater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Alternative analytical techniques for 2H,2H,3H,3H-Perfluorooctanoic acid detection

For researchers, scientists, and drug development professionals, the accurate detection and quantification of 2H,2H,3H,3H-Perfluorooctanoic acid (6:2 FTOH), a prominent member of the per- and polyfluoroalkyl substances (PFAS) family, is of paramount importance. This guide provides a comprehensive comparison of alternative analytical techniques, offering insights into their principles, performance, and experimental protocols to aid in the selection of the most suitable method for specific research needs.

The pervasive nature of PFAS in the environment and their potential adverse health effects necessitate robust and sensitive analytical methods. While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted technique, a range of alternative and complementary methods offer distinct advantages in terms of volatility, selectivity, and on-site applicability. This guide delves into a comparative analysis of key techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Supercritical Fluid Chromatography (SFC), Ion Mobility Spectrometry (IMS), and Electrochemical Sensors.

Performance Comparison of Analytical Techniques

The selection of an appropriate analytical technique hinges on various factors, including the sample matrix, required sensitivity, and the specific research question. The following table summarizes the key quantitative performance metrics for the detection of 6:2 FTOH and related compounds using different analytical platforms.

Analytical Technique	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Matrix	Reference
LC-MS/MS	6:2 FTOH	~0.09 ng/mL	-	Aqueous	[1][2]
6:2 FTOH (with derivatization)	0.015 µg/L	0.017-0.060 ng/g dw	Sediment	[3]
GC-MS/MS	6:2 FTOH	5 ng/L	-	Water	[4][5][6]
6:2 FTOH	0.1 - 1.4 ng/L	0.35 - 4.5 ng/L	River water, groundwater, leachate	[7]
6:2 FTOH	Low pg range	-	Environmental Samples	[8]
SFC-MS/MS	34 PFAS (including FTOHs)	-	-	Food matrices, human milk	[8]
Electrochemical Sensors (MIP-based)	PFOS	3.4 pM	-	River Water	[9]

Note: The reported LOD and LOQ values can vary significantly based on the specific instrumentation, experimental conditions, and sample matrix. The data presented here is for comparative purposes and is extracted from various scientific publications.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible results. Below are outlines of typical methodologies for the key analytical techniques discussed.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the analysis of a wide range of PFAS, including 6:2 FTOH.

• Sample Preparation:

  • Water Samples: Direct injection or solid-phase extraction (SPE) for pre-concentration.

  • Solid Samples (e.g., sediment, tissue): Solvent extraction (e.g., with acetonitrile (B52724) or methyl tert-butyl ether), followed by cleanup steps using SPE cartridges (e.g., WAX and silica).[3]

  • Derivatization (Optional but can improve sensitivity): For FTOHs, derivatization with reagents like dansyl chloride can significantly lower detection limits.[3]

• Chromatographic Separation:

  • Column: C18 reversed-phase columns are commonly used.

  • Mobile Phase: A gradient of methanol (B129727) or acetonitrile and water, often with additives like ammonium (B1175870) acetate (B1210297). For FTOHs, omitting ammonium acetate can prevent adduct formation.[2]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typical.

  • Analysis: Multiple Reaction Monitoring (MRM) is used for targeted quantification, monitoring specific precursor-to-product ion transitions.

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

Due to the volatility of 6:2 FTOH, GC-MS is a highly suitable technique for its analysis.[5]

• Sample Preparation:

  • Water Samples: Headspace solid-phase microextraction (SPME) or direct injection of a preserved sample (e.g., in methanol).[4][6]

  • Air Samples: Collection on sorbent tubes followed by thermal desorption.

• Chromatographic Separation:

  • Column: A semi-polar column, such as a DB-624, is often employed.[10]

  • Carrier Gas: Helium is typically used.

• Mass Spectrometric Detection:

  • Ionization: Positive Chemical Ionization (PCI) or Electron Ionization (EI). PCI can improve sensitivity and selectivity for FTOHs.[4][5][6]

  • Analysis: Selected Ion Monitoring (SIM) or MRM for targeted analysis.

Supercritical Fluid Chromatography (SFC)

SFC is considered a "greener" alternative to HPLC, using supercritical CO2 as the primary mobile phase. It offers high resolution and sensitivity for PFAS analysis.[8]

• Sample Preparation: Similar to LC-MS/MS, involving extraction and cleanup tailored to the sample matrix.

• Chromatographic Separation:

  • Mobile Phase: Supercritical CO2 with a co-solvent (e.g., methanol).

  • Column: Various packed columns can be used.

• Detection: Typically coupled with tandem mass spectrometry (MS/MS) for sensitive and selective detection.

Ion Mobility Spectrometry (IMS)

IMS separates ions based on their size, shape, and charge in the gas phase, providing an additional dimension of separation to traditional chromatography and mass spectrometry.

• Principle: After ionization, ions drift through a tube filled with an inert gas under the influence of an electric field. Their drift time is related to their collision cross-section (CCS), a unique molecular identifier.

• Application: Can be coupled with LC-MS to differentiate between isomers and improve confidence in compound identification.

Electrochemical Sensors

Electrochemical sensors, particularly those based on molecularly imprinted polymers (MIPs), represent a promising approach for rapid and on-site PFAS detection.[9]

• Principle: MIPs are synthetic receptors with cavities designed to selectively bind to a target analyte (e.g., PFOS). This binding event causes a measurable change in the electrochemical signal (e.g., current or impedance).

• Methodology:

  • A MIP is synthesized on an electrode surface using the target PFAS as a template.

  • The template is removed, leaving specific binding sites.

  • The sensor is exposed to the sample, and the binding of the target analyte is detected electrochemically.

  • Techniques like differential pulse voltammetry (DPV) or electrochemical impedance spectroscopy (EIS) are used for quantification.[9]

Visualizing the Analytical Workflow

To provide a clearer understanding of the steps involved in a typical analytical process for 6:2 FTOH, the following diagram illustrates a generalized workflow from sample collection to data analysis.

Caption: A generalized workflow for the analysis of 6:2 FTOH.

Conclusion

The analytical landscape for the detection of 6:2 FTOH and other PFAS is continually evolving. While LC-MS/MS and GC-MS/MS remain the workhorse techniques in many laboratories, emerging methods like SFC, IMS, and electrochemical sensors offer exciting new possibilities. The choice of the optimal technique will depend on a careful consideration of the specific analytical requirements, including sensitivity, selectivity, sample matrix, and the desired speed of analysis. This guide provides a foundational understanding to assist researchers in making informed decisions for their analytical challenges in the important field of PFAS research.

References

• 1. Determination of fluorotelomer alcohols by liquid chromatography/tandem mass spectrometry in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ues.pku.edu.cn [ues.pku.edu.cn]
• 4. alsglobal.eu [alsglobal.eu]
• 5. alsenvironmental.co.uk [alsenvironmental.co.uk]
• 6. alsglobal.com [alsglobal.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2H,2H,3H,3H-Perfluorooctanoic Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

2H,2H,3H,3H-Perfluorooctanoic acid is a corrosive chemical that requires strict adherence to safety protocols for its handling and disposal. Due to its chemical properties, it is classified as a hazardous material and must be managed accordingly to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides essential, step-by-step procedures for the proper disposal of this compound.

Immediate Safety Precautions

2H,2H,3H,3H-Perfluorooctanoic acid is known to cause severe skin burns and serious eye damage.[1] All handling of this substance should be conducted within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical splash goggles. An emergency eyewash station and safety shower must be readily accessible.

Operational Disposal Plan

The recommended and most effective method for the disposal of 2H,2H,3H,3H-Perfluorooctanoic acid is through high-temperature incineration. This process breaks down the stable carbon-fluorine bonds, mineralizing the compound. It is critical to engage a certified hazardous waste disposal company with demonstrated experience in handling and incinerating per- and polyfluoroalkyl substances (PFAS).

Step-by-Step Disposal Procedure:

• Waste Segregation:

  • Collect all waste containing 2H,2H,3H,3H-Perfluorooctanoic acid, including pure compound, contaminated solutions, and used labware (e.g., pipette tips, vials), in a dedicated and clearly labeled hazardous waste container.

  • Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) office and the disposal vendor.

• Container Selection and Labeling:

  • Use a chemically compatible container for waste collection. High-density polyethylene (B3416737) (HDPE) or other fluorinated polymer containers are recommended.[2] Avoid metal containers due to the corrosive nature of the acid.[2]

  • Ensure the container has a secure, leak-proof screw-on cap.[2]

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2H,2H,3H,3H-Perfluorooctanoic Acid," the concentration (if in solution), and the appropriate hazard pictograms (corrosive).[3]

• Waste Storage:

  • Store the sealed and labeled waste container in a designated, well-ventilated hazardous waste accumulation area.

  • Store corrosives below eye level and in secondary containment to prevent spills.[4][5]

  • Segregate this acidic waste from bases, oxidizing agents, and other incompatible materials.[6]

• Arranging for Disposal:

  • Contact your institution's EHS office to schedule a pickup for the hazardous waste. They will have established procedures and contracts with certified disposal vendors.

  • Provide the EHS office with a detailed inventory of the waste.

Note on Neutralization: While neutralization is a common practice for corrosive waste, it is not recommended as a standalone disposal method for 2H,2H,3H,3H-Perfluorooctanoic acid. The perfluorinated alkyl chain remains intact even after the carboxylic acid group is neutralized. The resulting salt is still a persistent organic pollutant and requires disposal as hazardous waste. Therefore, direct disposal of the acidic waste via high-temperature incineration is the preferred and safer option.

Quantitative Data for Disposal

The primary quantitative parameters for the effective disposal of perfluorinated compounds like 2H,2H,3H,3H-Perfluorooctanoic acid relate to the conditions for high-temperature incineration.

Parameter	Recommended Value	Notes
Incineration Temperature	≥ 1000°C	Higher temperatures ensure the complete breakdown of the carbon-fluorine bonds.
Residence Time	≥ 2 seconds	A sufficient residence time at high temperature is crucial for complete destruction.
Destruction Efficiency	> 99.99%	Can be achieved under optimal incineration conditions.

It is important to note that incomplete combustion can lead to the formation of other hazardous products of incomplete combustion (PICs). Therefore, the selection of a qualified and experienced hazardous waste disposal company is paramount.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 2H,2H,3H,3H-Perfluorooctanoic acid.

Caption: Decision workflow for the safe disposal of 2H,2H,3H,3H-Perfluorooctanoic acid.

References

• 1. 2H,2H,3H,3H-Perfluorooctanoic acid | C8H5F11O2 | CID 14632790 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 4. research.arizona.edu [research.arizona.edu]
• 5. eng.uwo.ca [eng.uwo.ca]
• 6. synquestlabs.com [synquestlabs.com]

Essential Safety and Operational Guide for Handling 2H,2H,3H,3H-Perfluorooctanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE) recommendations, and detailed operational and disposal plans for the safe handling of 2H,2H,3H,3H-Perfluorooctanoic Acid in a laboratory setting. Adherence to these procedures is essential to minimize risks and ensure a safe research environment.

Hazard Identification and GHS Classification

2H,2H,3H,3H-Perfluorooctanoic acid is a corrosive solid that can cause severe skin burns, eye damage, and respiratory irritation. It is classified as a per- and polyfluoroalkyl substance (PFAS), also known as a "forever chemical," highlighting the importance of proper handling and disposal to prevent environmental contamination.

Hazard Class	GHS Classification	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1B	Danger	H314: Causes severe skin burns and eye damage.[1][2]
Serious Eye Damage/Eye Irritation	Category 1	Danger	H318: Causes serious eye damage.[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	Warning	H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure protection from the corrosive and potentially systemic effects of this chemical. The following table summarizes the required PPE for handling 2H,2H,3H,3H-Perfluorooctanoic acid.

Body Part	Required PPE	Specifications and Recommendations
Hands	Double Gloving	Inner Glove: Disposable nitrile gloves (minimum 4 mil thickness). Outer Glove: Heavy-duty chemical resistant gloves such as Butyl Rubber or Neoprene (minimum 17 mil thickness). Always inspect gloves for degradation or punctures before and during use.
Eyes/Face	Safety Goggles and Face Shield	Use tight-fitting chemical splash goggles in combination with a face shield to provide maximum protection against splashes and airborne particles.
Body	Chemical-Resistant Lab Coat or Apron	A 100% cotton lab coat should be worn at a minimum. For procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is required.
Respiratory	NIOSH-Approved Respirator	For handling the solid that may generate dust or when working with solutions that may produce vapors, a half-face or full-face respirator with a combination cartridge for organic vapors and acid gases (yellow-labeled cartridge) is necessary.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling 2H,2H,3H,3H-Perfluorooctanoic acid.

Operational Plan: Step-by-Step Handling Procedures

• Preparation and Engineering Controls :

  • All work with 2H,2H,3H,3H-Perfluorooctanoic acid, both solid and in solution, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

  • Have a spill kit specifically for corrosive solids readily available.

• Weighing and Solution Preparation :

  • When weighing the solid, do so on a tared weigh paper or in a container within the fume hood to contain any dust.

  • To prepare solutions, slowly add the solid to the solvent with stirring. Be aware that dissolving some corrosive solids can be exothermic.

• Experimental Use :

  • Use compatible labware (e.g., borosilicate glass, but check for specific solvent compatibility).

  • Keep containers covered when not in use to prevent the release of vapors.

Emergency Procedures

Exposure Route	Immediate Action
Skin Contact	Immediately brush off any solid chemical from the skin.[3][4] Flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4][5] Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[5] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5]

Spill and Waste Disposal Plan

Spill Cleanup Protocol

In the event of a spill, follow these steps:

• Evacuate and Alert : Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Don Appropriate PPE : Before attempting to clean the spill, don the full PPE as outlined in the table above, including respiratory protection.

• Contain the Spill : For solid spills, carefully cover the spill with a dry absorbent material like sand or vermiculite. Avoid raising dust. For liquid spills, create a dike around the spill with absorbent material.

• Neutralize (if applicable and trained) : For acid spills, a neutralizing agent like sodium bicarbonate can be carefully applied.

• Collect the Waste : Carefully scoop the absorbed and neutralized material into a designated, labeled hazardous waste container.

• Decontaminate the Area : Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Dispose of Waste : All contaminated materials, including PPE, must be disposed of as hazardous waste.

Waste Disposal Plan

Due to its classification as a PFAS, 2H,2H,3H,3H-Perfluorooctanoic acid and all materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation and Collection :

  • Solid Waste : Collect all solid waste, including contaminated lab debris (pipette tips, tubes, gloves, etc.), in a designated, leak-proof, and clearly labeled hazardous waste container.[2] A lined 5-gallon bucket with a lid or heavy-duty, sealable plastic bags are recommended for solid debris.[2]

  • Liquid Waste : Collect all liquid waste containing this chemical in a separate, compatible (e.g., glass or HDPE), and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

  • Original containers of the chemical can be used for waste collection if they are in good condition and properly labeled as hazardous waste.[2]

• Labeling :

  • All waste containers must be labeled with "Hazardous Waste," the full chemical name ("2H,2H,3H,3H-Perfluorooctanoic Acid"), and any other components of the waste stream.

• Storage :

  • Store waste containers in a designated satellite accumulation area that is secure and away from incompatible materials.

• Disposal Request :

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Follow all institutional procedures for waste manifest and pickup. Current EPA guidance for the disposal of PFAS-containing materials includes high-temperature incineration, containment in hazardous waste landfills, and underground injection.[6][7] Your EHS department will ensure that the waste is sent to an appropriately licensed disposal facility.

References

• 1. faenzacalcio.it [faenzacalcio.it]
• 2. PFAS Waste | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 3. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 4. ehs.princeton.edu [ehs.princeton.edu]
• 5. CCOHS: How to Work Safely with - Hazardous Products using the [ccohs.ca]
• 6. benchchem.com [benchchem.com]
• 7. montrose-env.com [montrose-env.com]